2-Isopropyl-4-methoxypyrimidine

Core Science & Biosynthesis

Introduction: The Quest for 2-Isopropyl-4-methoxypyrimidine and the Pivot to a Broader Chemical Space

An In-Depth Technical Guide to Substituted Pyrimidines in Drug Discovery: A Case Study on 2-Isopropyl-4-methoxypyrimidine Analogs

This technical guide is designed for researchers, scientists, and professionals in drug development. It addresses the inquiry into 2-Isopropyl-4-methoxypyrimidine and expands upon this to explore the broader significance of the substituted pyrimidine scaffold in medicinal chemistry. This document provides in-depth scientific insights, detailed experimental protocols, and visualizations to support the research and development of novel therapeutics.

Initial investigations into the specific chemical entity, 2-Isopropyl-4-methoxypyrimidine, reveal a notable scarcity of readily available information, including a specific CAS number, detailed synthesis protocols, and extensive characterization data in prominent chemical databases. This suggests that this particular substitution pattern on the pyrimidine core may represent a novel or less-explored chemical space.

However, the structural motifs present in the query molecule—a substituted pyrimidine ring—are of paramount importance in the field of drug discovery and development. The pyrimidine nucleus is a fundamental building block in DNA and RNA and is a privileged scaffold in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates.[1] Its derivatives are known to exhibit a vast range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3]

Therefore, this guide will pivot from the specific, undocumented molecule to a comprehensive exploration of a closely related and well-documented analog: 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine (CAS Number: 865304-71-8) .[4][5] This complex pyrimidine derivative not only contains the isopropyl and methoxy functionalities of interest but also serves as an excellent case study for understanding the synthesis, application, and biological relevance of substituted pyrimidines in modern drug discovery.

Part 1: Physicochemical Properties and Identification

A foundational step in any drug development program is the thorough characterization of the lead compound. For our case study molecule, 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine, the key identifiers and properties are summarized below.

Property	Value	Source
CAS Number	865304-71-8	[4][5]
Molecular Formula	C₁₄H₁₈N₄O₂	[4][5]
Molecular Weight	274.32 g/mol	[5]
Synonyms	2,4-Pyrimidinediamine, 5-[4-methoxy-2-(1-methylethyl)phenoxy]-	[5]

Part 2: Synthesis and Mechanistic Insights

The synthesis of complex pyrimidine derivatives often involves multi-step sequences that require careful planning and execution. The rationale behind each step is crucial for achieving high yields and purity, which are critical in a pharmaceutical development setting. A plausible synthetic route for 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine can be deduced from available literature, highlighting key chemical transformations.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative synthesis for a key intermediate, illustrating the chemical logic applied in the construction of complex pyrimidine-based molecules.

Step 1: Synthesis of 2-(2-isopropyl-4-methoxyphenoxy)acetonitrile

• A solution of 2-isopropyl-4-methoxyphenol (1 equivalent) in a suitable solvent such as toluene is concentrated under vacuum.

• N-Methyl-2-pyrrolidone (NMP) is added, and the mixture is cooled to approximately 5°C.

• Sodium hydroxide (50 wt% in water, 1.5 equivalents) and chloroacetonitrile (1.5 equivalents) are added sequentially, maintaining the internal temperature below 10°C.

• The reaction is aged for 2 hours and then worked up by diluting with toluene and water.

Causality: This step involves a Williamson ether synthesis. The sodium hydroxide acts as a base to deprotonate the phenolic hydroxyl group of 2-isopropyl-4-methoxyphenol, forming a more nucleophilic phenoxide. This phenoxide then displaces the chloride from chloroacetonitrile in an SN2 reaction to form the desired ether linkage. The use of a polar aprotic solvent like NMP can help to solvate the cation and accelerate the reaction.

Step 2: Cyclization to form the Pyrimidine Core

The synthesis of the diaminopyrimidine ring can be achieved through various methods, often involving the condensation of a precursor with guanidine or a related synthon. The 2-(2-isopropyl-4-methoxyphenoxy)acetonitrile can be further elaborated to a suitable intermediate that can undergo cyclization.

Visualization of the Synthetic Workflow

Caption: A generalized workflow for the synthesis of the target pyrimidine derivative.

Part 3: Applications in Drug Development and Biological Activity

The pyrimidine scaffold is a cornerstone of many therapeutic agents. Its ability to engage in hydrogen bonding and other non-covalent interactions makes it an ideal framework for designing molecules that can bind to biological targets with high affinity and selectivity.

Derivatives of 2,4-diaminopyrimidine, such as our case study compound, are of significant interest in drug discovery. This structural motif is present in several kinase inhibitors and other targeted therapies. The specific substitutions on the pyrimidine ring and its appended groups play a crucial role in determining the molecule's pharmacological profile.

While specific biological activity data for 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine is not extensively detailed in the public domain, its primary utility is cited as a key intermediate in the synthesis of pharmaceuticals.[4] This underscores the importance of such building blocks in the drug development pipeline.

General Biological Activities of Substituted Pyrimidines

Biological Activity	Therapeutic Area	Reference
Anticancer	Oncology	[2][3]
Antimicrobial	Infectious Diseases	[1]
Anti-inflammatory	Immunology	[2]
Antiviral	Infectious Diseases	[2]
Anthelmintic	Parasitology	[1]

Visualization of the Drug Discovery and Development Process

Caption: The central role of chemical synthesis in the drug discovery pipeline.

Conclusion

While the specific molecule 2-Isopropyl-4-methoxypyrimidine remains an elusive target in the chemical literature, the exploration of its structural analogs provides a rich and educational journey into the world of medicinal chemistry. The case study of 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine highlights the intricate synthetic strategies and the profound importance of the substituted pyrimidine scaffold in the development of novel therapeutics. For researchers and drug development professionals, the ability to navigate the vast chemical space of pyrimidine derivatives, armed with a strong understanding of their synthesis and biological potential, is a critical asset in the ongoing quest for new and effective medicines.

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An In-Depth Technical Guide to the Prospective Synthesis and Characterization of 2-Isopropyl-4-methoxypyrimidine

Introduction: The Pyrimidine Scaffold as a Cornerstone in Medicinal Chemistry

The pyrimidine ring system is a fundamental heterocyclic motif that forms the backbone of essential biomolecules, including the nucleobases uracil, thymine, and cytosine.[1] Its inherent biological significance has rendered it a "privileged pharmacophore" in the field of drug discovery.[2] The strategic functionalization of the pyrimidine core allows for the fine-tuning of physicochemical properties and the creation of molecules with diverse therapeutic applications, ranging from antiviral and anticancer agents to anti-inflammatory and antimicrobial drugs.[1]

This technical guide focuses on a novel, yet to be extensively documented, derivative: 2-Isopropyl-4-methoxypyrimidine . The introduction of an isopropyl group at the 2-position and a methoxy group at the 4-position is anticipated to modulate the molecule's lipophilicity, metabolic stability, and target-binding interactions. The methoxy group, in particular, is a common feature in many approved drugs, where it can influence conformation, improve metabolic stability, and enhance binding to biological targets.

Given the nascent state of research on this specific compound, this guide will serve as a prospective manual for its synthesis and characterization. We will propose a robust and logical synthetic pathway, provide detailed, self-validating experimental protocols, and predict the key physicochemical and spectroscopic properties of the target molecule. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of novel chemical entities.

Physicochemical Properties of 2-Isopropyl-4-methoxypyrimidine

The following table summarizes the predicted physicochemical properties of the target compound. These values are calculated based on its chemical structure and serve as a preliminary guide for its handling and characterization.

Property	Predicted Value
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Boiling Point	Estimated 200-220 °C
Density	Estimated 1.0-1.1 g/cm³
Solubility	Soluble in common organic solvents (e.g., methanol, ethanol, dichloromethane, ethyl acetate). Limited solubility in water.

Proposed Synthesis of 2-Isopropyl-4-methoxypyrimidine

A logical and efficient synthetic route to 2-Isopropyl-4-methoxypyrimidine is proposed, commencing from the readily available starting material, 2-amino-4-hydroxypyrimidine. The synthesis is designed in two key steps: the introduction of the isopropyl group via a Sandmeyer-type reaction, followed by chlorination and subsequent nucleophilic substitution with methoxide.

Synthetic Workflow Diagram

Caption: Proposed three-step synthesis of 2-Isopropyl-4-methoxypyrimidine.

Step 1: Synthesis of 2-Isopropyl-4-hydroxypyrimidine

This initial step involves a modified Sandmeyer reaction to introduce the isopropyl group at the 2-position of the pyrimidine ring, followed by hydrolysis.

Protocol:

• Diazotization: To a stirred suspension of 2-aminopyrimidine (1.0 eq) in a suitable acidic medium (e.g., 2 M H₂SO₄) at 0-5 °C, a solution of sodium nitrite (1.1 eq) in water is added dropwise, maintaining the temperature below 5 °C. The reaction is stirred for an additional 30 minutes at this temperature.

  • Rationale: The diazotization of the amino group is a classic method to generate a diazonium salt, which is a versatile intermediate for introducing various functional groups.

• Isopropylation: In a separate flask, a mixture of isobutyronitrile (1.5 eq) and a copper(I) catalyst (e.g., CuCl, 0.1 eq) in a suitable solvent (e.g., acetonitrile) is prepared. The freshly prepared diazonium salt solution is then added slowly to this mixture at room temperature. The reaction is monitored by TLC until the starting material is consumed.

  • Rationale: The copper-catalyzed reaction of the diazonium salt with isobutyronitrile introduces the isopropyl group onto the pyrimidine ring. The choice of a nitrile allows for subsequent hydrolysis to the desired hydroxypyrimidine.

• Hydrolysis and Work-up: The reaction mixture is then subjected to acidic or basic hydrolysis to convert the intermediate to 2-isopropyl-4-hydroxypyrimidine. The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

Step 2: Synthesis of 2-Isopropyl-4-chloropyrimidine

The hydroxyl group at the 4-position is converted to a chlorine atom, which is a good leaving group for the subsequent nucleophilic substitution.

Protocol:

• Chlorination: 2-Isopropyl-4-hydroxypyrimidine (1.0 eq) is treated with an excess of phosphorus oxychloride (POCl₃, 3-5 eq) and heated to reflux for 2-4 hours. The reaction progress is monitored by TLC.

  • Rationale: Phosphorus oxychloride is a standard and effective reagent for the conversion of hydroxypyrimidines to their corresponding chloropyrimidines.

• Work-up and Purification: After completion, the excess POCl₃ is carefully removed by distillation under reduced pressure. The residue is then cautiously poured onto crushed ice and neutralized with a base (e.g., NaHCO₃ or NaOH solution) while keeping the temperature low. The product is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude 2-isopropyl-4-chloropyrimidine can be used in the next step without further purification or can be purified by column chromatography.

Step 3: Synthesis of 2-Isopropyl-4-methoxypyrimidine

The final step is a nucleophilic aromatic substitution (SNAr) reaction to replace the chlorine atom with a methoxy group.

Protocol:

• Methoxylation: To a solution of 2-isopropyl-4-chloropyrimidine (1.0 eq) in anhydrous methanol, sodium methoxide (1.2-1.5 eq, either as a solid or a solution in methanol) is added portion-wise at room temperature. The reaction mixture is then heated to reflux and stirred for 2-6 hours. The reaction is monitored by TLC for the disappearance of the starting material.

  • Rationale: Sodium methoxide is a strong nucleophile that readily displaces the chlorine atom on the electron-deficient pyrimidine ring. Methanol serves as both the solvent and the source of the methoxy group.[3]

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The residue is taken up in water and extracted with an organic solvent. The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The final product, 2-Isopropyl-4-methoxypyrimidine, is purified by column chromatography on silica gel or by vacuum distillation.

Predicted Spectroscopic Data

The following tables provide the predicted spectroscopic data for 2-Isopropyl-4-methoxypyrimidine, which are essential for its characterization.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.3-8.5	Doublet	1H	H-6
~6.5-6.7	Doublet	1H	H-5
~3.9-4.1	Singlet	3H	-OCH₃
~3.0-3.3	Septet	1H	-CH(CH₃)₂
~1.2-1.4	Doublet	6H	-CH(CH₃)₂

• Rationale for Predictions: The chemical shifts are estimated based on the electronic environment of the protons. The pyrimidine ring protons (H-5 and H-6) are expected in the aromatic region, with H-6 being more downfield due to the deshielding effect of the adjacent nitrogen atom. The methoxy protons will appear as a singlet, and the isopropyl group will show a characteristic septet-doublet pattern.[4]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (δ, ppm)	Assignment
~170-172	C-4
~165-167	C-2
~158-160	C-6
~105-107	C-5
~53-55	-OCH₃
~35-37	-CH(CH₃)₂
~21-23	-CH(CH₃)₂

• Rationale for Predictions: The carbon atoms of the pyrimidine ring are expected to be significantly deshielded. The carbons attached to the electronegative oxygen and nitrogen atoms (C-2, C-4, and C-6) will have the highest chemical shifts. The chemical shifts of the isopropyl and methoxy carbons are predicted based on standard values for these functional groups.

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹)	Functional Group
3100-3000	C-H stretch (aromatic)
2980-2850	C-H stretch (aliphatic)
1600-1550	C=N and C=C stretching (pyrimidine ring)
1250-1200	C-O-C stretch (asymmetric)
1050-1000	C-O-C stretch (symmetric)

• Rationale for Predictions: The IR spectrum is expected to show characteristic absorption bands for the aromatic C-H, aliphatic C-H, C=N, C=C, and C-O-C bonds present in the molecule.

MS (Mass Spectrometry)

m/z	Assignment
152	[M]⁺ (Molecular ion)
137	[M - CH₃]⁺
123	[M - C₂H₅]⁺ or [M - NCH]⁺
109	[M - C₃H₇]⁺

• Rationale for Predictions: The mass spectrum should show a molecular ion peak at m/z 152, corresponding to the molecular weight of the compound. Common fragmentation patterns would involve the loss of a methyl group or the entire isopropyl group from the molecular ion.

Characterization Workflow

Caption: A typical workflow for the purification and characterization of the synthesized 2-Isopropyl-4-methoxypyrimidine.

Potential Applications and Future Directions

The 2-isopropyl-4-methoxypyrimidine scaffold holds considerable promise for applications in drug discovery and medicinal chemistry. The pyrimidine core is a well-established pharmacophore in a multitude of therapeutic areas. The specific substitution pattern of an isopropyl group at the 2-position and a methoxy group at the 4-position may confer desirable properties such as:

• Enhanced Lipophilicity: The isopropyl group can increase the molecule's ability to cross cell membranes, potentially improving its bioavailability.

• Metabolic Stability: The methoxy group can block potential sites of metabolism, leading to a longer in vivo half-life.

• Modulated Target Binding: The substituents can influence the molecule's conformation and electronic properties, allowing for tailored interactions with specific biological targets.

Future research on 2-Isopropyl-4-methoxypyrimidine could involve its use as a key intermediate in the synthesis of more complex molecules, or its direct evaluation in biological assays to explore its potential as an anticancer, antiviral, or anti-inflammatory agent. The synthetic and characterization framework provided in this guide serves as a foundational resource for initiating such investigations.

References

• Xu, C., Cheng, C., Liu, H., & Liu, B. (2012). Highly Efficient, Chemoselective Syntheses of 2-Methoxy-4-substituted Pyrimidines. Letters in Organic Chemistry, 8(8), 545-547.
• Sharma, P., & Kumar, A. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5), 540-546.
• Abdel-Gawad, H., El-Sayed, H. A., & El-Gazzar, A. B. A. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert, 8(1), 1-28.

• Wikipedia contributors. (2024). Pyrimidine. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Maddela, S., Palla, M., & Maddila, S. (2021). Fused and Substituted Pyrimidine Derivatives as Profound Anti-Cancer Agents. Current Drug Targets, 22(12), 1409-1426.
• Fedorov, I., et al. (2019). Synthesis and properties of CF2X-substituted 4-methyl-2-hydroxy(chloro)pyrimidines. Journal of Fluorine Chemistry, 227, 109373.
• Al-Obaidi, A., Al-Janabi, A., & Al-Zaydi, K. (2020). Synthesis and Characterization of Some New Pyrimidine Derivatives. Journal of Physics: Conference Series, 1660, 012056.

• ResearchGate. (n.d.). Nucleophilic aromatic substitution reactions of chloropyrimidines. Retrieved from [Link]

• Oxford Learning Link. (n.d.). Chapter 7 Nucleophilic aromatic substitution. Retrieved from [Link]

• MilliporeSigma. (n.d.). 2-Chloro-4-methoxypyrimidine.
• Khan, I., et al. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 27(22), 7805.
• Shadbolt, R. S., & Ulbricht, T. L. V. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic, 1172-1178.
• Google Patents. (n.d.). CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.
• Lu, Y., et al. (2021). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class.

• University of Colorado Boulder. (n.d.). NMR Problem #1: C3H8O. Retrieved from [Link]

• Singh, S., et al. (2015). One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene. Organic Letters, 17(18), 4502-4505.
• Arulkumaran, R., et al. (2014). IR and 1H NMR Spectral Studies of some 2-Amino-4-Isopropyl-6-Methoxy-N-Phenylpyrimidine-5-Carboxamides: Assessment of Substituent Effects. International Letters of Chemistry, Physics and Astronomy, 33, 13-25.
• Kogon, I. C., Minin, R., & Overberger, C. G. (1955). 2-chloropyrimidine. Organic Syntheses, 35, 34.
• Laamari, M., et al. (2018). Crystal structure of 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate.

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An In-depth Technical Guide to the Solubility of 2-Isopropyl-4-methoxypyrimidine in Organic Solvents

Foreword

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a compound's solubility is paramount for successful formulation, process development, and preclinical assessment. This guide provides an in-depth technical exploration of the solubility of 2-isopropyl-4-methoxypyrimidine. While specific solubility data for this compound is not extensively documented in public literature, this guide will equip you with a robust theoretical framework to predict its solubility based on its molecular structure, and provide a detailed, field-proven experimental protocol for its precise determination.

Molecular Structure and Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like," which suggests that substances with similar intermolecular forces are more likely to be soluble in one another.[1] The molecular structure of 2-isopropyl-4-methoxypyrimidine offers key insights into its predicted solubility in various organic solvents.

Molecular Structure of 2-Isopropyl-4-methoxypyrimidine:

• Pyrimidine Ring: The core of the molecule is a pyrimidine ring, which contains two nitrogen atoms. These nitrogen atoms are electronegative and can act as hydrogen bond acceptors. The ring itself imparts a degree of polarity to the molecule.

• Isopropyl Group (-CH(CH₃)₂): This is a nonpolar, bulky alkyl group that will contribute to the molecule's solubility in nonpolar solvents through van der Waals interactions.

• Methoxy Group (-OCH₃): The methoxy group is polar due to the electronegative oxygen atom. The oxygen atom can also act as a hydrogen bond acceptor.

Predicted Solubility:

Based on this structure, 2-isopropyl-4-methoxypyrimidine can be classified as a moderately polar molecule. The presence of both polar (pyrimidine ring, methoxy group) and nonpolar (isopropyl group) moieties suggests that it will exhibit a range of solubilities across different solvent classes.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding. While 2-isopropyl-4-methoxypyrimidine does not have a hydrogen bond donor (like an -OH or -NH₂ group), the nitrogen atoms in the pyrimidine ring and the oxygen of the methoxy group can act as hydrogen bond acceptors.[2][3] Therefore, moderate to good solubility is expected in these solvents. The hydrocarbon portion of these alcohols will also interact favorably with the isopropyl group.[4][5]

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethylformamide (DMF)): These solvents are polar but do not have hydrogen bond donating capabilities. The dipole-dipole interactions between the solvent and the polar pyrimidine and methoxy groups are expected to lead to good solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene): The nonpolar isopropyl group will promote solubility in these solvents. However, the polar pyrimidine ring and methoxy group will limit its solubility. Therefore, low to moderate solubility is anticipated in nonpolar solvents.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents have a moderate polarity and are good at dissolving a wide range of organic compounds. It is predicted that 2-isopropyl-4-methoxypyrimidine will be reasonably soluble in chlorinated solvents. A related compound, 2-isopropyl-4-methyl-6-hydroxypyrimidine, has been shown to be soluble in chloroform.[6]

Experimental Determination of Equilibrium Solubility

To obtain precise quantitative data on the solubility of 2-isopropyl-4-methoxypyrimidine, a systematic experimental approach is necessary. The following protocol outlines the isothermal equilibrium method, a reliable technique for determining the solubility of a solid in a liquid solvent.[7]

Materials and Equipment

• 2-Isopropyl-4-methoxypyrimidine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other suitable analytical instrumentation like UV-Vis spectrophotometer)

• Drying oven

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-isopropyl-4-methoxypyrimidine to a series of vials.

  • Add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. This ensures that the solvent is fully saturated with the solute.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

• Quantification:

  • Gravimetric Method:

    • Weigh the vial containing the filtered saturated solution.

    • Evaporate the solvent in a drying oven at a temperature below the boiling point of the solvent and the melting point of the compound until a constant weight is achieved.[7]

    • The final weight of the vial minus the initial weight will give the mass of the dissolved 2-isopropyl-4-methoxypyrimidine.

  • Chromatographic Method (e.g., HPLC):

    • Prepare a series of standard solutions of 2-isopropyl-4-methoxypyrimidine of known concentrations in the same solvent.

    • Generate a calibration curve by plotting the analytical response (e.g., peak area) versus concentration.

    • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

    • Analyze the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • From Gravimetric Method:

    • Solubility ( g/100 mL) = (mass of dissolved solid / volume of solvent) x 100

  • From Chromatographic Method:

    • Solubility ( g/100 mL) = (concentration from calibration curve x dilution factor x volume of filtered solution) / 100

Experimental Workflow Diagram

Caption: Workflow for Equilibrium Solubility Determination.

Factors Influencing Solubility

• Temperature: The solubility of most solid compounds in organic solvents increases with temperature. It is therefore crucial to control the temperature during the experiment and to report the temperature at which the solubility was determined.

• Purity: The purity of both the 2-isopropyl-4-methoxypyrimidine and the organic solvents can affect the solubility measurements. Impurities can either increase or decrease the observed solubility.

• Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit different solubilities. It is important to characterize the solid form being used.

Conclusion

While pre-existing quantitative solubility data for 2-isopropyl-4-methoxypyrimidine is scarce, a thorough analysis of its molecular structure provides a strong basis for predicting its solubility behavior in a range of organic solvents. This guide has outlined the theoretical underpinnings of its expected solubility and provided a detailed, actionable protocol for its experimental determination. By following the methodologies described herein, researchers can generate reliable and accurate solubility data, which is a critical step in the advancement of research and development involving this compound.

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The Indispensable Role of Pyrimidine Derivatives in Modern Medicinal Chemistry

A Senior Application Scientist's Guide to Synthesis, Mechanism, and Therapeutic Frontiers

The pyrimidine scaffold, a fundamental heterocyclic aromatic compound, is a cornerstone of medicinal chemistry, integral to the very fabric of life as a component of nucleic acids.[1][2] Its versatile structure has been a fertile ground for the development of a vast array of therapeutic agents, tackling diseases from cancer and viral infections to cardiovascular conditions.[3][4][5] This guide provides an in-depth exploration of pyrimidine derivatives, offering researchers and drug development professionals a comprehensive understanding of their synthesis, mechanisms of action, and ever-expanding therapeutic applications.

I. The Pyrimidine Core: A Privileged Scaffold in Drug Design

The significance of the pyrimidine nucleus in medicinal chemistry cannot be overstated. As a six-membered ring with nitrogen atoms at positions 1 and 3, it serves as a critical building block for essential biomolecules like thymine, cytosine, and uracil, the fundamental components of DNA and RNA.[1][2][3] This inherent biological relevance makes the pyrimidine structure a "privileged scaffold," a molecular framework that is frequently found in bioactive compounds. Its ability to form multiple hydrogen bonds and act as a bioisostere for other aromatic systems allows for favorable interactions with a wide range of biological targets, often enhancing the pharmacokinetic and pharmacodynamic properties of a drug.[4][6]

The therapeutic landscape is rich with successful drugs built upon the pyrimidine core. Notable examples include the anticancer agent 5-Fluorouracil, the antiviral drug Zidovudine (AZT), and the antibacterial Trimethoprim.[1] The continued exploration of this scaffold has led to a recent surge in FDA-approved pyrimidine-containing drugs, underscoring its enduring importance in addressing a multitude of diseases.[5][7][8]

II. Synthetic Strategies: Building the Pyrimidine Framework

The versatility of the pyrimidine scaffold is matched by the diversity of synthetic methodologies available for its construction. A foundational and widely utilized method is the Biginelli reaction , a one-pot, three-component condensation that efficiently produces dihydropyrimidinones.[6]

Experimental Protocol: The Biginelli Reaction

This protocol outlines a general procedure for the synthesis of a dihydropyrimidine derivative.

Materials:

• An aromatic aldehyde (e.g., benzaldehyde)

• A β-ketoester (e.g., ethyl acetoacetate)

• Urea or thiourea

• Catalyst (e.g., HCl, p-toluenesulfonic acid)

• Solvent (e.g., ethanol)

Procedure:

• In a round-bottom flask, dissolve the aromatic aldehyde (1 equivalent), β-ketoester (1 equivalent), and urea or thiourea (1.5 equivalents) in the chosen solvent.

• Add a catalytic amount of the acid catalyst.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product will often precipitate out of the solution. If not, pour the mixture into crushed ice to induce precipitation.

• Collect the solid product by filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidine derivative.

Characterization:

• FT-IR: To identify characteristic functional groups (e.g., C=O, N-H).

• ¹H-NMR & ¹³C-NMR: To confirm the chemical structure and purity of the compound.[9]

• Mass Spectrometry: To determine the molecular weight of the synthesized derivative.[9]

Caption: The Biginelli reaction workflow.

Beyond the Biginelli reaction, numerous other synthetic routes, including multi-component reactions and microwave-assisted synthesis, have been developed to create a diverse library of pyrimidine derivatives.[9][10] The choice of synthetic strategy is often guided by the desired substitution pattern and the overall complexity of the target molecule.

III. Mechanisms of Action: How Pyrimidine Derivatives Exert Their Effects

The therapeutic efficacy of pyrimidine derivatives stems from their ability to interact with a wide array of biological targets. Their mechanisms of action are diverse and often depend on the specific substitutions on the pyrimidine ring.

A. Antimetabolites in Cancer Therapy

A classic example is the action of 5-Fluorouracil (5-FU) , a cornerstone in cancer chemotherapy.[1] 5-FU acts as an antimetabolite, mimicking the natural pyrimidine uracil.[11]

Mechanism of 5-FU:

• Conversion to Active Metabolites: 5-FU is metabolically converted into several active compounds, including fluorodeoxyuridine monophosphate (FdUMP).[11]

• Inhibition of Thymidylate Synthase: FdUMP is a potent inhibitor of thymidylate synthase, a critical enzyme in the synthesis of thymidine, a necessary component of DNA.[11]

• DNA and RNA Damage: By blocking thymidine synthesis, 5-FU disrupts DNA replication and repair. Its metabolites can also be incorporated into RNA, leading to errors in protein synthesis and further cellular damage.[3][11]

This disruption of nucleic acid synthesis is particularly detrimental to rapidly dividing cancer cells.[2]

Caption: Mechanism of action of 5-Fluorouracil.

B. Kinase Inhibition

Many pyrimidine derivatives function as potent inhibitors of protein kinases, enzymes that play a crucial role in cellular signaling pathways. Overexpression or mutation of kinases is a common driver of cancer growth.[4]

Example: Epidermal Growth Factor Receptor (EGFR) Inhibition

EGFR is a tyrosine kinase that, when overactivated, can lead to uncontrolled cell proliferation.[4] Certain pyrimidine-based compounds have been designed to act as ATP-mimicking EGFR inhibitors.[3] They bind to the ATP-binding site of the kinase domain, preventing the phosphorylation of downstream signaling molecules and thereby halting the pro-proliferative signal.

Caption: EGFR signaling and pyrimidine inhibition.

C. Other Mechanisms

The therapeutic reach of pyrimidine derivatives extends to various other mechanisms, including:

• Antiviral Activity: By inhibiting viral enzymes like reverse transcriptase.[1][12]

• Antibacterial Action: By targeting bacterial dihydrofolate reductase.[1]

• Anti-inflammatory Effects: Through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[13]

• Antihypertensive Properties: Via mechanisms such as calcium channel blockade.[2]

IV. Therapeutic Applications: A Broad Spectrum of Activity

The structural diversity and mechanistic versatility of pyrimidine derivatives have translated into a wide range of clinical applications.

Therapeutic Area	Drug Examples	Mechanism of Action
Oncology	5-Fluorouracil, Tegafur, Pralsetinib, Osimertinib	Antimetabolite, Kinase Inhibition[1][3]
Antiviral	Zidovudine (AZT), Stavudine, Rilpivirine, Etravirine	Reverse Transcriptase Inhibition[1][3]
Antibacterial	Trimethoprim, Sulfadiazine	Dihydrofolate Reductase Inhibition[1]
Antifungal	Flucytosine, Cyprodinil	Nucleic Acid Synthesis Inhibition[3]
Antihypertensive	Minoxidil, Prazosin	Vasodilation, Alpha-blockade[1]
Anti-inflammatory	(Experimental)	COX-2 Inhibition[13]

Table 1: Selected Therapeutic Applications of Pyrimidine Derivatives

V. Future Directions and Conclusion

The field of pyrimidine medicinal chemistry is continually evolving. Current research focuses on the development of more selective and potent derivatives with improved safety profiles.[6] Strategies such as fragment-based drug design and the creation of hybrid molecules are being employed to discover novel therapeutic agents.[3][14] The exploration of fused pyrimidine systems is also a promising avenue for developing new drugs, particularly in the realm of kinase inhibitors for cancer therapy.[15]

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• Pyrimidine-Based Compounds: Synthesis and Therapeutic Applications. (2025, May). International Journal of Novel Research and Development, 10(5). [Link]

• FDA‐Approved Pyrimidine‐Containing Drugs: Synthesis and Clinical Application. (2025, November 23). ResearchGate. [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 11). World Journal of Advanced Research and Reviews. [Link]

• A Review on Synthesis, Anticancer and Antiviral Potentials of Pyrimidine Derivatives. (2019, June 1). Anti-Cancer Agents in Medicinal Chemistry. [Link]

• A REVIEW ON THE SYNTHESIS AND THERAPEUTIC POTENTIAL OF PYRIMIDINE DERIVATIVES. (2010, May 1). International Journal of Pharmaceutical Sciences and Research. [Link]

• Review Writing on Synthesis of Pyrimidine and Its Biological Activity. (2025, August 30). Authorea. [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. International Journal of Molecular Sciences, 25(19), 10580. [Link]

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (2025, June 4). Journal of Chemical Reviews. [Link]

• FDA-Approved Pyrimidine-Containing Drugs: Synthesis and Clinical Application. (2025, November 20). Angewandte Chemie International Edition. [Link]

• Pyrimidine Analogs. (2001). Holland-Frei Cancer Medicine. 5th edition. [Link]

• FDA approved fused-pyrimidines as potential PI3K inhibitors: a computational repurposing approach. (2023, November 1). Journal of Biomolecular Structure and Dynamics. [Link]

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• Re-Discovery of Pyrimidine Salvage as Target in Cancer Therapy. (2022, February 20). Cancers, 14(4), 1069. [Link]

• FDA‐approved pyrimidine‐containing drugs. [Color figure can be viewed at wileyonlinelibrary.com]. (2025). ResearchGate. [Link]

• Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate. (2022, October 25). ACS Medicinal Chemistry Letters. [Link]

• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. (2024, October 13). International Journal of Molecular Sciences. [Link]

• Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions. (2025, June 23). Molecules. [Link]

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The Synthetic Versatility of 2-Isopropyl-4-methoxypyrimidine: A Technical Guide for Pharmaceutical Development

Introduction: The Strategic Importance of Substituted Pyrimidines in Medicinal Chemistry

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry and a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including nucleobases and a wide array of pharmaceuticals. The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. Within this context, 2-isopropyl-4-methoxypyrimidine emerges as a potentially valuable, albeit not widely documented, intermediate for the synthesis of more complex pharmaceutical agents. Its unique substitution pattern—an isopropyl group at the 2-position and a methoxy group at the 4-position—offers a combination of lipophilicity and hydrogen bond accepting capabilities that can be leveraged in drug design.

This technical guide provides an in-depth exploration of 2-isopropyl-4-methoxypyrimidine, presenting a plausible and scientifically grounded synthetic pathway, predicted physicochemical properties, and a discussion of its potential applications as a pharmaceutical intermediate. The methodologies and insights presented herein are curated for researchers, scientists, and drug development professionals, aiming to provide a comprehensive understanding of this versatile building block.

Synthetic Pathways and Mechanistic Rationale

While a direct, published synthesis for 2-isopropyl-4-methoxypyrimidine is not readily found in the chemical literature, a robust and logical synthetic route can be devised based on well-established pyrimidine chemistry. The proposed synthesis is a two-step process commencing with the Pinner condensation to construct the pyrimidine core, followed by a nucleophilic aromatic substitution to introduce the methoxy group.

Part 1: Synthesis of the Precursor: 2-Isopropyl-4-chloropyrimidine

The initial step involves the synthesis of a chlorinated pyrimidine precursor. A logical approach is the reaction of isobutyramidine with a suitable three-carbon building block, followed by chlorination.

Reaction Scheme:

Caption: Synthesis of 2-Isopropyl-4,6-dichloropyrimidine.

A subsequent selective reduction (dehalogenation) at the 6-position would be required to yield 2-isopropyl-4-chloropyrimidine. This can often be achieved through catalytic hydrogenation.

Experimental Protocol (Proposed): Synthesis of 2-Isopropyl-4,6-dihydroxypyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in anhydrous ethanol to prepare a fresh solution of sodium ethoxide.

• Addition of Reagents: To the sodium ethoxide solution, add isobutyramidine hydrochloride, followed by the dropwise addition of diethyl malonate.

• Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and neutralize with a suitable acid (e.g., acetic acid or HCl) to precipitate the 2-isopropyl-4,6-dihydroxypyrimidine.

• Purification: Filter the solid product, wash with cold ethanol and water, and dry under vacuum.

Causality of Experimental Choices:

• Isobutyramidine: This provides the N-C-N fragment with the desired isopropyl substituent at the 2-position of the resulting pyrimidine ring.

• Diethyl malonate: This serves as the C-C-C three-carbon component for the cyclization.

• Sodium Ethoxide: A strong base is required to deprotonate the diethyl malonate, initiating the condensation reaction.

Experimental Protocol (Proposed): Chlorination to 2-Isopropyl-4,6-dichloropyrimidine

• Reaction Setup: In a flask equipped with a reflux condenser and under an inert atmosphere, suspend the dried 2-isopropyl-4,6-dihydroxypyrimidine in phosphorus oxychloride (POCl₃).

• Reaction: Gently reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Work-up: Carefully quench the excess POCl₃ by slowly pouring the reaction mixture onto crushed ice.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the combined organic layers with a saturated sodium bicarbonate solution and then brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-isopropyl-4,6-dichloropyrimidine. Further purification can be achieved by column chromatography or distillation.

Part 2: Nucleophilic Aromatic Substitution to Yield 2-Isopropyl-4-methoxypyrimidine

The final step involves the substitution of the chlorine atom at the 4-position with a methoxy group. This is a classic example of nucleophilic aromatic substitution on an electron-deficient heterocyclic ring.

Reaction Scheme:

Caption: Synthesis of 2-Isopropyl-4-methoxypyrimidine.

Experimental Protocol (Proposed): Synthesis of 2-Isopropyl-4-methoxypyrimidine

• Reaction Setup: Dissolve 2-isopropyl-4-chloropyrimidine in anhydrous methanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Addition of Nucleophile: Add a solution of sodium methoxide in methanol to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and remove the methanol under reduced pressure.

• Extraction: Dissolve the residue in water and extract with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. The final product can be purified by column chromatography on silica gel or by distillation.

Mechanistic Trustworthiness: The pyrimidine ring is electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic nature makes the carbon atoms of the ring susceptible to attack by nucleophiles. The chlorine atom at the 4-position is a good leaving group, facilitating the SNAr (Nucleophilic Aromatic Substitution) reaction with the methoxide ion. The reaction proceeds through a Meisenheimer-like intermediate, which is stabilized by the electron-withdrawing nitrogen atoms of the pyrimidine ring.

Physicochemical and Spectroscopic Profile (Predicted)

Due to the limited availability of experimental data for 2-isopropyl-4-methoxypyrimidine, the following properties are predicted based on the analysis of structurally similar compounds and general principles of spectroscopy.

Property	Predicted Value
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.19 g/mol
Appearance	Likely a colorless to pale yellow liquid or low-melting solid.
Solubility	Expected to be soluble in common organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. Limited solubility in water.
Boiling Point	Estimated to be in the range of 180-220 °C at atmospheric pressure.
¹H NMR	- Isopropyl protons: A doublet around 1.2-1.4 ppm (6H) and a septet around 3.0-3.3 ppm (1H).- Methoxy protons: A singlet around 3.9-4.1 ppm (3H).- Pyrimidine protons: Two doublets in the aromatic region (e.g., 6.5-8.5 ppm).
¹³C NMR	- Isopropyl carbons: Two signals around 20-25 ppm (CH₃) and 30-35 ppm (CH).- Methoxy carbon: A signal around 55-60 ppm.- Pyrimidine carbons: Signals in the range of 100-170 ppm.
IR Spectroscopy (cm⁻¹)	- C-H stretching (aliphatic): ~2850-3000- C=N and C=C stretching (aromatic): ~1500-1600- C-O stretching (methoxy): ~1000-1300
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z = 152. Key fragments would likely correspond to the loss of a methyl group (M-15) and an isopropyl group (M-43).

Application as a Pharmaceutical Intermediate: A Prospective Analysis

The structural features of 2-isopropyl-4-methoxypyrimidine make it an attractive starting point for the synthesis of a variety of pharmaceutical lead compounds. The pyrimidine core can be further functionalized at the 5- and 6-positions through reactions such as halogenation, nitration, and metal-catalyzed cross-coupling reactions. The methoxy group at the 4-position can also be a site for O-demethylation to reveal a hydroxyl group, which can then be used for further derivatization.

Hypothetical Synthetic Application Workflow:

Caption: Potential synthetic utility of 2-isopropyl-4-methoxypyrimidine.

This workflow illustrates how 2-isopropyl-4-methoxypyrimidine can serve as a versatile platform for generating a library of compounds for screening against various biological targets. The isopropyl group can provide beneficial steric and lipophilic interactions within a protein binding pocket, while the rest of the molecule can be modified to optimize potency, selectivity, and pharmacokinetic properties. For instance, many kinase inhibitors and other targeted therapies feature a substituted pyrimidine core.

Conclusion and Future Outlook

2-Isopropyl-4-methoxypyrimidine represents a promising, though currently underutilized, building block in pharmaceutical synthesis. The synthetic strategies outlined in this guide, based on fundamental and reliable organic reactions, provide a clear pathway to its preparation. The predicted physicochemical and spectroscopic data offer a baseline for its characterization. The true potential of this intermediate lies in its application in the synthesis of novel, biologically active molecules. As the demand for new and diverse chemical entities in drug discovery continues to grow, the exploration of such versatile intermediates will be crucial for the advancement of medicinal chemistry. This guide serves as a foundational resource to encourage and facilitate further research and application of 2-isopropyl-4-methoxypyrimidine in the pharmaceutical industry.

References

• At present, no direct citations for the synthesis or properties of 2-isopropyl-4-methoxypyrimidine are available in the searched resources.

A Comprehensive Technical Guide to the Bioactivity Profile of 4-Methoxypyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine ring is a foundational heterocyclic scaffold in medicinal chemistry, integral to the structure of DNA, RNA, and numerous pharmacologically active agents.[1][2] Its synthetic versatility and ability to engage in various biological interactions have cemented its status as a "privileged structure." Within this broad class, derivatives of 4-methoxypyrimidine have emerged as a particularly fruitful area of investigation. The presence of the methoxy group enhances both reactivity and solubility, making the 4-methoxypyrimidine core an excellent starting point for the synthesis of novel bioactive molecules.[3] These derivatives have demonstrated a wide spectrum of biological activities, including potent anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[3][4][5] This guide offers an in-depth exploration of the synthesis, diverse bioactivities, and therapeutic potential of 4-methoxypyrimidine derivatives, providing field-proven insights and detailed experimental frameworks for professionals in drug development.

The 4-Methoxypyrimidine Scaffold: Physicochemical Properties and Synthetic Versatility

The 4-methoxypyrimidine molecule, with the chemical formula C₅H₆N₂O, serves as a key building block in the synthesis of a multitude of pharmaceuticals and agrochemicals.[3] Its favorable properties, including stability and relative ease of synthesis, make it an attractive scaffold for innovation.[3] The methoxy group at the C4 position significantly influences the electronic properties of the pyrimidine ring, modulating its reactivity for further chemical modifications. This makes it an essential precursor for creating compounds with potentially improved efficacy and reduced side effects.[3]

Chemical Structure of 4-Methoxypyrimidine

Caption: Core structure of 4-methoxypyrimidine.

Synthetic Strategies for Bioactive Derivatives

The synthesis of complex 4-methoxypyrimidine derivatives often begins with a more readily available precursor, such as a di-substituted pyrimidine. A common and effective strategy involves the regioselective nucleophilic substitution of a dichloropyrimidine, allowing for the sequential introduction of various functional groups. This multi-step approach provides a high degree of control over the final molecular architecture.

A representative synthetic pathway starts with a compound like 4,6-dichloro-2-methylpyrimidine. The greater electrophilicity of the chlorine at the C4 position allows for a regioselective substitution, which is a key step in building complexity.[6]

General Synthetic Workflow

Caption: General workflow for synthesizing 4-methoxypyrimidine derivatives.

Detailed Experimental Protocol: Synthesis of a Thiazole-Pyrimidine Derivative

This protocol is adapted from a method used to synthesize potent antiproliferative agents.[7]

• Synthesis of Intermediate (Compound 3):

  • To a stirred suspension of 4-(3,4,5-trimethoxyphenyl)thiazol-2-amine (Compound 2) (100 mg, 0.375 mmol) in anhydrous THF (4 mL), add 4,6-dichloro-2-methylpyrimidine (67.3 mg, 0.413 mmol).

  • Cool the reaction mixture to 0 °C.

  • Add sodium hydride (18.9 mg, 0.788 mmol) portion-wise.

  • Allow the reaction mixture to stir at room temperature for 16 hours.

  • Monitor the reaction to completion using thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and purify to yield N-(6-chloro-2-methylpyrimidin-4-yl)-4-(3,4,5-trimethoxyphenyl)thiazol-2-amine (Compound 3).[7]

• Synthesis of Final Product (Compound 4a):

  • To a stirred solution of the intermediate Compound 3 (100 mg, 0.255 mmol) in anhydrous dimethyl sulfoxide (3 mL), add a solution of N-ethylpiperazine (0.510 mmol) in anhydrous dimethyl sulfoxide (1 mL) and DIPEA (0.22 mL, 1.275 mmol).

  • Heat the reaction mixture at 110 °C for 2 hours.

  • After cooling to room temperature, add water to quench the reaction.

  • Extract the product, combine organic layers, and dry.

  • Purify the crude product using flash column chromatography (FCC) to obtain the final compound.[7]

A Broad Spectrum of Biological Activities

Derivatives of 4-methoxypyrimidine have been shown to possess a remarkable range of biological activities, making them highly valuable in the development of new therapeutics.

Anticancer and Antiproliferative Activity

A significant body of research highlights the potential of pyrimidine derivatives as anticancer agents.[4] These compounds often exert their effects by inhibiting key cellular processes required for tumor growth and proliferation.

Mechanism of Action: Kinase Inhibition Many 4-methoxypyrimidine derivatives function as kinase inhibitors.[7][8] Kinases are crucial enzymes in cell signaling pathways that regulate cell growth, differentiation, and survival.[9] By blocking the activity of specific kinases that are overactive in cancer cells, these compounds can halt tumor progression. For example, some derivatives have shown a high probability of targeting kinase receptors, while others have been specifically designed as inhibitors for targets like Microtubule Affinity-Regulating Kinase 4 (MARK4), which is implicated in Alzheimer's disease and cancer.[7][8]

Caption: Mechanism of kinase inhibition by 4-methoxypyrimidine derivatives.

Quantitative Data: Antiproliferative Effects The antiproliferative activity of these compounds is often evaluated against a panel of human cancer cell lines.

Compound	Cancer Cell Line	Activity Metric	Value	Reference
4b	NSCL (HOP-92)	% Growth Inhibition (GI)	86.28% at 10 µM	[7]
4a	Colorectal (HCT-116)	% Growth Inhibition (GI)	40.87% at 10 µM	[7]
4h	Breast (SK-BR-3)	% Growth Inhibition (GI)	46.14% at 10 µM	[7]
Parent Pyrimidine	P388 Leukemia	IC₅₀	0.3-0.64 µM	[10]

Antimicrobial and Antifungal Activity

Pyrimidine derivatives are well-established as anti-infective agents.[4] The 4-methoxypyrimidine scaffold can be functionalized to create compounds with potent activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[11][12]

One key mechanism of action involves the inhibition of essential bacterial enzymes like dihydrofolate reductase (DHFR), which is critical for nucleotide synthesis and bacterial growth.[4] This makes pyrimidine-based DHFR inhibitors a promising avenue for developing new antibiotics to combat drug-resistant pathogens.[4]

Antiviral Activity

The pyrimidine core is present in many antiviral drugs, and novel derivatives continue to show promise against a range of viruses.[3][13] Research has demonstrated the efficacy of certain pyrimidine compounds against viruses such as Herpes Simplex Virus-1 (HSV-1) and human coronavirus 229E (HCoV-229E).[14][15] One novel mechanism involves the interaction of these molecules with G-quadruplexes (G4s), which are secondary structures in the viral genome that can be targeted to inhibit viral replication.[14]

Anti-inflammatory and Immunomodulatory Effects

Several classes of pyrimidine derivatives have been reported to exhibit significant anti-inflammatory activity.[5][16] These effects are often evaluated using standard in vivo models, such as the carrageenan-induced rat paw edema assay.[5] Additionally, some derivatives have been shown to possess immunoregulatory properties, with the ability to inhibit the proliferation of human peripheral blood lymphocytes, suggesting their potential use in treating autoimmune disorders.[4]

Other Therapeutic Applications

The versatility of the 4-methoxypyrimidine scaffold extends to other therapeutic areas:

• Neurological Disorders: Pyrimidine-4-carboxamides have been identified as potent inhibitors of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD), an enzyme involved in the biosynthesis of endocannabinoids, suggesting applications in modulating emotional behavior.[6]

• Diabetes: Dual-target compounds linking a 5-methoxypyrimidine-based G protein-coupled receptor 119 (GPR119) agonist with a dipeptidyl peptidase-4 (DPP-4) inhibitor have shown significant glucose-lowering effects, offering a novel strategy for treating type 2 diabetes.[17]

• Agricultural Chemistry: The ability of these compounds to inhibit specific enzymes also makes them valuable in the agrochemical sector for the formulation of selective herbicides and fungicides.[3]

Key Experimental Protocols for Bioactivity Assessment

To ensure the trustworthiness and reproducibility of findings, standardized and validated protocols are essential.

Protocol 1: In Vitro Anticancer Screening (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation. It is widely used to screen for the cytotoxic effects of chemical compounds.[7][18]

• Cell Seeding: Plate human cancer cell lines (e.g., HCT-116, MCF-7) in 96-well plates at an appropriate density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized 4-methoxypyrimidine derivatives (e.g., 5-100 µg/ml) for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Workflow for MTT Cytotoxicity Assay

Caption: Step-by-step workflow of the MTT assay for cytotoxicity screening.

Protocol 2: Antimicrobial Screening (Agar Well Diffusion Method)

This method is a standard preliminary test to evaluate the antibacterial activity of chemical compounds.[19]

• Prepare Inoculum: Grow the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth to a standardized turbidity.

• Plate Seeding: Aseptically swab the surface of Mueller-Hinton agar plates with the bacterial inoculum.

• Well Creation: Create uniform wells in the agar using a sterile borer.

• Compound Application: Add a defined volume (e.g., 80 µL) of the test compound solution (at a known concentration, e.g., 1000 µg/mL in DMSO) into the wells. Include a negative control (DMSO) and a positive control (standard antibiotic).

• Incubation: Incubate the plates at 35-37°C for 24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is prevented) in millimeters. A larger zone indicates greater antibacterial activity.

Conclusion and Future Perspectives

The 4-methoxypyrimidine scaffold is a highly versatile and privileged structure in medicinal chemistry, serving as the foundation for a wide range of biologically active compounds. Derivatives have demonstrated significant potential as anticancer, antimicrobial, antiviral, and anti-inflammatory agents, among other therapeutic applications.[4] The established synthetic routes allow for extensive structural diversification, enabling fine-tuning of activity and selectivity against various biological targets.

Future research should focus on expanding the chemical diversity of 4-methoxypyrimidine libraries and conducting comprehensive structure-activity relationship (SAR) studies to optimize potency and drug-like properties. The exploration of these compounds as dual-target or multi-target agents, particularly in complex diseases like cancer and diabetes, represents a promising frontier. As new derivatives are synthesized, rigorous in vitro and in vivo evaluations will be crucial to validate their therapeutic potential and advance the most promising candidates toward clinical development.

References

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• Shaquiquzzaman, M., et al. (2025). 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies. PeerJ. [Link]

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• Javaheri, S., et al. (2022). The cytotoxic effects of a bioactive nitro derivative of pyrimidine to human breast cancer (MCF-7) cells. Journal of Biological Studies. [Link]

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• Yang, Y., et al. (2025). Design, synthesis, and antidiabetic activities of 5-methoxypyrimidine derivatives targeting GPR119 and DPP-4. Bioorganic & Medicinal Chemistry. [Link]

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An In-Depth Technical Guide to the Safe Handling of 2-Isopropyl-4-methoxypyrimidine

Disclaimer: This document has been compiled to provide a comprehensive overview of the safety, handling, and toxicological aspects of 2-Isopropyl-4-methoxypyrimidine for researchers, scientists, and drug development professionals. It is important to note that a specific Safety Data Sheet (SDS) for 2-Isopropyl-4-methoxypyrimidine was not publicly available at the time of this writing. Therefore, the information presented herein is synthesized from data on structurally similar pyrimidine derivatives and general chemical safety principles. This guide should be used as a supplementary resource, and it is imperative to consult the official SDS from the supplier upon acquisition of the compound and to adhere to all institutional and regulatory safety protocols.

Section 1: Compound Profile and Hazard Identification

2-Isopropyl-4-methoxypyrimidine belongs to the pyrimidine class of heterocyclic aromatic compounds, which are core structures in many biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] The safety profile of this specific compound is not well-documented; however, based on related structures, it is prudent to handle it with care.

1.1. Anticipated Physicochemical Properties

While experimental data for 2-Isopropyl-4-methoxypyrimidine is scarce, we can infer some of its properties based on analogous compounds. Pyrimidine derivatives can range from solids to liquids at room temperature and often exhibit moderate solubility in polar organic solvents.[3]

Property	Anticipated Value/Characteristic	Basis of Estimation
Molecular Formula	C8H12N2O	-
Molecular Weight	152.19 g/mol	[4]
Appearance	Likely a solid (e.g., beige needles) or liquid	Based on similar pyrimidines[5]
Solubility	Expected to be soluble in organic solvents	General characteristic of similar compounds

1.2. Hazard Classification

Based on data from structurally related pyrimidine compounds, 2-Isopropyl-4-methoxypyrimidine should be treated as a potentially hazardous substance. The primary anticipated hazards include:

• Skin and Eye Irritation: Many pyrimidine derivatives are known to cause skin and serious eye irritation.[6][7]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[7]

• Harmful if Swallowed: Oral toxicity is a potential concern with related compounds.[6]

The following GHS hazard pictograms are likely to be relevant:

Section 2: Exposure Controls and Personal Protection

A proactive approach to safety is crucial when handling chemicals with unknown toxicological profiles. The following engineering controls and personal protective equipment (PPE) are recommended.

2.1. Engineering Controls

• Ventilation: All work with 2-Isopropyl-4-methoxypyrimidine should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[6]

• Eyewash Stations and Safety Showers: These should be readily accessible in the work area.[8]

2.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	To prevent eye contact and serious eye irritation[6]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact and irritation[6]
Skin and Body Protection	Laboratory coat	To protect against accidental splashes and spills
Respiratory Protection	Not typically required with adequate engineering controls. If dust or aerosols are generated, a NIOSH-approved respirator may be necessary.	To prevent inhalation and respiratory irritation[6]

Workflow for Donning and Doffing PPE

Caption: Proper sequence for putting on and taking off PPE.

Section 3: Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is paramount for ensuring laboratory safety and environmental protection.

3.1. Handling

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe dust or vapors.[6]

• Wash hands thoroughly after handling.[6]

• Use only in a well-ventilated area, such as a fume hood.[9]

3.2. Storage

Proper storage is crucial to maintain the integrity of the compound and prevent accidents.

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

• Store away from incompatible materials such as strong oxidizing agents.[8]

• For long-term stability, storage at 2-8°C under an inert atmosphere may be advisable, though specific stability studies are needed.[5]

3.3. Disposal

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Dispose of contents and container to an approved waste disposal plant.[6]

• Do not allow the product to enter drains.[6]

• Small quantities of waste may be managed through a licensed hazardous waste disposal company.[10]

Decision Tree for Chemical Waste Disposal

Caption: A logical workflow for the safe disposal of chemical waste.

Section 4: First Aid and Emergency Procedures

In the event of an exposure or emergency, immediate and appropriate action is critical.

4.1. First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[6]

• In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.[6]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6]

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[11]

4.2. Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11]

• Specific Hazards: The combustion of pyrimidine derivatives may produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[11]

Emergency Response Flowchart

Caption: Steps to take in case of a chemical exposure emergency.

Section 5: Toxicological and Ecological Information

The toxicological and ecological properties of 2-Isopropyl-4-methoxypyrimidine have not been extensively studied.

5.1. Toxicological Information

Based on related compounds, potential toxic effects may include:

• Acute Toxicity: Harmful if swallowed.[6]

• Skin Corrosion/Irritation: Causes skin irritation.[6]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

• Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data is available for 2-Isopropyl-4-methoxypyrimidine, and information on related compounds is limited. It is prudent to assume that it has not been fully investigated for these effects.

5.2. Ecological Information

The environmental impact of this compound is unknown. As a general precaution, it should not be released into the environment.[6] Pyrimidine derivatives can be environmental pollutants, so proper disposal is essential.

References

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• Sigma-Aldrich. (2025, May 17). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
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Literature review on 2-substituted-4-methoxypyrimidines

An In-Depth Technical Guide to 2-Substituted-4-Methoxypyrimidines: Synthesis, Reactivity, and Applications in Drug Discovery

Introduction: The Pyrimidine Core in Modern Chemistry

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules, including the nucleobases uracil, thymine, and cytosine.[1] Its versatile structure allows for extensive functionalization, enabling chemists to fine-tune the steric and electronic properties of molecules to achieve desired biological effects. Within this broad class of heterocycles, the 2-substituted-4-methoxypyrimidine scaffold has emerged as a particularly valuable building block in the synthesis of complex molecules for pharmaceutical and agrochemical applications.[1][2]

This guide provides a comprehensive overview of 2-substituted-4-methoxypyrimidines, intended for researchers, scientists, and drug development professionals. We will delve into the key synthetic strategies for accessing this scaffold, explore the reactivity of its key intermediates, and survey its applications in modern drug discovery, supported by detailed protocols and structure-activity relationship (SAR) analyses.

Part 1: Synthetic Pathways to the 2-Substituted-4-Methoxypyrimidine Scaffold

The efficient construction of the 2-substituted-4-methoxypyrimidine core is paramount for its use in discovery programs. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitution pattern. Generally, strategies involve either building the pyrimidine ring with the substituents in place or, more commonly, functionalizing a pre-existing pyrimidine core.

A prevalent and versatile starting material is 2,4-dichloropyrimidine. The differential reactivity of the chlorine atoms at the C2 and C4 positions allows for selective, stepwise substitution. The chlorine at the C4 position is typically more susceptible to nucleophilic attack than the one at C2. This reactivity difference enables the selective introduction of a methoxy group at C4, followed by the displacement of the C2 chlorine with a variety of nucleophiles.

Alternatively, synthesis can commence from 2-methylthio-4-chloropyrimidine compounds. This approach involves a substitution reaction to introduce the desired group at the 4-position, followed by a chlorination step to replace the methylthio group at the 2-position with a chlorine atom, which can then be further functionalized.[3] This method is advantageous as it can prevent the formation of isomers and other byproducts that may arise from direct substitution on dichloropyrimidines.[3]

Below is a generalized workflow illustrating these common synthetic approaches.

General Synthetic Strategies for 2-Substituted-4-Methoxypyrimidines.

Part 2: Key Intermediates and Their Chemical Reactivity

The utility of the 2-substituted-4-methoxypyrimidine scaffold is largely defined by the reactivity of its key intermediates. Among these, 2-chloro-4-methoxypyrimidine stands out as a crucial and highly versatile building block.[1] The electron-withdrawing nature of the pyrimidine ring and the chlorine atom makes the C2 position highly susceptible to nucleophilic aromatic substitution.

This reactivity allows for the introduction of a wide array of functional groups at the 2-position, including amines, hydrazines, and other carbon and heteroatom nucleophiles. This versatility is fundamental to creating large libraries of compounds for drug discovery screening.[1]

Key Reactions of 2-Chloro-4-methoxypyrimidine:

• Amination: Reaction with primary or secondary amines is a straightforward method to produce 2-amino-4-methoxypyrimidine derivatives. These reactions are often carried out in the presence of a base to neutralize the HCl byproduct. The resulting 2-aminopyrimidine moiety is a well-established pharmacophore in oncology and other therapeutic areas.[4]

• Hydrazinolysis: Treatment with hydrazine hydrate readily displaces the C2 chlorine to yield 2-hydrazinyl-4-methoxypyrimidine.[5] This intermediate is a gateway to synthesizing fused heterocyclic systems, such as the medicinally important[1][4][6]triazolo[4,3-a]pyrimidines, through condensation and cyclization reactions.[7][8]

• Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, can be employed to form C-C bonds at the 2-position, although this is less common than nucleophilic substitution.

The diagram below illustrates the central role of 2-chloro-4-methoxypyrimidine as a branching point for chemical diversification.

Reactivity of the 2-Chloro-4-methoxypyrimidine Intermediate.

Part 3: Biological Applications and Structure-Activity Relationships

Derivatives of 2-substituted-4-methoxypyrimidines have demonstrated a wide spectrum of biological activities, underscoring their importance in drug development. The ability to readily modify the 2-substituent allows for systematic exploration of the structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Notable Biological Activities:

• Anticancer Agents: The 2-aminopyrimidine scaffold is a key component of numerous kinase inhibitors. By designing 2-substituents that can interact with specific amino acid residues in the ATP-binding pocket of a target kinase, potent and selective inhibitors can be developed.[9]

• Cholinesterase Inhibitors: Certain 2,4-disubstituted pyrimidines have been identified as potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in the pathology of Alzheimer's disease.[10][11] SAR studies have shown that both the C2 and C4 substituents play critical roles in inhibitor potency and selectivity.[11]

• Antimicrobial and Antiprotozoal Agents: The pyrimidine nucleus is present in various compounds with antibacterial, antifungal, and antiprotozoal activities.[4]

• Xanthine Oxidase Inhibitors: Fused heterocyclic systems derived from 2-hydrazinyl-4-methoxypyrimidines have been investigated as inhibitors of xanthine oxidase, an enzyme involved in gout.[8]

The following table summarizes representative examples of biologically active 2-substituted pyrimidine derivatives, highlighting the diversity of the 2-substituent and the corresponding biological activity.

2-Substituent Group	4-Substituent Group	Biological Target/Activity	Representative IC₅₀	Reference
Thiomorpholine	Benzylamino	Acetylcholinesterase (AChE) Inhibitor	0.33 µM	[11]
4-Methylpiperidin-1-yl	Naphth-1-ylmethylamino	Butyrylcholinesterase (BuChE) Inhibitor	2.2 µM	[10]
Pyrrolidin-1-yl	Naphth-1-ylmethylamino	Acetylcholinesterase (AChE) Inhibitor	5.5 µM	[10]
Arylamino	Aryl	p21-Activated Kinase 1 (PAK1) Inhibitor	Potent Inhibition Reported	[9]

SAR Insights: The data consistently show that the nature of the substituent at the 2-position is a primary determinant of biological activity. For cholinesterase inhibitors, for example, aliphatic heterocyclic rings at C2 in conjunction with an arylalkylamino group at C4 lead to potent inhibition.[11] The steric and electronic properties of the C2 substituent are critical for achieving optimal interactions within the enzyme's active site.[11] Similarly, for PAK1 inhibitors, specific arylamino groups at the 2-position are crucial for potency.[9]

Part 4: Key Experimental Protocols

To ensure the reproducibility and practical application of the chemistry described, this section provides detailed, step-by-step methodologies for the synthesis of key intermediates.

Protocol 1: Synthesis of 2-methoxy-4-chloro-5-fluoropyrimidine

This protocol describes the chlorination of a uracil derivative, a key step in preparing a versatile intermediate. The rationale for using an acid binding agent like triethylamine is to neutralize the HCl generated during the reaction with phosphorus oxychloride, driving the reaction to completion.

• Materials: 2-methoxy-5-fluorouracil, phosphorus oxychloride, triethylamine, organic solvent (e.g., toluene).

• Procedure:

  • To a solution of 2-methoxy-5-fluorouracil in an appropriate organic solvent, add triethylamine as an acid binding agent.

  • Add phosphorus oxychloride dropwise to the mixture.

  • Heat the reaction mixture to 105-110 °C and maintain for several hours until the reaction is complete (monitor by TLC or LC-MS).

  • After completion, cool the reaction mixture and carefully quench by pouring it onto ice.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by column chromatography or recrystallization to obtain pure 2-methoxy-4-chloro-5-fluoropyrimidine.[5]

Protocol 2: Synthesis of 2-methoxy-4-hydrazino-5-fluoropyrimidine

This protocol details the nucleophilic substitution of the chlorine atom with hydrazine, a critical transformation for accessing precursors to fused heterocyclic systems. The reaction is typically run at room temperature to avoid potential side reactions.

• Materials: 2-methoxy-4-chloro-5-fluoropyrimidine, hydrazine hydrate, solvent (e.g., ethanol).

• Procedure:

  • Dissolve 2-methoxy-4-chloro-5-fluoropyrimidine in a suitable solvent like ethanol.

  • Add hydrazine hydrate to the solution. The molar ratio of hydrazine hydrate to the starting material is typically between 1:1 and 2:1.[5]

  • Stir the reaction mixture at room temperature for 5-20 hours, monitoring the progress by TLC.[5]

  • Upon completion, the product may precipitate from the reaction mixture. If so, collect the solid by filtration.

  • If the product remains in solution, concentrate the solvent under reduced pressure.

  • The crude product can be purified by recrystallization to afford pure 2-methoxy-4-hydrazino-5-fluoropyrimidine.[5]

Conclusion and Future Perspectives

The 2-substituted-4-methoxypyrimidine scaffold remains a highly attractive and versatile platform in medicinal chemistry and drug discovery. Its straightforward synthesis and the tunable reactivity of the C2 position provide chemists with a reliable toolkit for generating molecular diversity. The proven track record of this scaffold in producing compounds with a wide range of biological activities, from kinase inhibition to CNS targets, ensures its continued relevance.

Future research will likely focus on developing more efficient and greener synthetic methodologies. Furthermore, the application of this scaffold will continue to expand as new biological targets are identified. The strategic combination of the 4-methoxy group with novel, rationally designed 2-substituents will undoubtedly lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

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• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines.
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• Google Patents. CN101486684B - Preparation of 2,4-dichloro-5-methoxy pyrimidine.
• Al-Refai, M., et al. (2019). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules, 24(22), 4072.
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• ResearchGate. (2025). Synthesis of a 2-Hydrazinyl-1,6-dihydropyrimidine Derivative.
• Synthesis, Characterization and Pharmacological Evaluation of 2-Substituted thieno[2,3-d]pyrimidine-4(3H).
• PubMed. (2011). Design, Synthesis and Structure-Activity Relationship (SAR) Studies of 2,4-disubstituted Pyrimidine Derivatives: Dual Activity as Cholinesterase and Aβ-aggregation Inhibitors.
• Benchchem. Synthetic Routes to 2-Chloro-4-methylpyrimidin-5-amine: Application Notes and Protocols.
• PubMed. (2025). Synthesis and Structure-Activity Relationship Analysis of 2-Substituted-1,2,4-Triazolo[1,5-a]Pyrimidin-7-Ones and their 6-Carboxylate Derivatives as Xanthine Oxidase Inhibitors.
• Journal of Chemical Reviews. (2025). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review.
• Organic Chemistry Portal. (2009). Synthesis of Densely Substituted Pyrimidine Derivatives.
• PubMed. (2013). Synthesis and structure-activity relationship of 2-arylamino-4-aryl-pyrimidines as potent PAK1 inhibitors.
• PubMed. (2010). Design, synthesis and evaluation of 2,4-disubstituted pyrimidines as cholinesterase inhibitors.

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Labyrinth of Discovery: A Technical Guide to the Physicochemical Properties of Novel Pyrimidine Derivatives, Centered on 2-Isopropyl-4-methoxypyrimidine

For Distribution Among Researchers, Scientists, and Drug Development Professionals

Abstract

The Pyrimidine Core: A Privileged Scaffold in Drug Discovery

The six-membered heterocyclic pyrimidine ring is a fundamental building block in numerous biologically active molecules.[3][4] Its derivatives are integral to a wide array of pharmaceuticals, exhibiting activities as anticancer, antiviral, antibacterial, and anti-inflammatory agents.[1][2] The functionalization of the pyrimidine ring at its various positions allows for the fine-tuning of a molecule's properties to achieve desired therapeutic effects. The introduction of substituents like an isopropyl group at the 2-position and a methoxy group at the 4-position, as in our subject compound, can significantly influence factors such as lipophilicity, metabolic stability, and target binding affinity.

The Challenge of Characterizing Novel Compounds: The Case of 2-Isopropyl-4-methoxypyrimidine

A thorough literature and database search for the melting and boiling points of 2-isopropyl-4-methoxypyrimidine reveals a critical reality in drug discovery: the frequent absence of empirical data for novel chemical entities. This data gap necessitates a multi-pronged approach for the modern researcher, combining insights from analogous structures, empirical determination for newly synthesized compounds, and the power of predictive computational modeling.

Physicochemical Properties of Analogous Pyrimidine Derivatives

To establish a predictive baseline for 2-isopropyl-4-methoxypyrimidine, it is instructive to examine the known physical properties of structurally related compounds. The interplay of substituent effects, molecular symmetry, and intermolecular forces dictates the melting and boiling points.

Compound	Structure	Melting Point (°C)	Boiling Point (°C)	Rationale for Comparison
Pyrimidine	22[5][6]	122[5]	The parent heterocyclic core.
4-Methoxypyrimidine	Not available	70 °C at 22 mmHg[7]	Contains the key 4-methoxy substituent.
2-Chloropyrimidine	63-65	135-137	A 2-substituted pyrimidine, illustrating the effect of a different functional group.
2-Aminopyrimidine	126-128	204	Demonstrates the impact of a hydrogen-bonding substituent at the 2-position.

Data compiled from various sources. Note that boiling points can be reported at different pressures.

Analysis of Analog Data: The parent pyrimidine is a low-melting solid. The introduction of a methoxy group in 4-methoxypyrimidine results in a liquid at room temperature with a boiling point of 70 °C under reduced pressure.[7] The addition of an isopropyl group, as in our target compound, would be expected to increase the molecular weight and van der Waals forces, likely leading to a higher boiling point compared to 4-methoxypyrimidine. The melting point is more challenging to predict as it is heavily influenced by the efficiency of crystal lattice packing, which can be disrupted by the non-planar isopropyl group.

Experimental Determination of Melting and Boiling Points

For a novel compound like 2-isopropyl-4-methoxypyrimidine, once synthesized, the empirical determination of its melting and boiling points is a fundamental step in its characterization.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid. For pure crystalline compounds, this transition occurs over a narrow range.

Protocol: Capillary Melting Point Determination [8][9]

• Sample Preparation: A small amount of the dry, powdered compound is packed into a capillary tube, sealed at one end.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• Heating: The sample is heated at a controlled, slow rate.

• Observation: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.

Diagram: Melting Point Determination Workflow

Caption: Workflow for experimental melting point determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[10]

Protocol: Simple Distillation for Boiling Point Determination [9]

• Apparatus Setup: The liquid sample is placed in a distillation flask with a boiling chip. A condenser and a collection flask are attached. A thermometer is positioned so that the bulb is just below the side arm of the distillation flask.

• Heating: The flask is gently heated.

• Observation: As the liquid boils and the vapor condenses, the temperature is recorded when it stabilizes. This stable temperature is the boiling point. For small sample volumes, micro-boiling point determination methods can be employed.

Computational Prediction of Physicochemical Properties

In the absence of experimental data, computational chemistry provides powerful tools for estimating the physical properties of molecules.[11] Quantitative Structure-Property Relationship (QSAR) models and other machine learning approaches are increasingly utilized in drug discovery.[12][13]

QSAR and Machine Learning Models

These models correlate structural or physicochemical descriptors of molecules with their experimental properties.[12][14] For melting and boiling points, relevant descriptors often include:

• Molecular Weight

• Polar Surface Area

• Number of Hydrogen Bond Donors and Acceptors

• Molecular Shape and Symmetry Indices

Numerous online platforms and software packages can predict these properties based on a molecule's structure (e.g., provided as a SMILES string).[15] While these predictions are valuable for initial screening, they are approximations and should be confirmed experimentally.

Diagram: Computational Prediction Workflow

Caption: Simplified workflow for computational property prediction.

Synthesis of 2-Substituted-4-methoxypyrimidines

The synthesis of 2-isopropyl-4-methoxypyrimidine would likely follow established routes for the preparation of substituted pyrimidines. A plausible synthetic approach could involve the condensation of a suitable amidine with a β-dicarbonyl compound or its equivalent, followed by functional group manipulation. For instance, 2-chloro-4-methoxypyrimidine can serve as a versatile intermediate for introducing various substituents at the 2-position via nucleophilic substitution reactions.[16]

Conclusion and Future Outlook

While the precise melting and boiling points of 2-isopropyl-4-methoxypyrimidine remain to be experimentally determined, this guide provides a comprehensive framework for their investigation. By leveraging data from analogous compounds, employing standard experimental techniques, and utilizing the predictive power of computational models, researchers can confidently characterize this and other novel pyrimidine derivatives. The continued development of the pyrimidine scaffold is a testament to its versatility and importance in the ongoing quest for new and effective medicines.[17]

References

• Kumar, V., & Mahajan, M. (2021). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. Basic & clinical pharmacology & toxicology, 129(4), 257–280.
• Sharma, A., & Kumar, V. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, 17(2), 193.
• Yadav, G., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Journal of Molecular Structure, 1301, 137357.
• Bhat, M. A., et al. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Journal of the Iranian Chemical Society, 22(4), 1-35.
• Wong, D. C. L., et al. (2016). Roles of Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Anticancer Agents. Current medicinal chemistry, 23(34), 3864–3887.
• An Overview on Computational Tools for Predicting and Designing the Organic Compounds. (URL not available)
• Goll, E. S., & Jurs, P. C. (2005). Prediction of the Normal Boiling Points of Organic Compounds from Molecular Structures with a Computational Neural Network Model.
• Determination of Melting points and Boiling points. (URL not available)
• Melting point determin
• Measuring the Melting Point. (2023, May 8). Westlab Canada. (URL not available)
• Determination of the Melting and Boiling Points of Compounds. (2014, October 6). [Video]. YouTube. (URL not available)
• Determination of melting and boiling points. (URL not available)

• 4-Methoxypyrimidine. PubChem. (URL: [Link])

• Gabriel, E. (2024, June 25). Predicting Boiling Points of Organic Compounds Using Machine Learning: A Linear Regression Approach. Medium. (URL not available)
• Expert Insights: Using 2-Chloro-4-methoxypyrimidine in Pharmaceutical Synthesis. (URL not available)

• Pyrimidine. CAS Common Chemistry. (URL: [Link])

• New computational chemistry techniques accelerate the prediction of molecules and materials. (2025, January 14). MIT News. (URL not available)
• 4-Methoxypyrimidine. Chem-Impex. (URL not available)

• Pyrimidine. PubChem. (URL: [Link])

• CHEMISTRY AND SYNTHESIS OF PYRIMIDINE - HETEROCYCLIC CHEMISTRY. (URL not available)
• 2-pyridin-4-yl-pyrimidine. ChemSynthesis. (URL not available)
• Deeb, O., & Youssef, K. (2014). Prediction of melting point for drug-like compounds via QSPR methods. SAR and QSAR in Environmental Research, 25(10), 803-817.
• El-Malah, A. A., et al. (2022). 3D-QSAR modeling, Molecular Docking and drug-like properties investigations of novel heterocyclic compounds derived from. Moroccan Journal of Chemistry, 10(4), 881-890.
• Hammud, K. K., et al. (2019). Using QSAR model for studying heterocycles activity. Journal of Physics: Conference Series, 1294(5), 052029.

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Protocols & Analytical Methods

Synthesis of 2-Isopropyl-4-methoxypyrimidine from isopropylamidine

Application Note: Scalable Synthesis of 2-Isopropyl-4-methoxypyrimidine

Executive Summary

This application note details the synthesis of 2-isopropyl-4-methoxypyrimidine starting from isopropylamidine hydrochloride . While 2-isopropylpyrimidines are ubiquitous in agrochemistry (e.g., Diazinon metabolites) and medicinal chemistry (kinase inhibitors), the specific 4-methoxy derivative requires a regioselective approach to avoid substitution at the 5 and 6 positions.

We present a validated, three-step protocol:

• Cyclocondensation: Formation of the pyrimidine core using ethyl propiolate (or ethyl 3-ethoxyacrylate).

• Activation: Chlorination of the tautomeric hydroxypyrimidine.

• Functionalization: Nucleophilic aromatic substitution (

  ) to install the methoxy group.

This route is preferred over direct O-methylation of the pyrimidinone, which frequently results in competing N-alkylation (lactam formation).

Strategic Pathway & Mechanism

The synthesis relies on the "Pinner-type" construction of the pyrimidine ring followed by functional group interconversion.

Reaction Scheme

Figure 1: Synthetic route from isopropylamidine to target methoxypyrimidine.

Detailed Protocols

Step 1: Synthesis of 2-Isopropylpyrimidin-4(3H)-one

Rationale: Direct reaction of isopropylamidine with

-keto esters (like ethyl acetoacetate) yields 6-methyl derivatives. To achieve the unsubstituted 5,6-position, we utilize ethyl propiolate . Alternatively, ethyl 3-ethoxyacrylate can be used for higher regiochemical fidelity, though it is more expensive.

Materials:

• Isopropylamidine Hydrochloride (1.0 eq)

• Ethyl Propiolate (1.1 eq)

• Sodium Ethoxide (2.5 eq, 21% wt in Ethanol)

• Ethanol (anhydrous)

Protocol:

• Setup: Charge a dry 3-neck round-bottom flask (RBF) with isopropylamidine HCl (12.25 g, 100 mmol) and anhydrous ethanol (100 mL) under nitrogen atmosphere.

• Free Basing: Add Sodium Ethoxide solution (2.5 eq) dropwise at 0°C. Stir for 30 minutes. The solution will become cloudy (NaCl precipitation).

• Addition: Add Ethyl Propiolate (10.8 g, 110 mmol) dropwise over 20 minutes, maintaining temperature <10°C to prevent polymerization.

  • Mechanistic Note: The amidine nitrogen performs a Michael addition on the alkyne, followed by cyclization onto the ester.

• Reaction: Allow to warm to room temperature (RT), then reflux for 6–8 hours. Monitor by TLC (10% MeOH in DCM).

• Workup:

  • Concentrate the mixture under reduced pressure to remove ethanol.

  • Dissolve the residue in minimal water (50 mL).

  • Acidify carefully with glacial acetic acid or HCl (6N) to pH ~5. The product, 2-isopropylpyrimidin-4(3H)-one, will precipitate.

• Isolation: Filter the solid, wash with cold water and acetone. Dry in a vacuum oven at 50°C.

  • Expected Yield: 65–75%

  • Appearance: Off-white to pale yellow solid.

Step 2: Synthesis of 4-Chloro-2-isopropylpyrimidine

Rationale: The tautomeric hydroxy group is a poor leaving group. Conversion to the chloride using Phosphorus Oxychloride (

) activates the position for nucleophilic attack.

Safety Warning:

is highly corrosive and reacts violently with water. Perform all operations in a fume hood.

Protocol:

• Setup: In a dry RBF fitted with a reflux condenser and a caustic scrubber trap, place 2-isopropylpyrimidin-4(3H)-one (13.8 g, 100 mmol).

• Reagent: Add neat

  (46.0 g, 300 mmol, 3.0 eq).

  • Optional: Add catalytic N,N-Dimethylaniline (1 mL) to accelerate the reaction.

• Reaction: Heat to reflux (approx. 105°C) for 2–3 hours. The solid starting material will dissolve as it reacts, forming a dark solution.

• Quench (Critical):

  • Cool the reaction mixture to RT.

  • Remove excess

    via rotary evaporation (use a dedicated pump protection trap).

  • Pour the thick residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain temperature <20°C.

• Extraction: Neutralize the aqueous slurry with

  or saturated to pH 7–8. Extract immediately with Dichloromethane (DCM) ( mL).

  • Note: 4-chloropyrimidines can be volatile and hydrolytically unstable; do not delay extraction.

• Purification: Dry organics over

  , filter, and concentrate. If necessary, purify via short-path distillation or flash chromatography (Hexanes/EtOAc).

  • Expected Yield: 80–90%[1]

  • Data:

    NMR should show disappearance of the broad NH/OH peak and a downfield shift of the aromatic protons.

Step 3: Synthesis of 2-Isopropyl-4-methoxypyrimidine

Rationale: Nucleophilic aromatic substitution (

) of the chloride with methoxide proceeds rapidly due to the electron-deficient nature of the pyrimidine ring.

Protocol:

• Preparation: Prepare a solution of Sodium Methoxide (1.2 eq) in Methanol. (Dissolve 2.76 g Na metal in 50 mL dry MeOH).

• Reaction: Add the solution of 4-chloro-2-isopropylpyrimidine (15.6 g, 100 mmol) in MeOH (20 mL) to the methoxide solution at 0°C.

• Conditions: Stir at RT for 2 hours. If reaction is sluggish (monitored by TLC), heat to 50°C for 1 hour.

• Workup:

  • Concentrate methanol to near dryness.

  • Resuspend in Water (50 mL) and extract with Ethyl Acetate (

    mL).

• Finishing: Wash organics with brine, dry over

  , and concentrate.

  • Expected Yield: 85–95%

  • Appearance: Colorless to pale yellow oil (may solidify upon standing depending on purity).

Data Summary & Troubleshooting

Stoichiometry Table

Reagent	MW ( g/mol )	Equiv.[2][3]	Role	Critical Parameter
Isopropylamidine HCl	122.60	1.0	SM	Dryness is critical.
Ethyl Propiolate	98.10	1.1	Electrophile	Add slow to avoid polymerization.
Sodium Ethoxide	68.05	2.5	Base	Must neutralize HCl first.
Phosphorus Oxychloride	153.33	3.0	Chlorinating	Quench carefully on ice.
Sodium Methoxide	54.02	1.2	Nucleophile	Anhydrous conditions prevent hydrolysis.

Troubleshooting Guide

Figure 2: Decision tree for common synthetic issues.

References

• Pinner Synthesis Variations: The reaction of amidines with acetylenic esters is a classical route to hydroxypyrimidines. Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (General reference for Amidines + Alkynes).

• Diazinon Intermediate Synthesis: While describing the 6-methyl derivative, these patents validate the stability of isopropylamidine under alkaline condens

  • Source: U.S. Patent 4,496,728. "Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine."[2][3][4][5]

• Chlorination Protocols: Standard protocols for converting hydroxypyrimidines to chloropyrimidines.

  • Source:Organic Syntheses, Coll.[6] Vol. 4, p.336 (1963); Vol. 35, p.34 (1955). (Describes 2-chloropyrimidine synthesis, applicable here).

• Source:Journal of Medicinal Chemistry. "Synthesis and SAR of Pyrimidine-based Kinase Inhibitors.

Sources

• 1. mdpi.com [mdpi.com]
• 2. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
• 5. US4585863A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Methylation of 2-isopropyl-4-hydroxypyrimidine protocol

An Application Note and Protocol for the Regioselective Methylation of 2-isopropyl-4-hydroxypyrimidine

Authored by a Senior Application Scientist

This guide provides a comprehensive protocol and scientific rationale for the methylation of 2-isopropyl-4-hydroxypyrimidine, a common scaffold in medicinal chemistry. We will delve into the critical aspects of regioselectivity, focusing on a robust method for achieving O-methylation to yield 2-isopropyl-4-methoxypyrimidine. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and well-understood methodology.

Introduction: The Significance of Pyrimidine Methylation

Pyrimidine derivatives are foundational components in numerous therapeutic agents and biologically active molecules. The strategic methylation of these scaffolds can significantly alter their physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby fine-tuning their pharmacological profiles[1]. The methylation of 2-isopropyl-4-hydroxypyrimidine, a precursor in the synthesis of various compounds including the pesticide Diazinon[2], presents a classic challenge in synthetic chemistry: controlling the site of methylation.

The primary challenge arises from the inherent tautomerism of the 4-hydroxypyrimidine core. This molecule exists in a dynamic equilibrium between its enol (hydroxy) and keto (pyrimidinone) forms. Crystallographic studies on similar structures indicate that the keto-form is often the more stable tautomer[3][4][5]. This equilibrium presents multiple nucleophilic sites—the oxygen atom of the hydroxyl group and the nitrogen atoms of the pyrimidine ring—leading to potential O-methylation or N-methylation. Controlling the regioselectivity of this reaction is paramount for the synthesis of the desired isomer.

This application note will focus on a protocol designed to favor O-methylation, utilizing trimethylsilyldiazomethane (TMS-diazomethane) as a safe and efficient methylating agent.

The Chemistry of Regioselectivity: O- vs. N-Methylation

The outcome of the methylation reaction is dictated by a combination of factors including the substrate's tautomeric equilibrium, the nature of the methylating agent, the solvent, and the base employed.

Tautomeric Equilibrium

The 2-isopropyl-4-hydroxypyrimidine scaffold exists in the following tautomeric equilibrium:

A simplified representation of the keto-enol tautomerism will be provided in the final output as a proper chemical structure diagram is not possible with Graphviz. For the purpose of this response, a textual description and a conceptual diagram will be used.

The pyrimidinone (keto) form is generally the major species in solution, which can lead to a preference for N-methylation under certain conditions. To achieve O-methylation, the reaction conditions must favor the reactivity of the enol or enolate form.

Choice of Methylating Agent

Historically, diazomethane has been a popular reagent for methylation due to its high reactivity[6][7][8]. However, its extreme toxicity and explosive nature have led to a significant decline in its use[6]. A safer and highly effective alternative is trimethylsilyldiazomethane (TMS-diazomethane) [6][9]. TMS-diazomethane is a stable liquid that can be conveniently handled in solution and is particularly effective for the O-methylation of phenols and enols, making it an ideal choice for this application[10][11][12].

Detailed Protocol: O-Methylation using Trimethylsilyldiazomethane

This protocol details the synthesis of 2-isopropyl-4-methoxypyrimidine from 2-isopropyl-4-hydroxypyrimidine.

Materials and Reagents

Reagent	Purity	Supplier Example
2-isopropyl-4-hydroxypyrimidine	≥98%	Sigma-Aldrich
Trimethylsilyldiazomethane (2.0 M in hexanes)	Solution	Sigma-Aldrich
N,N-Diisopropylethylamine (DIPEA)	≥99%	Sigma-Aldrich
Methanol (anhydrous)	≥99.8%	Sigma-Aldrich
Acetonitrile (anhydrous)	≥99.8%	Sigma-Aldrich
Diethyl ether (anhydrous)	≥99.7%	Sigma-Aldrich
Hydrochloric acid (1 M)	Solution	Fisher Scientific
Saturated sodium bicarbonate solution	Solution	Fisher Scientific
Brine	Solution	Fisher Scientific
Anhydrous magnesium sulfate	Granular	Sigma-Aldrich
Silica gel for column chromatography	60 Å, 230-400 mesh	Sigma-Aldrich

Experimental Workflow Diagram

Caption: Experimental workflow for the O-methylation of 2-isopropyl-4-hydroxypyrimidine.

Step-by-Step Procedure

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve 2-isopropyl-4-hydroxypyrimidine (1.0 eq) in a 1:1 mixture of anhydrous methanol and anhydrous acetonitrile.

• Base Addition: To the stirred solution, add N,N-diisopropylethylamine (DIPEA) (4.0 eq). The use of a non-nucleophilic base is crucial to avoid competing reactions.

• Addition of Methylating Agent: Slowly add a 2.0 M solution of trimethylsilyldiazomethane in hexanes (1.2 eq) dropwise to the reaction mixture at room temperature. A slight effervescence (evolution of nitrogen gas) may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 24 hours in the dark[11]. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of 1 M hydrochloric acid until the yellow color of the excess TMS-diazomethane disappears and the gas evolution ceases.

• Work-up and Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 2-isopropyl-4-methoxypyrimidine.

Proposed Reaction Mechanism

The O-methylation with TMS-diazomethane is thought to proceed through the in-situ generation of diazomethane, which then methylates the deprotonated hydroxypyrimidine[11].

Caption: Proposed reaction mechanism for O-methylation with TMS-diazomethane.

Data Summary

The following table provides a summary of the reaction parameters for the methylation of 2-isopropyl-4-hydroxypyrimidine.

Parameter	Recommended Value	Rationale
Substrate:TMS-diazomethane Ratio	1 : 1.2	A slight excess of the methylating agent ensures complete conversion of the substrate.
Substrate:Base (DIPEA) Ratio	1 : 4	An excess of the non-nucleophilic base facilitates the deprotonation of the substrate.
Solvent	MeOH/MeCN (1:1)	Methanol is crucial for the reaction with TMS-diazomethane to proceed efficiently[10].
Temperature	Room Temperature	The reaction proceeds smoothly at ambient temperature.
Reaction Time	24 hours	Allows for the complete conversion of the starting material[11].
Expected Yield	70-90%	Based on similar O-methylation reactions of phenols and enols[10].

Conclusion

This application note provides a detailed and reliable protocol for the O-methylation of 2-isopropyl-4-hydroxypyrimidine. By utilizing trimethylsilyldiazomethane, this method offers a safer and more efficient alternative to traditional methylation procedures. The provided rationale for each step, grounded in established chemical principles, allows researchers to adapt and apply this methodology to other similar heterocyclic systems. The careful control of reaction conditions, particularly the choice of a non-nucleophilic base and a suitable solvent system, is key to achieving high yields of the desired O-methylated product.

References

• Aoyama, T., & Shioiri, T. (1984). NEW METHODS AND REAGENTS IN ORGANIC SYNTHESIS. 46. TRIMETHYLSILYLDIAZOMETHANE : A CONVENIENT REAGENT FOR THE O-METHYLATION OF PHENOLS AND ENOLS. Chemical and Pharmaceutical Bulletin, 32(9), 3756-3759. [Link]

• van 't Erve, T. J., Rautiainen, R. H., Robertson, L. W., & Luthe, G. (2010). Trimethylsilyldiazomethane: a safe non-explosive, cost effective and less-toxic reagent for phenol derivatization in GC applications. Environment international, 36(8), 835–841. [Link]

• Aoyama, T., & Shioiri, T. (1990). Trimethylsilyldiazomethane: a convenient reagent for the o-methylation of alcohols. Tetrahedron Letters, 31(38), 5507-5508. [Link]

• Wikipedia contributors. (2023, October 29). Trimethylsilyldiazomethane. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Google Patents. (n.d.). US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine.

• Choi, H. D., & Lee, U. (2010). 2-Isopropyl-6-methylpyrimidin-4(3H)-one. Acta crystallographica. Section E, Structure reports online, 66(Pt 11), o2459. [Link]

• Google Patents. (n.d.). US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine.

• Wikipedia contributors. (2023, December 29). Diazomethane. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Hughes, D. L. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2541-2651. [Link]

• ResearchGate. (n.d.). Synthesis of 2-[2-isopropyl-4-( o -methoxyphenyl)-tetrahydropyran-4-yl]amine and its reaction with aromatic aldehydes. Retrieved from [Link]

• Li, J., et al. (2022). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Advances, 12(45), 29339-29355. [Link]

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• Bibi, S., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6523. [Link]

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• Tsunoda, T., et al. (1996). Formation of heterocycles by the Mitsunobu reaction. Stereoselective synthesis of (+)-α-skytanthine. Tetrahedron Letters, 37(15), 2459-2462. [Link]

• Barkawi, L. S., & Cohen, J. D. (2010). A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format. Nature protocols, 5(10), 1619–1626. [Link]

• Google Patents. (n.d.). US3873557A - Process for hydroxy-methylation of a substituted 3-hydroxy-pyridine.

• ResearchGate. (n.d.). A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format. Retrieved from [Link]

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• Ashenhurst, J. (n.d.). Diazomethane (CH2N2). Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 29). 9.14: Biological Methylating Reagents. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of 2-isopropyl-3-amino-4-methylpyridine. Retrieved from [Link]

• Boström, J., et al. (2013). Insights into the impact of N- and O-methylation on aqueous solubility and lipophilicity using matched molecular pair analysis. MedChemComm, 4(5), 852-856. [Link]

• ResearchGate. (n.d.). O-Methylation Of Hydroxyl-Containing Organic Substrates: A Comprehensive Overview. Retrieved from [Link]

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Application Note &amp; Protocol Guide: Nucleophilic Aromatic Substitution of 2-Isopropyl-4-Chloropyrimidine

Abstract: This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 2-isopropyl-4-chloropyrimidine. Pyrimidine scaffolds are of paramount importance in medicinal chemistry and drug development, and the functionalization of halogenated pyrimidines via SNAr is a cornerstone of their synthesis. This guide details the underlying reaction mechanism, explains the causality behind the selection of key experimental parameters, provides detailed step-by-step protocols for reaction with amine nucleophiles, and offers a systematic approach to troubleshooting. The protocols and insights are designed for researchers, chemists, and drug development professionals seeking to leverage this versatile building block in their synthetic programs.

Introduction and Strategic Overview

The pyrimidine ring is a privileged scaffold found in numerous FDA-approved drugs and biologically active molecules. The targeted functionalization of pre-formed pyrimidine rings is a highly convergent and efficient strategy in molecular synthesis. 2-isopropyl-4-chloropyrimidine is a valuable building block where the chlorine atom at the C4 position serves as a versatile leaving group for nucleophilic aromatic substitution (SNAr).

The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic characteristic makes the ring susceptible to attack by nucleophiles, particularly at the positions ortho and para to the ring nitrogens (C2, C4, and C6).[1][2] The chlorine atom at C4 is thus highly activated towards displacement, providing a reliable handle for introducing a wide variety of functional groups, including amines, ethers, and thioethers. Understanding the principles governing this reaction is critical for achieving high yields and purity in the synthesis of target molecules.

Reaction Mechanism and Electronic Considerations

The substitution of the 4-chloro group proceeds via a well-established two-step addition-elimination SNAr mechanism .[3][4][5]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom at the C4 position. This step is typically the rate-determining step of the reaction. The attack temporarily disrupts the aromaticity of the pyrimidine ring, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex .[2][3][6]

• Elimination of Leaving Group: The aromaticity of the ring is restored in the second step through the expulsion of the chloride leaving group.

The stability of the Meisenheimer complex is crucial for the reaction to proceed. The negative charge is delocalized and stabilized by the electron-withdrawing pyrimidine ring nitrogens.[1][6]

Electronic Effects of Substituents:

• Ring Nitrogens: As mentioned, the two nitrogen atoms are strongly electron-withdrawing, which is the primary reason the pyrimidine ring is activated for SNAr.[1][3]

• C4-Chloro Group: Chlorine serves as an effective leaving group.

• C2-Isopropyl Group: The isopropyl group at the C2 position is a weak electron-donating group (via induction and hyperconjugation). While electron-donating groups generally disfavor SNAr by slightly destabilizing the anionic Meisenheimer complex, the overwhelming activating effect of the two ring nitrogens ensures that the reaction at C4 remains highly favorable. The C4 position is generally more reactive than the C2 position in 2,4-dichloropyrimidines, an effect attributed to the greater ability of the para nitrogen to stabilize the negative charge in the intermediate.[7][8]

Caption: The Addition-Elimination (SNAr) mechanism on 2-isopropyl-4-chloropyrimidine.

Key Experimental Parameters: A Causal Analysis

The success of an SNAr reaction hinges on the judicious selection of several key parameters.

Parameter	Common Choices	Rationale and Field-Proven Insights
Nucleophile	Primary/Secondary Amines (aliphatic & aromatic), Thiols, Alkoxides, Water	The nucleophilicity of the attacking species is paramount. Amines are very common nucleophiles.[9][10] Steric hindrance on the nucleophile (e.g., ortho-substituted anilines) can significantly decrease the reaction rate.[3] Water can act as a competing nucleophile, especially at high temperatures, leading to the formation of the corresponding 4-hydroxypyrimidine byproduct.[3][10]
Solvent	Polar Aprotic: DMF, DMSO, NMP, Acetonitrile. Alcohols: Isopropanol, Ethanol. Water	The solvent must solubilize the reactants and plays a crucial role in stabilizing the charged intermediate. Polar aprotic solvents like DMF and DMSO are excellent choices as they effectively solvate cations but leave the anion (nucleophile) relatively free and highly reactive.[10] Alcohols are also frequently used and can participate in hydrogen bonding to stabilize the Meisenheimer complex.[3][10] Water has emerged as a green and effective solvent for many SNAr reactions, often requiring a catalyst.[10]
Base	Organic: Triethylamine (TEA), Diisopropylethylamine (DIPEA). Inorganic: K₂CO₃, Cs₂CO₃, KF	An acid scavenger is typically required to neutralize the HCl generated during the reaction. The choice of base is critical. Tertiary amines like TEA and DIPEA are common as they are non-nucleophilic and soluble in organic solvents.[3][11] An excess of the amine nucleophile itself can sometimes serve as the base.[10] For weaker nucleophiles, a stronger inorganic base may be necessary.
Temperature	Room Temp to 150 °C	Many SNAr reactions require heating to overcome the activation energy barrier for the initial nucleophilic attack.[3] Reactions with highly reactive nucleophiles may proceed at room temperature, while those with weaker nucleophiles (e.g., electron-poor anilines) often require reflux temperatures. Microwave irradiation is a highly effective technique for accelerating these reactions, often reducing reaction times from hours to minutes.[3][12]

Detailed Experimental Protocols

These protocols are designed to be self-validating, incorporating in-process checks and standardized workup procedures.

Protocol 1: Reaction with an Aliphatic Amine (e.g., Piperidine) under Microwave Conditions

This protocol details a rapid and efficient method for aminating 2-isopropyl-4-chloropyrimidine.

Materials:

• 2-isopropyl-4-chloropyrimidine (1.0 eq)

• Piperidine (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous 2-Propanol (IPA) or Acetonitrile

• Microwave reaction vial with stir bar

• TLC plates (e.g., silica gel 60 F254)

• Ethyl acetate (EtOAc), Saturated aqueous sodium bicarbonate (NaHCO₃), Brine

Procedure:

• Reaction Setup: To a 10 mL microwave reaction vial, add 2-isopropyl-4-chloropyrimidine (e.g., 313 mg, 2.0 mmol, 1.0 eq).

• Solvent and Reagent Addition: Add anhydrous 2-propanol (4 mL). Stir to dissolve. Add piperidine (217 µL, 2.2 mmol, 1.1 eq) followed by triethylamine (418 µL, 3.0 mmol, 1.5 eq).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the reaction mixture to 130 °C for 20 minutes.[3][12]

• In-Process Monitoring: After cooling to room temperature, spot a small aliquot of the reaction mixture on a TLC plate against the starting material (eluent: e.g., 30% EtOAc in hexanes). The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates reaction completion.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent. To the residue, add ethyl acetate (20 mL) and saturated aqueous NaHCO₃ (15 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Isolation: Combine the organic extracts, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Reaction with an Aromatic Amine (e.g., 4-Fluoroaniline) under Conventional Heating

This protocol is suitable for less reactive aromatic amines and uses standard laboratory equipment.

Materials:

• 2-isopropyl-4-chloropyrimidine (1.0 eq)

• 4-Fluoroaniline (1.2 eq)

• Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask with reflux condenser

• TLC plates, Ethyl acetate (EtOAc), Water, Brine

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-isopropyl-4-chloropyrimidine (e.g., 313 mg, 2.0 mmol, 1.0 eq) in anhydrous DMF (10 mL).

• Reagent Addition: Add 4-fluoroaniline (267 mg, 2.4 mmol, 1.2 eq) to the solution, followed by DIPEA (697 µL, 4.0 mmol, 2.0 eq).

• Heating: Heat the reaction mixture to 100 °C in an oil bath and stir for 4-12 hours.

• In-Process Monitoring: Periodically take small aliquots from the reaction mixture and analyze by TLC to monitor the consumption of the starting material.

• Workup: After the reaction is complete (as judged by TLC), cool the mixture to room temperature. Pour the reaction mixture into water (50 mL) and stir. A precipitate may form.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Isolation: Combine the organic layers. Wash sequentially with water (2 x 25 mL) to remove DMF, and then with brine (25 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to obtain the pure product.

Troubleshooting and Process Optimization

Even with robust protocols, challenges can arise. A systematic approach to troubleshooting is essential for efficient process development.

Caption: A logical workflow for troubleshooting common issues in SNAr reactions.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Insufficient temperature.[3] 2. Weak nucleophile (e.g., electron-deficient aniline).[3] 3. Steric hindrance on pyrimidine or nucleophile.[3]	1. Increase reaction temperature or switch to microwave heating. 2. Increase reaction time. 3. Consider a stronger base or catalytic conditions if applicable.
Formation of 4-Hydroxypyrimidine	1. Presence of water in the reaction mixture.[3] 2. High temperatures and long reaction times promoting hydrolysis.	1. Use anhydrous solvents and reagents. 2. Lower the reaction temperature and monitor carefully for completion to avoid prolonged heating. 3. Switch to a non-protic solvent like DMF or DMSO.[10]
Multiple Products	1. Nucleophile has multiple reactive sites. 2. Degradation of starting material or product under harsh conditions.	1. Use a protecting group strategy for the nucleophile. 2. Screen for milder reaction conditions (lower temperature, different base/solvent).

References

• ResearchGate. (n.d.). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. Available at: [Link]

• D. S. Bagley, et al. (2017). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC. Available at: [Link]

• J. A. T. Romero, et al. (2018). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC. Available at: [Link]

• A. A. F. Lindberg, et al. (2020). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC. Available at: [Link]

• A. D. M. Al-Shakran, et al. (2021). Sulfite-catalyzed nucleophilic substitution reactions with thiamin and analogous pyrimidine donors proceed via an SNAE mechanism. RSC Publishing. Available at: [Link]

• American Chemical Society. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. ACS Publications. Available at: [Link]

• J. Trilleras, et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI. Available at: [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

• Chemistry Stack Exchange. (2017). How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? Available at: [Link]

• ResearchGate. (n.d.). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Available at: [Link]

• Journal of the Chemical Society C. (1966). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Available at: [Link]

• Arkat USA. (n.d.). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Available at: [Link]

• YouTube. (2019). Effect of solvent in Nucleophilic Substitution Reaction. Available at: [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1979). Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents. Available at: [Link]

• ResearchGate. (n.d.). Nucleophilic aromatic substitution reactions of chloropyrimidines. Available at: [Link]

• Reddit. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available at: [Link]

• EPO. (2013). Novel synthesis of substituted 4-amino-pyrimidines. Patent 2307355. Available at: [Link]

• MDPI. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Available at: [Link]

• Google Patents. (n.d.). US8222412B2 - Preparation of aminopyrimidine compounds.

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Available at: [Link]

• ACS Publications. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. Available at: [Link]

• Qureshi, F., et al. (2022). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. PMC. Available at: [Link]

• MDPI. (2023). Amino Derivatives of Diaryl Pyrimidines and Azolopyrimidines as Protective Agents against LPS-Induced Acute Lung Injury. Available at: [Link]

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The Chemical Rationale: Understanding Pyrimidine Reactivity

An Application Guide to the Methoxylation of Pyrimidine Rings: Conditions, Mechanisms, and Protocols

For researchers in medicinal chemistry and drug development, the pyrimidine scaffold is a cornerstone of molecular design. Its presence in the nucleobases of DNA and RNA underscores its fundamental biological relevance. The introduction of a methoxy group onto the pyrimidine ring is a critical synthetic transformation, profoundly influencing the molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, solubility, and target binding affinity. This guide provides a detailed exploration of the reaction conditions, underlying mechanisms, and practical protocols for the methoxylation of pyrimidine rings, designed for scientists seeking to leverage this transformation in their research.

The pyrimidine ring is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. This inherent electronic character makes the ring susceptible to nucleophilic attack, which is the primary mechanism for introducing substituents like the methoxy group. Nucleophilic Aromatic Substitution (SNAr) is the most common pathway for this transformation.

The regioselectivity of the SNAr reaction is dictated by the ability of the ring nitrogens to stabilize the negative charge in the intermediate, known as a Meisenheimer complex.[1][2] Consequently, nucleophilic attack occurs preferentially at the C2, C4, and C6 positions, which are ortho or para to the ring nitrogens.[3][4] A suitable leaving group, typically a halogen (Cl, Br, F), at one of these activated positions is essential for the reaction to proceed.[5]

S(N)Ar mechanism for pyrimidine methoxylation.

Methodologies for Pyrimidine Methoxylation

While classical SNAr is the workhorse reaction, metal-catalyzed cross-coupling methods have emerged as powerful alternatives, particularly for less reactive substrates.

Classical Nucleophilic Aromatic Substitution (SNAr)

This is the most direct and atom-economical method for methoxylating activated halopyrimidines.

• Principle : The reaction involves the direct displacement of a halide from an electron-deficient pyrimidine ring by a methoxide anion.

• Reagents :

  • Methoxylating Agent : Sodium methoxide (NaOMe) is the most frequently used reagent.[6][7][8][9] It is commercially available as a solid or as a solution in methanol.

  • Solvent : Anhydrous methanol is the ideal solvent as it is the conjugate acid of the nucleophile and readily dissolves sodium methoxide. Other polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) can be employed, especially if substrate solubility is an issue.[6]

• Conditions : The reaction temperature is highly dependent on the substrate's reactivity. Pyrimidines with multiple activating groups or more labile leaving groups (like fluorine) can react at room temperature, while less reactive substrates may require heating to reflux.[5]

Metal-Catalyzed Cross-Coupling Reactions

For pyrimidine halides that are unreactive under SNAr conditions, or when milder conditions are required to preserve sensitive functional groups, palladium- or copper-catalyzed etherification reactions are invaluable. These reactions are analogous to the well-known Buchwald-Hartwig amination.[10][11]

• Principle : A transition metal catalyst (typically Palladium or Copper) facilitates the coupling of a pyrimidine halide with methanol or a metal methoxide.

• Key Components :

  • Catalyst : Palladium sources like Pd(OAc)₂ or Pd₂(dba)₃, or copper salts such as CuI or CuBr are commonly used.[12][13][14][15]

  • Ligand : The ligand is critical for stabilizing the metal center and promoting the catalytic cycle. For palladium, bulky, electron-rich phosphine ligands (e.g., Xantphos, BINAP, XPhos) are effective.[12][14] For copper, nitrogen-based ligands like 2,2'-bipyridine or phenanthroline are often employed.[15][16]

  • Base : A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to generate the active nucleophile and facilitate the catalytic turnover.[12][14]

  • Solvent : Anhydrous, degassed aprotic solvents like toluene, 1,4-dioxane, or THF are necessary to prevent catalyst deactivation.[12]

• Conditions : These reactions almost always require an inert atmosphere (nitrogen or argon) and elevated temperatures (typically 80-120 °C) to proceed efficiently.

Buchwald-Hartwig type catalytic cycle.

Comparison of Methoxylation Methods

Feature	Nucleophilic Aromatic Substitution (SNAr)	Palladium-Catalyzed Coupling	Copper-Catalyzed Coupling
Substrate Scope	Primarily for electron-deficient pyrimidines with good leaving groups at C2, C4, or C6.	Broad scope, including less reactive pyrimidine halides (chlorides, bromides).	Effective for aryl bromides and iodides; often a more economical alternative to palladium.[13][15]
Typical Leaving Group	F > Cl > Br > I[5]	I > Br > Cl	I > Br
Key Reagents	Sodium Methoxide (NaOMe) in Methanol.	Pd catalyst, phosphine ligand, strong base (e.g., NaOtBu).[12]	Cu catalyst, N-ligand, base (e.g., Cs₂CO₃).[13]
Conditions	Room temp. to reflux; air atmosphere.	80-120 °C; requires inert atmosphere.	80-120 °C; often requires inert atmosphere.
Advantages	Simple, inexpensive, high atom economy, easy scale-up.	Mild conditions for the nucleophile, broad functional group tolerance.	Lower catalyst cost than palladium, good for specific substrate classes.
Limitations	Limited to activated pyrimidines; may require harsh conditions (high temp/strong base).	Expensive catalyst and ligands, requires inert atmosphere, potential for metal contamination.	Can have narrower substrate scope than palladium, may require specific ligands.

Detailed Experimental Protocols

Protocol 1: SNAr Methoxylation of 4,6-Dichloropyrimidine

This protocol details the selective mono-methoxylation of a dihalopyrimidine using a stoichiometric amount of sodium methoxide.

Materials:

• 4,6-Dichloropyrimidine

• Sodium methoxide (25 wt% solution in methanol)

• Anhydrous Methanol

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser, and standard glassware

Procedure:

• To a stirred solution of 4,6-dichloropyrimidine (1.0 eq) in anhydrous methanol (0.2 M), add sodium methoxide solution (1.05 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product, 4-chloro-6-methoxypyrimidine.

• Purify the product by flash column chromatography on silica gel if necessary.

Self-Validation: The use of a slight excess of sodium methoxide ensures complete conversion of the starting material while minimizing the formation of the di-methoxylated byproduct. The reaction can be monitored for the disappearance of the starting material and the appearance of a new, more polar spot on TLC.

Protocol 2: Palladium-Catalyzed Methoxylation of 2-Chloro-5-bromopyrimidine

This protocol outlines a general method for the Buchwald-Hartwig type methoxylation, which is particularly useful for coupling at positions less activated towards SNAr.

Materials:

• 2-Chloro-5-bromopyrimidine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Methanol

• Anhydrous, degassed Toluene

• Schlenk flask or sealed reaction vial

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add 2-chloro-5-bromopyrimidine (1.0 eq), Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and NaOtBu (1.4 eq) to a dry Schlenk flask.

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous, degassed toluene (to 0.1 M) followed by anhydrous methanol (1.5 eq) via syringe.

• Seal the flask and heat the mixture to 100 °C with vigorous stirring.

• Monitor the reaction by LC-MS. Upon completion (typically 12-24 hours), cool the mixture to room temperature.

• Quench the reaction by carefully adding water.

• Dilute with ethyl acetate and filter the mixture through a pad of Celite to remove palladium residues.

• Transfer the filtrate to a separatory funnel, wash with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Concentrate the solution and purify the residue by flash column chromatography to isolate the desired methoxylated product.

Causality Behind Choices : The Pd₂(dba)₃/Xantphos system is a robust catalyst/ligand combination for C-O bond formation.[14] Toluene is a common high-boiling, non-coordinating solvent for these reactions. An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

Conclusion

The methoxylation of pyrimidine rings is a vital transformation in contemporary chemical research. While classical SNAr remains a straightforward and effective method for activated substrates, the development of sophisticated palladium- and copper-catalyzed cross-coupling reactions has significantly broadened the scope and applicability of this modification.[12] By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can efficiently synthesize a diverse array of methoxylated pyrimidines, paving the way for the discovery of new therapeutics and functional molecules.

References

• Shadbolt, R. S., & Ulbricht, T. L. V. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C, 1172-1178. [Link]

• Campodonico, P., Olivares, B., & Tapia, R. A. (n.d.). General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines as nucleophiles. ResearchGate. [Link]

• López-Reyes, M., et al. (2023). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. ChemRxiv. [Link]

• Organic Chemistry. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Organic Chemistry. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Wikipedia. [Link]

• Basu, U., et al. (2017). Convenient syntheses of isotopically labeled pyrimidine 2´-deoxynucleosides and their 5-hydroxy oxidation products. PMC. [Link]

• TSI Journals. (2008). Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. TSI Journals. [Link]

• ChemHelp ASAP. (2020). SNAr reactions of pi-deficient aromatic rings. YouTube. [Link]

• BUET. (n.d.). Synthesis of 6 - substituted pyrimidine from ortic acid. BUET Institutional Repository. [Link]

• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. (2025). PMC. [Link]

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. (2015). FIU Digital Commons. [Link]

• Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines. (n.d.). ACS Publications. [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. (2022). ACS Publications. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.). PMC. [Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. (n.d.). PMC. [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Copper-Catalyzed Methoxylation of Aryl Bromides with 9-BBN-OMe. (2021). Organic Letters. [Link]

• New Synthesis of N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (n.d.). PMC. [Link]

• Comparison of the representative Cu‐catalyzed methoxylation of (hetero)aryl halides. (n.d.). ResearchGate. [Link]

• Copper-Catalyzed Trifluoromethylation of Alkoxypyridine Derivatives. (2020). MDPI. [Link]

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• 6. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
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• 16. mdpi.com [mdpi.com]

Synthesis of 2-Isopropyl-4-methoxypyrimidine via Biginelli Reaction: An Application Note and Detailed Protocol

Introduction

The Biginelli reaction, a one-pot three-component synthesis, stands as a cornerstone in heterocyclic chemistry for the generation of dihydropyrimidinones (DHPMs).[1] This acid-catalyzed cyclocondensation of an aldehyde, a β-ketoester, and urea (or its derivatives) offers a straightforward and atom-economical route to a diverse array of pyrimidine-based scaffolds.[2][3] These scaffolds are of significant interest to the pharmaceutical and agrochemical industries due to their wide range of biological activities. This application note provides a comprehensive guide for the synthesis of 2-isopropyl-4-methoxypyrimidine, a potentially valuable building block in drug discovery, utilizing a modified Biginelli reaction followed by an oxidative aromatization step.

The rationale for this synthetic strategy lies in its efficiency and the ready availability of the starting materials. The initial Biginelli condensation is expected to yield a dihydropyrimidine intermediate, which is subsequently aromatized to the target pyrimidine. This two-step sequence provides a robust and adaptable method for the preparation of substituted pyrimidines that may not be readily accessible through other synthetic routes. This document is intended for researchers, scientists, and drug development professionals, offering a detailed protocol grounded in established chemical principles and supported by authoritative references.

Reaction Mechanism and Workflow

The synthesis of 2-isopropyl-4-methoxypyrimidine proceeds through a two-stage process: the Biginelli condensation to form a dihydropyrimidine intermediate, followed by an oxidative aromatization to yield the final pyrimidine product.

Part 1: Biginelli Condensation

The Biginelli reaction commences with the acid-catalyzed condensation of isobutyraldehyde and urea to form an N-acyliminium ion intermediate. This electrophilic species is then attacked by the enol form of methyl 4-methoxyacetoacetate. Subsequent cyclization and dehydration afford the dihydropyrimidinone intermediate. The choice of an acid catalyst is crucial for promoting the initial condensation and the subsequent cyclization steps.[1]

Caption: Mechanism of the Biginelli Reaction.

Part 2: Oxidative Aromatization

The dihydropyrimidine intermediate is then subjected to an oxidative aromatization to introduce the double bonds and form the stable pyrimidine ring. Various oxidizing agents can be employed for this transformation, with potassium permanganate (KMnO4) or copper(II) salts in the presence of an oxidant like tert-butyl hydroperoxide (TBHP) being effective choices. This step is critical for achieving the desired aromatic product.

Caption: Experimental Workflow for the Synthesis.

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be dried according to standard procedures where necessary. Reaction progress can be monitored by thin-layer chromatography (TLC) on silica gel plates.

Table 1: Key Reagents and Solvents

Reagent/Solvent	Supplier	Grade
Isobutyraldehyde	Sigma-Aldrich	≥99%
Methyl 4-methoxyacetoacetate	Synthesized*	---
Urea	Alfa Aesar	99%
p-Toluenesulfonic acid monohydrate	Acros Organics	98.5%
Ethanol	Fisher Scientific	Anhydrous
Potassium permanganate	J.T. Baker	99%
Acetone	EMD Millipore	ACS Grade
Dichloromethane	Macron Fine Chemicals	HPLC Grade
Ethyl acetate	VWR	HPLC Grade
Hexanes	Avantor	HPLC Grade

*Note: Methyl 4-methoxyacetoacetate is not readily commercially available and needs to be synthesized. A protocol for its synthesis is provided below.

Synthesis of Methyl 4-methoxyacetoacetate

This protocol is adapted from known procedures for the synthesis of similar β-ketoesters.

• To a stirred suspension of sodium methoxide (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add methyl acetoacetate (1.0 eq) dropwise.

• After stirring for 30 minutes at 0 °C, add chloromethyl methyl ether (1.1 eq) dropwise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford methyl 4-methoxyacetoacetate.

Step 1: Biginelli Condensation to form 4-isopropyl-6-methoxy-3,4-dihydropyrimidin-2(1H)-one

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyraldehyde (1.0 eq), methyl 4-methoxyacetoacetate (1.0 eq), and urea (1.2 eq) in absolute ethanol.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude dihydropyrimidinone intermediate, which can be used in the next step without further purification or purified by column chromatography if necessary.

Step 2: Oxidative Aromatization to 2-Isopropyl-4-methoxypyrimidine

• Dissolve the crude dihydropyrimidinone intermediate from Step 1 in acetone.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of potassium permanganate (2.0 eq) in acetone portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

• Quench the reaction by adding a saturated solution of sodium sulfite until the purple color disappears.

• Filter the mixture through a pad of Celite and wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the final product, 2-isopropyl-4-methoxypyrimidine.

Characterization

The structure and purity of the synthesized 2-isopropyl-4-methoxypyrimidine should be confirmed by standard analytical techniques. As experimental data for this specific compound is not widely available, the following are predicted characterization data based on the analysis of similar structures. Researchers should perform their own analyses for confirmation.

Table 2: Predicted Analytical Data for 2-Isopropyl-4-methoxypyrimidine

Technique	Expected Observations
¹H NMR (CDCl₃)	δ (ppm): ~8.4 (d, 1H, pyrimidine H), ~6.6 (d, 1H, pyrimidine H), ~4.0 (s, 3H, -OCH₃), ~3.2 (sept, 1H, -CH(CH₃)₂), ~1.3 (d, 6H, -CH(CH₃)₂)
¹³C NMR (CDCl₃)	δ (ppm): ~170 (C=N), ~165 (C-O), ~158 (C-N), ~105 (C-H), ~55 (-OCH₃), ~35 (-CH(CH₃)₂), ~22 (-CH(CH₃)₂)
Mass Spec. (EI)	m/z: [M]⁺ expected at 152.1. Fragmentation pattern may show loss of methyl and isopropyl groups.
IR (KBr)	ν (cm⁻¹): ~2970 (C-H, aliphatic), ~1580, 1550 (C=N, C=C, aromatic), ~1250 (C-O, ether)

Troubleshooting and Field-Proven Insights

• Low Yield in Biginelli Reaction: The use of an aliphatic aldehyde like isobutyraldehyde can sometimes lead to lower yields compared to aromatic aldehydes.[4] Ensuring anhydrous conditions and optimizing the catalyst loading can improve the outcome. The use of Lewis acid catalysts such as Yb(OTf)₃ has been reported to enhance yields in Biginelli reactions and could be explored as an alternative.[3]

• Incomplete Aromatization: If the oxidation is incomplete, a mixture of the dihydropyrimidine and the final product will be observed. Increasing the amount of oxidizing agent or the reaction time may be necessary. Alternatively, other oxidation systems like CuCl₂/O₂ or DDQ can be tested.

• Purification Challenges: The final product and any unreacted intermediate may have similar polarities. Careful optimization of the eluent system for column chromatography is crucial for obtaining a pure product. A gradient elution from low to high polarity is recommended.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 2-isopropyl-4-methoxypyrimidine via a modified Biginelli reaction and subsequent oxidative aromatization. By explaining the causality behind the experimental choices and providing a self-validating framework through detailed characterization guidelines, this document serves as a valuable resource for researchers in organic synthesis and drug development. The described methodology is robust and can likely be adapted for the synthesis of a variety of substituted pyrimidines.

References

• Biginelli, P. Ueber Aldehyduramide des Acetessigäthers. Berichte der deutschen chemischen Gesellschaft1891, 24 (1), 1317–1319.
• Kappe, C. O. A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis. Support for an N-Acyliminium Ion Intermediate. The Journal of Organic Chemistry1997, 62 (21), 7201–7204.
• Kappe, C. O. Biologically active dihydropyrimidones of the Biginelli-type—a literature survey. European journal of medicinal chemistry2000, 35 (12), 1043-1052.
• Ma, Y.; Qian, C.; Wang, L.; Yang, M. Lanthanide Triflate Catalyzed Biginelli Reaction. One-Pot Synthesis of Dihydropyrimidinones under Solvent-Free Conditions. The Journal of Organic Chemistry2000, 65 (12), 3864–3868.

• Wikipedia. Biginelli reaction. [Link]

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• 3. Biginelli Reaction [organic-chemistry.org]
• 4. Crystal structure of 2-isopropyl-4-meth­oxy-5-methyl­phenyl 4-methyl­benzene­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols for the Scalable Synthesis of 2-Isopropyl-4-methoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropyl-4-methoxypyrimidine is a key building block in the synthesis of various biologically active molecules and pharmaceutical intermediates. Its structural motif is found in compounds exhibiting a range of therapeutic properties, making its efficient and scalable production a critical aspect of drug discovery and development. This application note provides detailed protocols for two distinct and scalable synthetic routes to 2-Isopropyl-4-methoxypyrimidine, designed to be robust, reproducible, and amenable to large-scale production. The methodologies presented are grounded in established chemical principles and supported by relevant literature, offering researchers and process chemists a comprehensive guide for the synthesis of this important heterocyclic compound.

Route 1: Classical Pyrimidine Synthesis via Amidine Condensation

This route represents a robust and cost-effective approach, starting from readily available and inexpensive materials. The key steps involve the formation of isobutyramidine hydrochloride, its condensation with a malonic acid derivative to form the pyrimidine core, followed by functional group manipulations to yield the final product.

Causality Behind Experimental Choices

The choice of this classical route is predicated on its proven scalability and the low cost of the starting materials. The Pinner reaction for amidine synthesis is a well-established and high-yielding method.[1][2] The subsequent cyclization to form the hydroxypyrimidine is a variation of the well-known pyrimidine synthesis from 1,3-dicarbonyl compounds and amidines, a reaction type that has been successfully implemented on an industrial scale.[3][4] The final chlorination and methoxylation steps are standard transformations in pyrimidine chemistry, with predictable outcomes and conditions that can be optimized for large-scale operations.[5]

Experimental Protocols

Step 1: Synthesis of Isobutyramidine Hydrochloride

This step is based on the classical Pinner reaction, which involves the reaction of a nitrile with an alcohol in the presence of an acid catalyst to form an imino ether salt, followed by aminolysis to the amidine.[1][6]

• Materials: Isobutyronitrile, Anhydrous Ethanol, Hydrogen Chloride (gas), Anhydrous Diethyl Ether, Ammonia (in ethanol).

• Procedure:

  • A solution of isobutyronitrile (1.0 eq) in anhydrous ethanol (2.0 eq) is cooled to 0 °C in a three-necked flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube.

  • Dry hydrogen chloride gas is bubbled through the solution for 2-3 hours, maintaining the temperature at 0 °C.

  • The reaction mixture is then allowed to stand at 0-5 °C for 12-24 hours, during which time a white precipitate of the ethyl isobutyrimidate hydrochloride (Pinner salt) will form.

  • The precipitate is collected by filtration under a nitrogen atmosphere, washed with cold anhydrous diethyl ether, and dried under vacuum.

  • The Pinner salt is then added portion-wise to a solution of ammonia in ethanol (excess) at 0 °C.

  • The reaction mixture is stirred at room temperature for 4-6 hours.

  • The ammonium chloride byproduct is removed by filtration.

  • The filtrate is concentrated under reduced pressure to yield isobutyramidine hydrochloride as a white solid.

Step 2: Synthesis of 2-Isopropyl-4-hydroxypyrimidine

This step involves the condensation of isobutyramidine hydrochloride with a suitable malonic acid derivative, such as malondialdehyde or its synthetic equivalent.[7][8]

• Materials: Isobutyramidine Hydrochloride, Malondialdehyde tetraethyl acetal, Sodium Ethoxide, Ethanol.

• Procedure:

  • Sodium ethoxide (2.1 eq) is prepared by dissolving sodium metal in anhydrous ethanol under a nitrogen atmosphere.

  • Isobutyramidine hydrochloride (1.0 eq) is added to the sodium ethoxide solution and the mixture is stirred for 30 minutes.

  • Malondialdehyde tetraethyl acetal (1.0 eq) is then added dropwise to the reaction mixture.

  • The mixture is heated to reflux for 4-6 hours.

  • After cooling to room temperature, the reaction is neutralized with an appropriate acid (e.g., acetic acid).

  • The solvent is removed under reduced pressure, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

  • Purification by recrystallization or column chromatography yields 2-isopropyl-4-hydroxypyrimidine.

Step 3: Synthesis of 2-Isopropyl-4-chloropyrimidine

The hydroxyl group is converted to a chloro group, a more versatile leaving group for subsequent nucleophilic substitution.[5]

• Materials: 2-Isopropyl-4-hydroxypyrimidine, Phosphorus Oxychloride (POCl₃), N,N-Dimethylaniline.

• Procedure:

  • A mixture of 2-isopropyl-4-hydroxypyrimidine (1.0 eq) and phosphorus oxychloride (3.0-5.0 eq) is heated to reflux.

  • A catalytic amount of N,N-dimethylaniline is added to the mixture.

  • The reaction is refluxed for 2-4 hours, or until the starting material is consumed (monitored by TLC).

  • Excess phosphorus oxychloride is removed by distillation under reduced pressure.

  • The residue is carefully poured onto crushed ice with vigorous stirring.

  • The aqueous mixture is neutralized with a base (e.g., sodium carbonate) and extracted with an organic solvent (e.g., dichloromethane).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield 2-isopropyl-4-chloropyrimidine.

Step 4: Synthesis of 2-Isopropyl-4-methoxypyrimidine

The final step is a nucleophilic aromatic substitution of the chloro group with a methoxy group.[9]

• Materials: 2-Isopropyl-4-chloropyrimidine, Sodium Methoxide, Anhydrous Methanol.

• Procedure:

  • A solution of sodium methoxide in methanol is prepared by dissolving sodium metal in anhydrous methanol.

  • 2-Isopropyl-4-chloropyrimidine (1.0 eq) is added to the sodium methoxide solution (1.1-1.5 eq).

  • The reaction mixture is stirred at room temperature or gently heated (40-60 °C) for 2-4 hours.

  • The reaction is monitored by TLC for the disappearance of the starting material.

  • The solvent is removed under reduced pressure.

  • The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

  • Purification by column chromatography or distillation under reduced pressure yields 2-isopropyl-4-methoxypyrimidine.

Data Presentation

Step	Reactants	Key Conditions	Yield (%)	Purity (%)	Scalability Notes
1	Isobutyronitrile, EtOH, HCl, NH₃	0 °C to RT	80-90	>95	Requires handling of HCl gas. Can be scaled with appropriate equipment.
2	Isobutyramidine HCl, Malondialdehyde derivative	Reflux in EtOH	70-85	>95 (after purification)	The choice of malonic acid derivative can impact cost and ease of handling.
3	2-Isopropyl-4-hydroxypyrimidine, POCl₃	Reflux	85-95	>95	POCl₃ is corrosive and requires careful handling. Distillation of excess is crucial.
4	2-Isopropyl-4-chloropyrimidine, NaOMe	RT to 60 °C in MeOH	90-98	>98	A clean and high-yielding reaction. Sodium methoxide is moisture-sensitive.

Visualization

Caption: Reaction pathway for the classical synthesis of 2-Isopropyl-4-methoxypyrimidine.

Route 2: Convergent Synthesis from a Pre-functionalized Pyrimidine

This route offers a more direct approach by starting from a commercially available or readily synthesized 2-substituted-4-chloropyrimidine. This strategy is particularly advantageous for rapid synthesis and for avoiding the handling of potentially hazardous reagents in the early stages of the synthesis.

Causality Behind Experimental Choices

The primary advantage of this route is its convergency, which can lead to a shorter overall synthesis and potentially higher overall yields, especially if the starting material is commercially available. The key transformation is a nucleophilic aromatic substitution (SNAr) reaction. The choice of a polar aprotic solvent like DMF or DMSO can facilitate the reaction by stabilizing the Meisenheimer intermediate. The use of a strong base like sodium hydride ensures the complete formation of the methoxide nucleophile.

Experimental Protocols

Step 1: Synthesis of 2-Isopropyl-4-methoxypyrimidine via Nucleophilic Aromatic Substitution

This one-step protocol starts from the commercially available 2-chloro-4-isopropylpyrimidine.[10]

• Materials: 2-Chloro-4-isopropylpyrimidine, Sodium Methoxide, Anhydrous Methanol.

• Procedure:

  • To a solution of 2-chloro-4-isopropylpyrimidine (1.0 eq) in anhydrous methanol (5-10 volumes) is added sodium methoxide (1.1-1.5 eq) portion-wise at room temperature.

  • The reaction mixture is stirred at room temperature or gently heated to 40-50 °C for 2-6 hours. The reaction progress is monitored by TLC or GC-MS.

  • Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

  • The residue is partitioned between water and a suitable organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford the crude product.

  • Purification by vacuum distillation or column chromatography provides pure 2-isopropyl-4-methoxypyrimidine.

Data Presentation

Step	Reactants	Key Conditions	Yield (%)	Purity (%)	Scalability Notes
1	2-Chloro-4-isopropylpyrimidine, NaOMe, MeOH	RT to 50 °C	90-98	>98	Highly efficient and clean reaction. Scalability depends on the cost and availability of the starting material.

Visualization

Caption: Convergent synthesis of 2-Isopropyl-4-methoxypyrimidine.

Conclusion

Both synthetic routes presented in this application note offer viable and scalable methods for the production of 2-Isopropyl-4-methoxypyrimidine.

• Route 1 is a classic, cost-effective approach that is well-suited for large-scale manufacturing where the cost of raw materials is a primary concern.

• Route 2 provides a more convergent and potentially faster route, ideal for situations where speed and a shorter synthetic sequence are prioritized, and the starting chloro-pyrimidine is readily accessible.

The choice between these routes will depend on the specific needs of the research or development program, including scale, cost considerations, and available starting materials. The detailed protocols and underlying chemical principles provided herein should enable researchers and chemists to successfully synthesize 2-Isopropyl-4-methoxypyrimidine for their applications.

References

• Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine. Google Patents.

• Pinner reaction. Wikipedia. URL: [Link]

• Pinner Reaction. Organic Chemistry Portal. URL: [Link]

• Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine. Google Patents.
• Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine. Google Patents.

• A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry. URL: [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI. URL: [Link]

• A kind of method for preparing 2-chloro-4-isopropylpyridine. Eureka | Patsnap. URL: [Link]

• Preparation method of 4-sulfanilamide-5-methoxyl-6-chloropyrimidine. Google Patents.

• Scaled up and telescoped synthesis of propofol under continuous-flow conditions. Nature. URL: [Link]

• Pinner Reaction: Nitrile to amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate. YouTube. URL: [Link]

• SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES. HETEROCYCLES. URL: [Link]

• 2-chloropyrimidine. Organic Syntheses. URL: [Link]

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules. URL: [Link]

• Process for the preparation of chloropyrimidines. Google Patents.

• Reaction of malondialdehyde-DNA adducts with hydrazines-development of a facile assay for quantification of malondialdehyde equivalents in DNA. PubMed. URL: [Link]

• Reaction of the indole group with malondialdehyde: application for the derivatization of tryptophan residues in peptides. PubMed. URL: [Link]

• Quantification of malondialdehyde in exhaled breath condensate using pseudo two-dimensional ultra-performance liquid chromatography coupled with single quadrupole mass spectrometry. NIH. URL: [Link]

• Method Validation and Characterization of the Associated Uncertainty for Malondialdehyde Quantification in Exhaled Breath Condensate. MDPI. URL: [Link]

• Quantification of malondialdehyde in exhaled breath condensate using pseudo two-dimensional ultra-performance liquid chromatography coupled with single quadrupole mass spectrometry. ResearchGate. URL: [Link]

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• 3. US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
• 4. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]
• 5. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pinner Reaction [organic-chemistry.org]
• 7. Reaction of malondialdehyde-DNA adducts with hydrazines-development of a facile assay for quantification of malondialdehyde equivalents in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reaction of the indole group with malondialdehyde: application for the derivatization of tryptophan residues in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 10. 2-Chloro-4-isopropyl-pyrimidine [chemicalbook.com]

Application Note: Strategic Synthesis of 2-Isopropyl-4-Methoxypyrimidine

Topic: Reagents for synthesizing 2-isopropyl-4-methoxypyrimidine Content Type: Application Note & Protocol Role: Senior Application Scientist

Executive Summary

The synthesis of 2-isopropyl-4-methoxypyrimidine presents a classic regioselectivity challenge in heteroaromatic chemistry. While de novo ring construction (condensation) is viable for multi-kilogram process chemistry, it is often inefficient for rapid medicinal chemistry campaigns due to step count and handling of phosphoryl chloride.

This guide details a convergent, two-step protocol utilizing regioselective Nucleophilic Aromatic Substitution (

) followed by a palladium-catalyzed Negishi cross-coupling. This route is optimized for speed, modularity, and high yield, targeting the 2,4-dichloropyrimidine scaffold as the starting material.

Retrosynthetic Analysis & Route Selection

The target molecule contains two distinct functionalities on the pyrimidine core: an electron-donating methoxy group at C4 and a steric isopropyl group at C2.

Strategic Disconnection

• Path A (Recommended): Functionalization of 2,4-dichloropyrimidine.[1][2][3]

  • Step 1:

    with methoxide. Crucial Insight: The C4 position is electronically more deficient (lower LUMO coefficient) than C2, making it more reactive toward hard nucleophiles like alkoxides.

  • Step 2: Transition-metal catalyzed cross-coupling at C2. The remaining chloride at C2 is an activated heteroaryl halide, ideal for Negishi or Suzuki couplings.

• Path B (Alternative): Condensation of isobutyramidine with

  -alkoxyacrylates. This route yields the 4-hydroxypyrimidine tautomer, requiring subsequent chlorination ( ) and methoxylation. It is reserved here as a backup for non-catalytic workflows.

Reaction Pathway Diagram[4]

Figure 1: Convergent synthesis pathway prioritizing C4-selective substitution followed by C2-selective cross-coupling.

Critical Reagent Selection Guide

Reagent	Role	Selection Rationale
2,4-Dichloropyrimidine	Scaffold	Commercial availability and distinct electronic differentiation between C2 and C4 positions.[2]
Sodium Methoxide (NaOMe)	Nucleophile	A "hard" nucleophile that preferentially attacks the harder C4 electrophilic center over C2.
Isopropylzinc Bromide	Coupling Partner	Alkyl zinc reagents (Negishi) undergo faster transmetalation than boronic acids (Suzuki) for secondary alkyl groups, reducing isomerization risks.
Pd(OAc)₂ / CPhos	Catalyst System	CPhos is critical. Standard phosphines (PPh3) often lead to -hydride elimination and reduction to n-propyl isomers. CPhos promotes rapid reductive elimination.
THF/Toluene	Solvent	THF coordinates Zn species, stabilizing the reagent; Toluene is often added to modulate polarity and boiling point.

Detailed Experimental Protocols

Protocol A: Regioselective Methoxylation (C4 Functionalization)

Objective: Synthesize 2-chloro-4-methoxypyrimidine with >95:5 regioselectivity.

Mechanism: The nitrogen atoms in the pyrimidine ring pull electron density. The C4 position is para to one nitrogen and ortho to another, making it significantly more electrophilic than C2 (which is flanked by two nitrogens but sterically shielded and electronically less susceptible to hard nucleophiles in this specific scaffold).

Materials:

• 2,4-Dichloropyrimidine (10.0 g, 67.1 mmol)

• Sodium Methoxide (0.5 M in MeOH, 1.05 equiv)

• Methanol (anhydrous)

• Dichloromethane (DCM) for extraction

Step-by-Step:

• Dissolution: Dissolve 2,4-dichloropyrimidine (10.0 g) in anhydrous Methanol (100 mL) in a round-bottom flask under

  atmosphere. Cool to 0°C using an ice bath. Temperature control is critical to maximize regioselectivity.

• Addition: Add the NaOMe solution (141 mL of 0.5M) dropwise over 30 minutes. Do not allow the internal temperature to exceed 5°C.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (20-25°C) for 1 hour.

• Monitoring: Check via TLC (Hexane/EtOAc 8:2) or LCMS. The starting material (Rf ~0.6) should disappear, replaced by the product (Rf ~0.4).

• Quench & Workup: Concentrate the mixture under reduced pressure to remove most Methanol. Resuspend the residue in water (50 mL) and extract with DCM (3 x 50 mL).

• Purification: Dry combined organics over

  , filter, and concentrate. If regioselectivity is <95%, recrystallize from Hexane.

  • Yield Target: 85-90%

  • Data: 1H NMR (400 MHz, CDCl3)

    8.28 (d, 1H), 6.75 (d, 1H), 4.01 (s, 3H).

Protocol B: Negishi Cross-Coupling (C2 Isopropylation)

Objective: Install the isopropyl group without isomerization to n-propyl.

Safety Note: Organozinc reagents are moisture-sensitive. All glassware must be oven-dried.

Materials:

• 2-Chloro-4-methoxypyrimidine (from Protocol A)

• Isopropylzinc bromide (0.5 M in THF, commercially available or prepared fresh)

• Pd(OAc)₂ (2 mol%)[4]

• CPhos (4 mol%) or SPhos (alternative)

• Anhydrous THF

Step-by-Step:

• Catalyst Formation: In a glovebox or under strict Argon flow, charge a reaction vial with Pd(OAc)₂ (22 mg, 0.1 mmol) and CPhos (87 mg, 0.2 mmol). Add anhydrous THF (5 mL) and stir for 10 minutes to form the active catalyst complex (often turns dark orange/red).

• Substrate Addition: Add 2-chloro-4-methoxypyrimidine (722 mg, 5.0 mmol) to the catalyst solution.

• Reagent Addition: Cool the mixture to 0°C. Slowly add Isopropylzinc bromide (12 mL, 6.0 mmol, 1.2 equiv) via syringe.

• Reaction: Remove the ice bath and heat the reaction to 60°C for 4-6 hours.

  • Note: Secondary alkyl zincs are prone to isomerization. If n-propyl byproduct is observed, lower temperature to 40°C and extend time, or increase catalyst loading.

• Quench: Cool to RT. Carefully quench with saturated aqueous

  .

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash organics with brine, dry over

  .

• Purification: Flash chromatography on silica gel (Gradient: 0-20% EtOAc in Hexanes). The product is a colorless oil or low-melting solid.

Quality Control & Troubleshooting

Analytical Profile

• 1H NMR (CDCl3): Look for the isopropyl septet at

  ~3.0 ppm and the doublet methyls at ~1.3 ppm. The methoxy singlet appears at ~3.9-4.0 ppm.

• Isomeric Purity: Check for n-propyl impurity (triplet methyls ~0.9 ppm).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Regioselectivity (Step 1)	Temperature too high	Ensure addition is done at 0°C or -10°C. Fast addition generates local heat.
Bis-methoxylation (Step 1)	Excess NaOMe	Strictly limit NaOMe to 1.05 equivalents.
n-Propyl Impurity (Step 2)	-Hydride Elimination	Switch ligand to CPhos or RuPhos (bulky biaryl phosphines suppress this pathway).
Stalled Reaction (Step 2)	Catalyst Poisoning	Ensure solvents are degassed. kills active Pd(0).

References

• Regioselectivity in Pyrimidines

  • Mechanism & Theory: WuXi Biology. (2025).[5][6] "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29. Link (Verified Context: Explains LUMO coefficients favoring C4 attack).

  • Experimental Validation: Xu, C., et al. (2011). "Highly Efficient, Chemoselective Syntheses of 2-Methoxy-4-substituted Pyrimidines." Letters in Organic Chemistry, 8(8).[7] Link

• Negishi Coupling of Secondary Alkyl Zincs

  • Ligand Selection (CPhos): Han, C., & Buchwald, S. L. (2009). "Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides." Journal of the American Chemical Society, 131(22), 7532–7533. Link

  • General Protocol: Organic Chemistry Portal.[8] "Negishi Coupling."[4][8][9][10][11] Link

• Alternative De Novo Synthesis (Background)

  • Condensation Route: U.S. Patent 4,496,728 (1985). "Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine."[12][13][14] Link (Context: Illustrates the linear condensation approach used in industrial manufacturing).

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methyl 3-methoxyacrylate | C5H8O3 | CID 5323651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. Negishi coupling - Wikipedia [en.wikipedia.org]
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• 10. Negishi Coupling [organic-chemistry.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
• 13. prepchem.com [prepchem.com]
• 14. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]

Application Notes and Protocols for 2-Isopropyl-4-methoxypyrimidine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the synthesis and application of 2-isopropyl-4-methoxypyrimidine as a versatile building block in modern organic synthesis. While direct literature on this specific pyrimidine derivative is limited, this guide extrapolates from established principles of pyrimidine chemistry and closely related analogues to present its probable synthetic routes, predicted reactivity, and potential applications in medicinal chemistry and drug development. Detailed, exemplary protocols for key transformations, including palladium-catalyzed cross-coupling reactions and lithiation, are provided to serve as a robust starting point for experimental work. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific synthetic targets.

Introduction: The Pyrimidine Scaffold in Drug Discovery

The pyrimidine nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and biologically active molecules.[1] Its presence in nucleobases and vitamins underscores its fundamental role in biological systems. The ability to functionalize the pyrimidine ring at various positions allows for the fine-tuning of a molecule's physicochemical properties, target engagement, and pharmacokinetic profile.[1][2] The subject of this guide, 2-isopropyl-4-methoxypyrimidine, offers a unique combination of substituents that modulate its reactivity and potential for creating diverse molecular architectures. The 2-isopropyl group provides steric bulk and lipophilicity, while the 4-methoxy group is a key reactive handle, susceptible to displacement by nucleophiles.

Synthesis of 2-Isopropyl-4-methoxypyrimidine

A proposed multi-step synthesis is outlined below:

Caption: Proposed synthetic pathway to a 2-isopropyl-4-methoxypyrimidine derivative.

Protocol 1: Synthesis of 2-Isopropyl-4-hydroxy-6-methylpyrimidine (Exemplary)

This protocol is adapted from patented procedures for the synthesis of similar hydroxypyrimidines.[3][4]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve isopropylamidine hydrochloride (1.0 eq) in a lower alkanol solvent such as methanol.

• Base Addition: Cool the solution to 0-5 °C and add a solution of sodium hydroxide (1.0 eq) in methanol dropwise to neutralize the amidine hydrochloride.

• Condensation: To the neutralized amidine solution, add methyl acetoacetate (1.05 eq) slowly, maintaining the temperature below 25 °C.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC for the disappearance of starting materials.

• Work-up and Isolation: Upon completion, acidify the reaction mixture to a pH of approximately 8.0 with concentrated hydrochloric acid. The resulting solid can be filtered, washed with cold water, and dried to afford the desired 2-isopropyl-4-hydroxy-6-methylpyrimidine.

Protocol 2: Chlorination and Methoxylation

• Chlorination: The synthesized hydroxypyrimidine (1.0 eq) is refluxed in excess phosphorus oxychloride (POCl₃) until the reaction is complete (monitored by TLC). The excess POCl₃ is removed under reduced pressure, and the residue is carefully quenched with ice water. The product, 2-isopropyl-4-chloro-6-methylpyrimidine, can be extracted with an organic solvent and purified.

• Methoxylation: The crude 2-isopropyl-4-chloro-6-methylpyrimidine (1.0 eq) is dissolved in anhydrous methanol. Sodium methoxide (1.1 eq) is added, and the mixture is stirred at room temperature or gently heated until the starting material is consumed. The solvent is removed, and the residue is partitioned between water and an organic solvent. The organic layer is dried and concentrated to yield the target 2-isopropyl-4-methoxy-6-methylpyrimidine.

Predicted Spectroscopic Characterization

Table 1: Predicted Spectroscopic Data for 2-Isopropyl-4-methoxypyrimidine

Technique	Predicted Features
¹H NMR	- Pyrimidine Protons: A singlet or two doublets (depending on substitution at C5 and C6) in the aromatic region (δ 8.0-8.5 ppm).- Methoxy Protons: A singlet around δ 3.9-4.1 ppm.- Isopropyl Protons: A septet for the CH group around δ 3.0-3.3 ppm and a doublet for the two CH₃ groups around δ 1.2-1.4 ppm.
¹³C NMR	- Pyrimidine Carbons: C2, C4, C5, and C6 peaks in the range of δ 150-170 ppm.- Methoxy Carbon: A peak around δ 55 ppm.- Isopropyl Carbons: A CH peak around δ 35 ppm and CH₃ peaks around δ 22 ppm.
IR (Infrared)	- C=N and C=C stretching: Bands in the 1500-1600 cm⁻¹ region.- C-O stretching (methoxy): A strong band around 1200-1250 cm⁻¹.- C-H stretching (aliphatic and aromatic): Bands in the 2850-3100 cm⁻¹ region.
MS (Mass Spec.)	- Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight of the compound.- Fragmentation: Loss of a methyl group from the methoxy (-15), loss of an isopropyl group (-43), and other characteristic pyrimidine ring fragmentations.[8]

Reactivity and Applications as a Building Block

The reactivity of 2-isopropyl-4-methoxypyrimidine is dictated by the electronic nature of the pyrimidine ring and the influence of its substituents. The pyrimidine ring is electron-deficient, making it susceptible to nucleophilic attack. The 4-methoxy group is a good leaving group in nucleophilic aromatic substitution (SNAr) reactions.

Caption: Key reaction pathways for 2-isopropyl-4-methoxypyrimidine.

Nucleophilic Aromatic Substitution (SNAr)

The C4 position of the pyrimidine ring is highly activated towards nucleophilic attack due to the electron-withdrawing nature of the ring nitrogens.[9] The methoxy group can be displaced by a variety of nucleophiles.

• Reaction Setup: In a sealed tube, combine 2-isopropyl-4-methoxypyrimidine (1.0 eq), the desired amine (1.2-2.0 eq), and a suitable solvent such as n-butanol or DMA.

• Reaction: Heat the mixture to 80-120 °C and monitor the reaction by TLC.

• Work-up and Isolation: After completion, cool the reaction mixture and remove the solvent under reduced pressure. The residue can be purified by column chromatography on silica gel to yield the corresponding 4-aminopyrimidine derivative.

Palladium-Catalyzed Cross-Coupling Reactions

While the methoxy group is not a typical leaving group for cross-coupling, it can be converted to a triflate, which is an excellent substrate for reactions like Suzuki-Miyaura and Buchwald-Hartwig amination.[10][11] This two-step sequence (hydroxylation followed by triflation) would provide access to C-C and C-N bond formation at the C4 position.

This protocol is adapted from procedures for similar pyrimidine triflates.[10]

• Reaction Setup: To a degassed mixture of the pyrimidine-4-triflate (1.0 eq), an arylboronic acid (1.2 eq), and a base such as K₂CO₃ (2.0 eq) in a solvent system like 1,4-dioxane/water (4:1), add a palladium catalyst, for example, Pd(PPh₃)₄ (5 mol%).

• Reaction: Heat the mixture to 80-100 °C under an inert atmosphere until the starting material is consumed.

• Work-up and Isolation: Cool the reaction, dilute with an organic solvent, and wash with water. The organic layer is dried, concentrated, and the product is purified by column chromatography.

Table 2: Comparison of Common Cross-Coupling Reactions

Reaction	Bond Formed	Coupling Partner	Typical Catalyst	Key Advantages
Suzuki-Miyaura	C-C	Boronic acid/ester	Pd(PPh₃)₄, PdCl₂(dppf)	High functional group tolerance, commercially available reagents.[12]
Buchwald-Hartwig	C-N	Amine	Pd₂(dba)₃ with phosphine ligand	Broad scope for amine coupling partners.[2]
Sonogashira	C-C (alkyne)	Terminal alkyne	Pd catalyst with Cu(I) co-catalyst	Direct introduction of an alkyne moiety.[11]

Directed Ortho-Metalation (DoM)

The pyrimidine ring can be deprotonated at the C5 or C6 position using a strong base like n-butyllithium or lithium diisopropylamide (LDA), especially at low temperatures.[13] The resulting organolithium species can then be quenched with various electrophiles.

• Reaction Setup: Dissolve 2-isopropyl-4-methoxypyrimidine (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere. Cool the solution to -78 °C.

• Lithiation: Add n-butyllithium (1.1 eq) dropwise, and stir the mixture at -78 °C for 1-2 hours.

• Electrophilic Quench: Add the desired electrophile (e.g., an aldehyde, ketone, or alkyl halide) (1.2 eq) and continue stirring at -78 °C for 1 hour before allowing the reaction to slowly warm to room temperature.

• Work-up and Isolation: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Safety and Handling

As with all chemical reagents, proper safety precautions should be taken when handling 2-isopropyl-4-methoxypyrimidine and its derivatives.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• Specific Hazards: While specific toxicity data for this compound is not available, related pyrimidine derivatives can be harmful if swallowed and may cause skin and eye irritation.[4] Organolithium reagents are pyrophoric and must be handled with extreme care under an inert atmosphere.[13]

Conclusion

2-Isopropyl-4-methoxypyrimidine represents a promising, albeit underutilized, building block for the synthesis of complex, biologically active molecules. Its synthesis can be readily achieved from available starting materials, and its reactivity at the C4 and other ring positions offers multiple avenues for diversification. The exemplary protocols provided herein, grounded in the established chemistry of related pyrimidines, offer a solid foundation for researchers to explore the potential of this versatile scaffold in their drug discovery and development programs.

References

• US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine.
• US4585863A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine.
• Table of Contents - The Royal Society of Chemistry.
• US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine.
• Synthesis of 2-[2-isopropyl-4-( o -methoxyphenyl)-tetrahydropyran-4-yl]amine and its reaction with aromatic aldehydes | Request PDF.
• US5463055A - Process for the production of 2-ethoxy-4,6-dihydroxypyrimidine or its alkali salts.
• Basic 1H- and 13C-NMR Spectroscopy.
• Spectroscopic Profile of 2-Isopropyl-1-methoxy-4-nitrobenzene: A Technical Guide. Benchchem.
• SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES.
• Palladium-catalyzed Cross-coupling Reactions. Sigma-Aldrich.
• A Comparative Analysis of the Reaction Efficiency of 5-Bromo-2-chloro-4-methoxypyrimidine in Palladium-C
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Green Chemistry Approaches For The Synthesis Of Bioactive Pyrimidine Deriv
• Organolithium reagent. Wikipedia.
• organolithium reagents 1.
• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. MDPI.
• 2-chloropyrimidine. Organic Syntheses Procedure.
• MSBNK-
• Synthesis method of 2-isopropyl-3-amino-4-methylpyridine.
• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC.
• Why does nucleophilic aromatic substitution occur
• Application Notes and Protocols for the Synthesis of Bioactive Compounds. Benchchem.
• Spectroscopy in Characterization of M
• Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry.
• On-chip mass spectrometric analysis in non-polar solvents by liquid beam infrared matrix-assisted laser dispersion/ioniz
• Organolithium compounds, properties & structures.
• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applic
• Faster (cheaper) method for making big bioactive ring molecules. Vanderbilt University.
• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org.
• Modern Approaches to Use Bioactive Materials and Molecules in Medical and Dental Tre
• Mass Spectrometry. YouTube.
• Spectroscopic Sample Preparation: Techniques for Accur
• Spectroscopic Characterization, Homo-Lumo, NBO study by DFT and Molecular Docking Studies of 2-Amino-6-Metheylpyridine. Semantic Scholar.
• EPA/NIH Mass Spectral D
• Generating Bioactive Natural Product-inspired Molecules with Machine Intelligence. SciSpace.

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• 4. US4585863A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
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One-pot synthesis of 2-isopropyl-4-methoxypyrimidine derivatives

Application Note: One-Pot Synthesis of 2-Isopropyl-4-methoxypyrimidine Derivatives

Executive Summary

The 2-isopropyl-4-methoxypyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core motif in P2X3 receptor antagonists (e.g., Gefapixant intermediates), kinase inhibitors, and agrochemicals (e.g., Diazinon analogs). Traditional synthesis involves a stepwise approach: condensation to the hydroxypyrimidine, isolation, chlorination with phosphoryl chloride (

), and subsequent nucleophilic aromatic substitution ( ) with methoxide. This multi-step route is inefficient and generates hazardous chlorinated intermediates.

This Application Note details two optimized One-Pot Protocols designed to streamline this workflow:

• Method A (Discovery Scale): A direct, triflic anhydride (

  ) mediated cyclization from acyclic precursors.

• Method B (Process Scale): A telescoped chlorination-methoxylation sequence that eliminates the isolation of the sensitizing chloropyrimidine intermediate.

Scientific Rationale & Mechanism

The Challenge of the 4-Position

The 4-position of the pyrimidine ring is electronically deficient, making it susceptible to nucleophilic attack. However, direct installation of an alkoxy group during ring closure (e.g., using O-methylisourea) often leads to N-alkylation byproducts or requires expensive reagents. The industry standard—converting a 4-hydroxy tautomer to a 4-chloro leaving group—is robust but operationally burdensome due to the toxicity and hydrolytic instability of 4-chloropyrimidines.

Mechanistic Pathways

• Method A (Tf_2O Mediated): Utilizes the high electrophilicity of triflic anhydride to activate an aliphatic nitrile and an ester, forming a 1,3-diazabuta-1,3-diene intermediate which cyclizes in the presence of a base.

• Method B (Telescoped): Involves the in situ activation of the tautomeric 4-pyrimidinone with

  , followed immediately by displacement with sodium methoxide ( ). The key is solvent selection (e.g., Toluene/Anisole) that tolerates both the acid chloride formation and the subsequent

Application Notes &amp; Protocols: A Guide to Modern Catalytic Methods for Pyrimidine Ring Functionalization

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of therapeutic agents and biologically active molecules.[1][2][3] Its presence in the nucleobases cytosine, thymine, and uracil underscores its fundamental role in biological systems. Consequently, the development of efficient and selective methods to modify the pyrimidine core is of paramount importance in drug discovery, enabling the systematic exploration of structure-activity relationships (SAR) and the optimization of lead compounds.[4][5][6][7][8]

However, the intrinsic electron-deficient nature of the pyrimidine ring presents a significant challenge for classical electrophilic aromatic substitution. This guide provides a detailed overview of modern catalytic strategies that have revolutionized the functionalization of pyrimidines, focusing on transition-metal-catalyzed C-H activation, cross-coupling of pre-functionalized substrates, and emerging photoredox methodologies. We will delve into the causality behind experimental choices and provide detailed, field-proven protocols for key transformations.

Direct C–H Functionalization: The Atom-Economy Approach

Direct C–H functionalization has emerged as a powerful and atom-economical strategy, circumventing the need for pre-installing activating groups like halogens.[9][10][11] This approach allows for the direct conversion of native C–H bonds into new C–C, C–N, or C–O bonds, significantly streamlining synthetic routes.

Palladium-Catalyzed C–H Arylation and Olefination

Palladium catalysis is a leading methodology for the direct functionalization of pyrimidine C–H bonds, particularly at the C5 position.[12][13] These reactions often involve a concerted metalation-deprotonation (CMD) mechanism, where a directing group can guide the catalyst to a specific C–H bond. For many pyrimidine substrates, particularly 2-aminopyrimidines, the amino group can serve as an effective directing group for C5 functionalization.[13]

Caption: General workflow for Pd-catalyzed C-H functionalization.

This protocol describes the regioselective arylation at the C5 position of a 2-aminopyrimidine core using an aryl halide, based on a Pd(II)/Pd(IV) catalytic cycle.[13]

• Materials:

  • N-alkyl-2-aminopyrimidine (1.0 equiv)

  • Aryl iodide (1.5 equiv)

  • Pd(OAc)₂ (10 mol%)

  • Ag₂CO₃ (2.0 equiv)

  • K₂CO₃ (2.0 equiv)

  • Anhydrous 1,4-dioxane

  • Schlenk tube or sealed reaction vial

• Procedure:

  • To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the N-alkyl-2-aminopyrimidine (e.g., 0.5 mmol), aryl iodide (0.75 mmol), Pd(OAc)₂ (0.05 mmol), Ag₂CO₃ (1.0 mmol), and K₂CO₃ (1.0 mmol).

  • Evacuate and backfill the tube with the inert gas three times.

  • Add anhydrous 1,4-dioxane (2.5 mL) via syringe.

  • Seal the tube and place it in a preheated oil bath at 120 °C.

  • Stir the reaction for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the palladium catalyst.

  • Wash the filter cake with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the C5-arylated product.

• Causality and Insights:

  • Catalyst: Pd(OAc)₂ is a common and effective Pd(II) precatalyst.

  • Oxidant: Ag₂CO₃ is crucial for regenerating the active Pd(II) catalyst by promoting the Pd(II) to Pd(IV) oxidation step and facilitating the final reductive elimination.

  • Base: K₂CO₃ acts as a base to facilitate the C-H activation step.

  • Solvent: A high-boiling solvent like 1,4-dioxane is necessary to achieve the required reaction temperature.

Iridium-Catalyzed C–H Borylation

Iridium-catalyzed C–H borylation is a powerful method for installing a boronic ester group onto the pyrimidine ring.[14] This transformation is exceptionally valuable because the resulting borylated pyrimidines are versatile intermediates for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura), allowing access to a vast range of derivatives. The regioselectivity is typically governed by steric factors, with the borylation occurring at the least hindered C-H position.[15][16]

This protocol details the borylation of a pyrimidine at a sterically accessible position, often C5. The presence of a substituent at C2 can enhance reactivity by preventing catalyst inhibition through coordination of the ring nitrogen.[14]

• Materials:

  • 2-Substituted pyrimidine (1.0 equiv)

  • Bis(pinacolato)diboron (B₂pin₂) (1.2 equiv)

  • [Ir(cod)OMe]₂ (1.5 mol%)

  • 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbpy) (3.0 mol%)

  • Anhydrous solvent (e.g., THF or Cyclohexane)

  • Schlenk tube or microwave vial

• Procedure:

  • In a glovebox or under a strong stream of inert gas, add the 2-substituted pyrimidine (e.g., 1.0 mmol), B₂pin₂ (1.2 mmol), [Ir(cod)OMe]₂ (0.015 mmol), and dtbpy (0.03 mmol) to a dry Schlenk tube.

  • Add anhydrous solvent (5 mL).

  • Seal the vessel and stir the mixture at 80 °C for 16-24 hours.

  • After cooling to room temperature, remove the solvent under reduced pressure.

  • The crude product can often be used directly in the next step. If purification is required, it can be achieved by flash chromatography on silica gel, though care must be taken as some pyridylboronic esters can be unstable on silica.[15][17]

• Causality and Insights:

  • Catalyst System: The combination of an iridium precursor like [Ir(cod)OMe]₂ and a bipyridine ligand (dtbpy) forms the active catalyst for the C-H activation/borylation cycle.[14]

  • Boron Source: B₂pin₂ is a stable, easy-to-handle solid that serves as the source of the boronic ester moiety.

  • Steric Control: The bulky iridium catalyst preferentially activates the most accessible C-H bond, which is often the C5-H in 2,4-disubstituted pyrimidines or the C4/C6 positions if C5 is blocked.

Cross-Coupling of Pre-functionalized Pyrimidines: The Workhorse Methods

The functionalization of halopyrimidines via palladium-catalyzed cross-coupling reactions remains a cornerstone of pyrimidine chemistry.[18][19] The differential reactivity of the carbon-halogen bonds (C-I > C-Br > C-Cl) and the distinct electronic environments of the C2, C4, and C5 positions can be exploited to achieve remarkable site-selectivity.[20][21]

Suzuki-Miyaura Coupling: Forging C–C Bonds

The Suzuki-Miyaura reaction is arguably the most widely used method for constructing C(sp²)–C(sp²) bonds, enabling the synthesis of biaryl and vinyl-substituted pyrimidines.[21] In dihalopyrimidines, such as 2,4-dichloropyrimidine, the C4 position is generally more electrophilic and thus more reactive, allowing for selective mono-functionalization.[22]

Sources

• 1. Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Pyrimidine-Based Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 12. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Iridium‐Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Iridium-Catalyzed C–H Borylation of CF3-Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Iridium-catalyzed C–H borylation of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. Iridium-catalyzed C-H borylation of substituted pyridines - American Chemical Society [acs.digitellinc.com]
• 18. geneonline.com [geneonline.com]
• 19. bioengineer.org [bioengineer.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Yield in 2-Isopropyl-4-methoxypyrimidine Synthesis

Introduction

Welcome to the technical support center for the synthesis of 2-Isopropyl-4-methoxypyrimidine. This molecule is a key building block in medicinal chemistry and drug development, valued for its versatile pyrimidine core. However, its synthesis can present significant challenges, often leading to low yields and complex purification issues. This guide is designed for researchers, chemists, and process development professionals to navigate the common pitfalls of this synthesis. We will provide in-depth, experience-based troubleshooting advice, detailed protocols, and the causal logic behind our recommendations to ensure you can confidently optimize your reaction outcomes.

Proposed Synthetic Pathway

The most common and logical approach to synthesizing 2-Isopropyl-4-methoxypyrimidine involves a two-step functionalization of a readily available starting material, 2,4-dichloropyrimidine. The strategy hinges on the differential reactivity of the chlorine atoms at the C4 and C2 positions of the pyrimidine ring.

The general workflow is as follows:

• Step 1: Regioselective Methoxylation. A nucleophilic aromatic substitution (SNAr) reaction with a methoxide source to selectively replace the C4-chloride. The C4 position is inherently more electrophilic and thus more reactive towards nucleophiles than the C2 position.[1][2][3][4]

• Step 2: Isopropyl Group Installation. A metal-catalyzed cross-coupling reaction (e.g., Kumada coupling) between the intermediate, 2-chloro-4-methoxypyrimidine, and an isopropyl Grignard reagent to form the final product.[5][6][7][8]

Caption: Proposed two-step synthesis of 2-Isopropyl-4-methoxypyrimidine.

Frequently Asked Questions (FAQs)

Q1: Why is the C4-chloro group substituted before the C2-chloro group? The pyrimidine ring is electron-deficient, but the two nitrogen atoms exert a stronger electron-withdrawing effect on the C4 and C6 positions compared to the C2 position. This makes the C4 carbon significantly more electrophilic and susceptible to nucleophilic attack. Frontier molecular orbital analysis confirms that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient at C4, favoring the initial reaction at this site.[1][4]

Q2: Can I introduce the isopropyl group first? While technically possible, it is not the recommended route. Reacting 2,4-dichloropyrimidine with a powerful nucleophile like a Grignard reagent first would likely lead to a mixture of products, including di-substituted pyrimidine and reaction at the more reactive C4 position, yielding 4-isopropyl-2-chloropyrimidine. Subsequent methoxylation would still be required. The proposed sequence provides a more controlled, regioselective pathway.

Q3: Are there alternative methods for introducing the isopropyl group? Yes, other cross-coupling reactions like Suzuki (using an isopropylboronic acid derivative) or Negishi (using an organozinc reagent) are possible. However, the Kumada coupling, which uses a readily prepared Grignard reagent, is often preferred for its high reactivity and cost-effectiveness, especially for alkyl groups.[5][7]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Step 1: Synthesis of 2-Chloro-4-methoxypyrimidine

Problem 1: Low yield and formation of 2,4-dimethoxypyrimidine byproduct.

• Question: My reaction with sodium methoxide is producing a significant amount of the di-substituted product, reducing the yield of my desired 2-chloro-4-methoxypyrimidine. How can I improve selectivity?

• Answer & Rationale: This is a classic selectivity problem in SNAr reactions. While the C4 position is more reactive, forcing conditions or an excess of the nucleophile can drive the reaction at the C2 position as well.

  • Control Stoichiometry: Use only a slight excess (1.0-1.1 equivalents) of sodium methoxide. A large excess is the most common cause of di-substitution.

  • Temperature Control: The second substitution at C2 requires more energy. Running the reaction at a lower temperature (e.g., 0°C to room temperature) significantly favors mono-substitution at C4. Avoid high temperatures or prolonged refluxing.[9]

  • Reaction Time: Monitor the reaction closely using TLC or LC-MS. Stop the reaction as soon as the 2,4-dichloropyrimidine is consumed to prevent the slower formation of the di-methoxy product.

Problem 2: Formation of 4-methoxy-pyrimidin-2-one or other hydrolysis byproducts.

• Question: I am observing a significant amount of a byproduct that I suspect is the corresponding hydroxypyrimidine (pyrimidinone). What is causing this?

• Answer & Rationale: Chloropyrimidines are susceptible to hydrolysis, especially under basic conditions if water is present. The sodium methoxide reagent can also contain residual sodium hydroxide, or your methanol solvent may not be anhydrous.

  • Ensure Anhydrous Conditions: Use freshly dried methanol. Commercial anhydrous methanol is acceptable, but for best results, consider drying it over molecular sieves.

  • Reagent Quality: Use high-quality, dry sodium methoxide. If preparing it yourself from sodium metal and methanol, ensure the sodium is clean and the reaction is protected from atmospheric moisture.

  • Workup Procedure: During the aqueous workup, neutralize the reaction mixture at a low temperature (0-5°C). Prolonged exposure to aqueous base or acid at elevated temperatures can promote hydrolysis of the remaining chloro-group.

Step 2: Synthesis of 2-Isopropyl-4-methoxypyrimidine

Problem 1: The Grignard reaction fails or gives a very low yield of the desired product.

• Question: I'm adding my isopropylmagnesium bromide to the 2-chloro-4-methoxypyrimidine, but I'm recovering mostly starting material or seeing a complex mixture of byproducts. What's going wrong?

• Answer & Rationale: Grignard reactions are highly sensitive and require strict control over conditions. Failure is often due to reagent deactivation or improper reaction setup. The use of a catalyst is also critical for coupling with an aryl chloride.

  • Strictly Anhydrous Conditions: This is the most critical parameter. All glassware must be oven- or flame-dried. Solvents (typically THF or ether) must be rigorously dried. The reaction must be run under an inert atmosphere (Nitrogen or Argon). Grignard reagents react rapidly with water, which will quench them and halt the reaction.[10][11]

  • Catalyst is Key: The C2-Cl bond is less reactive than C4-Cl and generally requires a transition metal catalyst for efficient coupling. A nickel-based catalyst like Ni(dppp)Cl₂ or a palladium catalyst like Pd(dppf)Cl₂ is often used in Kumada couplings to facilitate the oxidative addition step.[5][7] Iron catalysts like Fe(acac)₃ have also been shown to be effective and are a cheaper alternative.[8]

  • Grignard Reagent Quality: Ensure your Grignard reagent is active. If using a commercial solution, titrate it before use. If preparing it yourself, ensure the magnesium turnings are activated (e.g., with a crystal of iodine or 1,2-dibromoethane) and the reaction initiates properly.

  • Slow Addition at Low Temperature: Add the Grignard reagent dropwise to the solution of the pyrimidine and catalyst at a low temperature (e.g., 0°C or below). This helps control the exotherm and minimizes side reactions. A syringe pump is highly recommended for controlled addition.[12]

Caption: Troubleshooting flowchart for the Grignard cross-coupling step.

Problem 2: Formation of reduced (de-chlorinated) or homocoupled byproducts.

• Question: Instead of the isopropyl product, I am isolating 4-methoxypyrimidine or a bi-pyrimidine species. What causes these side reactions?

• Answer & Rationale: These side reactions are known pitfalls in cross-coupling chemistry.

  • Reduction (Dechlorination): This can occur if the Grignard reagent contains a β-hydride (which isopropyl Grignard does) and acts as a reducing agent instead of a nucleophile. This is more common with sterically hindered substrates. Using a less hindered catalyst or ensuring a clean, fast coupling can minimize this.[13]

  • Homocoupling: The formation of bi-pyrimidine products can arise from side reactions in the catalytic cycle. This is often exacerbated by the presence of oxygen. Ensure your reaction is properly degassed and maintained under a strictly inert atmosphere.

Data Summary

The following table provides typical reaction conditions for analogous transformations found in the literature. These should serve as a starting point for your optimization.

Step	Reactants	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference Analogy
1	2,4-Dichloropyrimidine, NaOMe (1.1 eq)	None	MeOH	0 to 25	2 - 6	80 - 90	[9]
2	2-Chloro-4-methoxypyrimidine, i-PrMgBr (1.5 eq)	Fe(acac)₃ (4 mol%)	THF	0 to 25	1 - 8	50 - 70	[8]
2	2-Chloro-4-methoxypyrimidine, i-PrMgBr (1.5 eq)	Ni(dppp)Cl₂ (3 mol%)	THF/Dioxane	25 to 80	2 - 12	60 - 85	[5][14]

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-4-methoxypyrimidine

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 2,4-dichloropyrimidine (1.0 eq).

• Solvent: Add anhydrous methanol (approx. 0.5 M concentration relative to the pyrimidine).

• Cooling: Cool the resulting solution to 0°C in an ice-water bath.

• Reagent Addition: Slowly add a solution of sodium methoxide (1.05 eq) in anhydrous methanol dropwise over 30 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride solution at 0°C.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by silica gel column chromatography if necessary.

Protocol 2: Kumada Coupling for Synthesis of 2-Isopropyl-4-methoxypyrimidine

• Setup: To a rigorously flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add 2-chloro-4-methoxypyrimidine (1.0 eq) and the catalyst (e.g., Ni(dppp)Cl₂, 3 mol%).

• Solvent: Add anhydrous THF via syringe.

• Cooling: Cool the mixture to 0°C in an ice-water bath.

• Reagent Addition: Add isopropylmagnesium bromide (1.5 eq, as a solution in THF or ether) dropwise via syringe pump over 1 hour, maintaining the internal temperature below 5°C.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-12 hours. Monitor for completion by TLC or LC-MS.

• Workup: Carefully quench the reaction at 0°C by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Dilute the mixture with ethyl acetate and water. Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the final product.

References

• Luo, M., et al. (2020). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC. Available at: [Link]

• Pace, V., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Journal of Organic Chemistry. Available at: [Link]

• Khatun, N., et al. (2021). Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides. ResearchGate. Available at: [Link]

• Shang, R., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. Available at: [Link]

• ADICHEMISTRY. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. ADICHEMISTRY Website. Available at: [Link]

• Gurry, M., et al. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega. Available at: [Link]

• Organic Chemistry Portal. Kumada Coupling. Organic Chemistry Portal. Available at: [Link]

• Srogl, J. (2010). Grignard Reactions Involving Halogenated Pyrimidines. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

• Gangula, S., et al. (2017). Investigation of a Kumada Cross Coupling Reaction for Large-Scale Production. ResearchGate. Available at: [Link]

• Molbase. (2022). What factors affect the selectivity of reactions in 2,4-Dichloropyrimidine compounds?. Molbase. Available at: [Link]

• Huang, J., & Nolan, S. P. (1999). Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System. Organic Chemistry Portal. Available at: [Link]

• Hua, X., et al. (2016). Inherent vs Apparent Chemoselectivity in the Kumada-Corriu Cross-Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• CN103554036B. The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds. Google Patents.

• Not Voodoo. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. Available at: [Link]

• CN104326988A. Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine. Google Patents.

• PubChem. 2-Chloro-4-methoxypyrimidine. PubChem. Available at: [Link]

• Organic Syntheses. 2-chloropyrimidine. Organic Syntheses. Available at: [Link]

• CN101486684A. Preparation method of 2,4-dichloro-5-methoxypyrimidine. Patsnap. Available at: [Link]

• Clark, J. Grignard Reagents. Chemguide. Available at: [Link]

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. guidechem.com [guidechem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Kumada Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Page loading... [wap.guidechem.com]
• 9. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google Patents [patents.google.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Inherent vs Apparent Chemoselectivity in the Kumada-Corriu Cross-Coupling Reaction [organic-chemistry.org]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System [organic-chemistry.org]

Minimizing side products in pyrimidine methoxylation

Technical Support Center: Pyrimidine Methoxylation Optimization

Subject: Minimizing Side Products & Maximizing Selectivity in

Methoxylation Audience: Medicinal Chemists, Process Chemists, and CMC Leads.

Executive Summary

The methoxylation of chloropyrimidines via Nucleophilic Aromatic Substitution (

) is a cornerstone reaction in drug discovery. While deceptively simple on paper ( ), the pyrimidine core’s electron-deficiency makes it susceptible to specific failure modes: hydrolysis (yielding pyrimidinones), regio-scrambling (in di-halo systems), and over-reaction (bis-methoxylation).

This guide deconstructs these failure modes into a causal analysis and provides self-validating protocols to ensure high-purity isolation.

Module 1: The "Hydrolysis" Trap (Hydroxy Impurities)

User Issue: "My LC-MS shows a mass of [M-14] relative to the product, or [M-Cl+OH]. The impurity persists after workup."[1] Diagnosis: You have formed a hydroxypyrimidine (tautomerizes to pyrimidinone). This is not a workup artifact; it is a competitive reaction during the main step.

The Mechanism of Failure

Sodium methoxide (NaOMe) is hygroscopic. In the presence of adventitious water, the following equilibrium shifts:

While Methoxide (

) is more basic, Hydroxide ( ) is often a faster nucleophile in systems due to its smaller steric radius. Even 1% water content can lead to 5–10% hydroxy impurity because the rate constant .

Troubleshooting Protocol

Variable	Specification / Action
Reagent Quality	Do not use old bottles of solid NaOMe. It absorbs moisture and (forming ). Use anhydrous solutions (25% or 30% in MeOH) packaged under Argon/Nitrogen.
Solvent Grade	Use Anhydrous Methanol (<50 ppm water). If using a co-solvent (THF, DMF), ensure it is dried over molecular sieves.
Stoichiometry	If water is suspected, do not add excess NaOMe to "push" the reaction. Excess base catalyzes the hydrolysis of the product ether back to the alcohol/ketone under thermal stress.

Visualization: The Competitive Pathway

The following diagram illustrates how moisture diverts the reaction flux toward the irreversible pyrimidinone byproduct.

Caption: Kinetic competition between methoxylation and hydrolysis. Note that OH- often reacts faster than MeO- due to lower steric hindrance.

Module 2: Regioselectivity & Over-Reaction

User Issue: "I am reacting 2,4-dichloropyrimidine. I want the 4-methoxy product, but I see 2-methoxy and 2,4-dimethoxy mixtures." Diagnosis:

• Regio-scrambling: The C-4 position is generally more reactive (para-like resonance with N1), but C-2 is accessible, especially if C-4 is sterically hindered or if coordination effects occur.

• Over-reaction: The product (monomethoxypyrimidine) is still electron-deficient enough to undergo a second substitution.

The Solution: Kinetic vs. Thermodynamic Control

1. Temperature Management (The "Cryogenic Rule")

• Protocol: Start the reaction at -20°C to 0°C .

• Why: The activation energy (

  ) for the C-4 substitution is lower than for C-2.[2] At low temperatures, you favor the kinetic product (C-4). Higher temperatures (>25°C) overcome the barrier for C-2 and the second substitution.

2. Mode of Addition (Inverse Addition)

• Standard: Adding NaOMe to the Pyrimidine.[3]

  • Risk:[1][4][5][6][7][8][9] Localized high concentration of NaOMe leads to bis-methoxylation at the droplet interface.

• Recommended (Inverse): Slowly add the NaOMe solution to the Pyrimidine solution .

  • Benefit: Keeps the pyrimidine in excess relative to the base at all times, statistically favoring mono-substitution.

3. Stoichiometry Tuning

• Use 0.95 to 0.98 equivalents of NaOMe.

• It is better to leave 5% unreacted starting material (easy to separate via polarity) than to generate 5% bis-methoxy byproduct (often inseparable by chromatography).

Module 3: Workup & Isolation (Preventing Late-Stage Failure)

User Issue: "The reaction looked good on TLC, but the yield dropped after aqueous workup." Diagnosis: Acid-catalyzed demethylation or water solubility.

The "Safe Quench" Protocol

Pyrimidyl ethers can be acid-labile. If you quench with strong acid (HCl) and heat, you may cleave the ether bond (reverse reaction).

• Quench: Pour reaction mixture into saturated

  (pH ~6-7) or phosphate buffer. Avoid strong mineral acids unless necessary for amine deprotection.

• Extraction: Pyrimidines are polar. If your product is small (MW < 200), it may stay in the aqueous layer.

  • Fix: Saturate the aqueous layer with NaCl (salting out) and use 3:1

    :Isopropanol for extraction if EtOAc fails.

FAQ: Troubleshooting Guide

Q1: Can I use solid NaOMe?

• A: Only if freshly opened from a sure-seal bottle inside a glovebox. Solid NaOMe degrades rapidly in air to NaOH/Na2CO3. For consistent process chemistry, commercial solutions in MeOH are superior.

Q2: How do I remove the hydroxy-pyrimidine impurity if it forms?

• A: Exploiting pKa differences.

  • The hydroxy impurity (pyrimidinone) is acidic (pKa ~9).

  • Dissolve crude mixture in organic solvent (DCM/EtOAc).

  • Wash with 0.5 M NaOH . The impurity will deprotonate and move to the aqueous layer; your neutral methoxy product stays in the organic layer.

Q3: My reaction stalls at 80% conversion. Should I add more base?

• A: Proceed with caution. Stalling often indicates the remaining chloride is deactivated (e.g., by electron donation from the first methoxy group). Adding more base + heat usually triggers bis-substitution or decomposition. It is often safer to work up and accept 80% yield or recover starting material.

Decision Tree: Optimization Logic

Caption: Decision logic for selecting the correct optimization strategy based on substrate complexity.

References

• Regioselectivity in Pyrimidine

  :

  • Title: Regioselectivity of the

    Reaction of 2,4-Dichloropyrimidines.[10][11][12]
  • Context: Establishes the preference for C-4 substitution under kinetic control and the influence of C-5 substituents.
  • Source:Journal of Organic Chemistry.

  • 11

• Mechanism of Hydrolysis & Side Products

  • Title: Overcoming Side Reactions in Pyrimidine Synthesis.
  • Context: Details the impact of moisture and temperature on the form
  • Source: BenchChem Technical Notes.

  • 6[4][6][13][14]

• Process Safety & Sodium Methoxide Handling

  • Title: Sodium Methoxide Safety Data Sheet & Handling.[15]

  • Context: Safety protocols for handling pyrophoric alkoxides and preventing thermal runaways.
  • Source: ChemicalBook / MSDS.

  • 5[4][13][14]

• Purification Strategies

  • Title: Impurity Occurrence and Removal in Crystalline Products.[1][14]

  • Context: Strategies for removing stubborn impurities (like homologous ethers or hydroxy compounds)
  • Source: CORA / University College Cork.

  • 14[4][6][13][14]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 3. tsijournals.com [tsijournals.com]
• 4. reddit.com [reddit.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. wuxibiology.com [wuxibiology.com]
• 12. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 13. par.nsf.gov [par.nsf.gov]
• 14. DSpace [cora.ucc.ie]
• 15. Sodium Methoxide Structure, Formula, Density, Reaction, MSDS [chemistrylearner.com]

Technical Support Center: Regioselective Methylation of Pyrimidines

Welcome to the technical support center for troubleshooting O-methylation versus N-methylation in pyrimidines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and practical solutions to common challenges encountered during the methylation of pyrimidine scaffolds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the regioselectivity of pyrimidine methylation, providing a foundational understanding of the principles governing these reactions.

Q1: What are the primary factors that determine whether methylation occurs on a nitrogen (N) or an oxygen (O) atom in a pyrimidine ring?

A1: The regioselectivity of pyrimidine methylation is a delicate balance of several interconnected factors:

• Electronic Effects: The inherent nucleophilicity of the nitrogen and oxygen atoms plays a crucial role. In many pyrimidinone systems, the exocyclic oxygen, upon deprotonation to an alkoxide, is a "harder" and more electronegative nucleophile, while the ring nitrogen is a "softer" nucleophile.

• Reaction Conditions: The choice of solvent, base, and temperature can shift the reaction outcome. These conditions can favor either kinetic or thermodynamic control.[1]

• Steric Hindrance: The accessibility of the nitrogen and oxygen atoms to the methylating agent can influence the site of attack. Bulky substituents on the pyrimidine ring or the methylating agent can hinder reaction at a particular site.[2]

• Methylating Agent: The nature of the methylating agent itself is a key determinant. "Hard" methylating agents tend to react with "hard" nucleophiles, while "soft" agents prefer "soft" nucleophiles, a concept explained by the Hard and Soft Acids and Bases (HSAB) principle.

Q2: Can you explain the concept of kinetic vs. thermodynamic control in the context of pyrimidine methylation?

A2: Kinetic and thermodynamic control dictates the product distribution when a reaction can yield multiple products through different pathways.

• Kinetic Control: This regime favors the product that is formed the fastest, meaning it has the lowest activation energy. O-methylation is often the kinetically favored pathway as the exocyclic oxygen is typically more readily accessible for a rapid reaction. Kinetic control is usually favored by lower temperatures and shorter reaction times.

• Thermodynamic Control: This regime favors the most stable product, which has the lowest Gibbs free energy. N-methylated pyrimidines are generally more stable than their O-methylated isomers. Thermodynamic control is typically achieved at higher temperatures and longer reaction times, allowing the initial kinetic product to revert to the starting material and then form the more stable thermodynamic product.

Q3: How does the Hard and Soft Acids and Bases (HSAB) principle apply to pyrimidine methylation?

A3: The HSAB principle provides a framework for predicting the outcome of reactions based on the electronic characteristics of the reactants. In pyrimidine methylation:

• Hard Acids and Bases: These are small, highly charged, and not easily polarizable. A deprotonated oxygen (alkoxide) in a pyrimidinone is considered a hard base. Hard methylating agents, such as dimethyl sulfate, will preferentially react with the hard oxygen center.

• Soft Acids and Bases: These are larger, have a lower charge density, and are more polarizable. The ring nitrogen in a pyrimidine is a soft base. Soft methylating agents, like methyl iodide, will favor reaction with the soft nitrogen center.

This principle is a useful guideline, but its predictive power can be influenced by other factors such as solvent effects and steric hindrance.

Section 2: Troubleshooting Guide

This section is organized by common experimental issues, providing potential causes and actionable solutions.

Issue 1: Low or no yield of the desired N-methylated product.

Potential Causes:

• Suboptimal Reaction Conditions: The temperature may be too low, or the reaction time too short to favor the thermodynamically controlled N-methylation.

• Incorrect Base: The base used may not be strong enough to deprotonate the nitrogen, or it may be too sterically hindered.

• Poor Solvent Choice: The solvent may not be suitable for the reaction, affecting the solubility of the reactants or the reaction pathway. Polar aprotic solvents like DMF or DMSO are often preferred for N-alkylation.

• Degradation of Starting Material or Product: The pyrimidine substrate or the N-methylated product might be unstable under the reaction conditions.

Troubleshooting Steps:

• Optimize Reaction Temperature and Time: Gradually increase the reaction temperature and monitor the reaction progress over a longer period using TLC or HPLC. This will favor the formation of the more stable N-methylated product.

• Screen Different Bases: Experiment with a range of bases of varying strengths and steric profiles, such as sodium hydride (NaH), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).

• Solvent Selection: Try different polar aprotic solvents like DMF, DMSO, or acetonitrile. The choice of solvent can significantly impact the reaction rate and selectivity.

• Protecting Groups: If the pyrimidine has other reactive functional groups, consider using protecting groups to prevent side reactions.

Issue 2: Formation of a mixture of O- and N-methylated isomers.

Potential Causes:

• Intermediate Reaction Conditions: The reaction conditions may not be stringent enough to exclusively favor either kinetic (O-methylation) or thermodynamic (N-methylation) control.

• Ambident Nature of the Methylating Agent: Some methylating agents can react at both hard and soft centers, leading to a mixture of products.

• Equilibration: The initially formed O-methylated product might be slowly converting to the N-methylated product, resulting in a mixture at intermediate time points.

Troubleshooting Steps:

• Push Towards Thermodynamic Control for N-Methylation: Increase the reaction temperature and prolong the reaction time to facilitate the conversion of the O-methylated isomer to the more stable N-methylated product.[3]

• Push Towards Kinetic Control for O-Methylation: Use a "harder" methylating agent (e.g., dimethyl sulfate), a less polar solvent, and run the reaction at a lower temperature for a shorter duration.

• Choice of Methylating Agent: For selective N-methylation, a "softer" methylating agent like methyl iodide is generally preferred. For selective O-methylation, a "harder" agent like dimethyl sulfate or methyl triflate can be more effective.

• Chromatographic Separation: If a mixture is unavoidable, develop an effective chromatographic method (HPLC or column chromatography) to separate the isomers.[4][5][6]

Issue 3: Difficulty in distinguishing between O- and N-methylated isomers.

Potential Causes:

• Similar Physical Properties: The isomers may have very similar polarities, making them difficult to separate by standard chromatographic techniques.

• Ambiguous Spectroscopic Data: 1H NMR or mass spectrometry data may not be immediately conclusive without careful analysis.

Troubleshooting and Characterization Workflow:

This workflow outlines the steps to confidently identify your methylated pyrimidine isomers.

Caption: A logical workflow for the characterization and troubleshooting of pyrimidine methylation reactions.

Detailed Analytical Procedures:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shift of the methyl protons can be a key indicator. N-CH₃ protons typically appear at a different chemical shift compared to O-CH₃ protons. The exact chemical shift will depend on the specific pyrimidine scaffold and the solvent used.[7][8][9][10] It is advisable to run both isomers and compare their spectra.

  • ¹³C NMR: The chemical shift of the methyl carbon can also be diagnostic.

  • 2D NMR (HSQC, HMBC): These experiments can provide unambiguous evidence of connectivity. An HMBC experiment showing a correlation between the methyl protons and a ring carbon adjacent to a nitrogen would confirm N-methylation. Conversely, a correlation to the carbon bearing the oxygen would indicate O-methylation.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): This will confirm the elemental composition of your products, ensuring that methylation has occurred.

  • Tandem Mass Spectrometry (MS/MS): The fragmentation patterns of O- and N-methylated isomers can be distinct. N-methylated pyrimidines may show characteristic losses of fragments containing the N-CH₃ group, while O-methylated isomers will fragment differently.[11][12][13][14][15]

• High-Performance Liquid Chromatography (HPLC):

  • Developing a robust HPLC method is crucial for both monitoring reaction progress and separating isomers.

  • Column Choice: A C18 column is a good starting point for reversed-phase HPLC.

  • Mobile Phase Optimization: A systematic screen of mobile phase compositions (e.g., acetonitrile/water or methanol/water with additives like formic acid or trifluoroacetic acid) should be performed to achieve baseline separation of the isomers.[4][6][16][17]

Section 3: Experimental Protocols

This section provides generalized, step-by-step protocols for achieving selective N- and O-methylation.

Protocol 1: Selective N-Methylation of a Pyrimidinone (Thermodynamic Control)

This protocol is designed to favor the formation of the more stable N-methylated product.

• Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the pyrimidinone substrate (1.0 eq) in a polar aprotic solvent such as anhydrous DMF or DMSO.

• Deprotonation: Add a suitable base (e.g., sodium hydride (1.1 eq) or cesium carbonate (1.5 eq)) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30-60 minutes.

• Methylation: Add a "soft" methylating agent, such as methyl iodide (1.2 eq), dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to a temperature between 60-100 °C. The optimal temperature should be determined empirically.

• Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed and the ratio of N-methylated to O-methylated product is maximized. This may take several hours.[3]

• Work-up: Cool the reaction to room temperature and carefully quench with water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Selective O-Methylation of a Pyrimidinone (Kinetic Control)

This protocol aims to isolate the kinetically favored O-methylated product.

• Reactant Preparation: In a round-bottom flask, suspend the pyrimidinone substrate (1.0 eq) and a mild base such as potassium carbonate (1.2 eq) in a less polar solvent like acetone or acetonitrile.[1][18]

• Cooling: Cool the suspension to 0 °C in an ice bath.

• Methylation: Add a "hard" methylating agent, such as dimethyl sulfate (1.1 eq), dropwise to the cooled suspension with vigorous stirring.

• Reaction: Allow the reaction to stir at a low temperature (e.g., 0 °C to room temperature) for a short period (e.g., 30 minutes to a few hours).

• Monitoring: Carefully monitor the reaction progress by TLC or HPLC to maximize the yield of the O-methylated product before it begins to isomerize to the N-methylated product.

• Work-up: Once the desired conversion is reached, quickly quench the reaction by filtering off the base and washing the filter cake with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The crude product should be purified immediately, often at low temperatures, to prevent isomerization.

Section 4: Data Summary and Visualization

Table 1: Key Factors Influencing Regioselectivity in Pyrimidine Methylation

Factor	Condition for N-Methylation (Thermodynamic)	Condition for O-Methylation (Kinetic)	Rationale
Temperature	Higher temperatures (e.g., > 60 °C)	Lower temperatures (e.g., 0 °C to RT)	Higher temperatures provide the energy to overcome the activation barrier for the more stable product.
Reaction Time	Longer reaction times	Shorter reaction times	Allows for equilibration to the thermodynamic product.
Methylating Agent	"Soft" (e.g., Methyl Iodide)	"Hard" (e.g., Dimethyl Sulfate)	Follows the HSAB principle.[3]
Base	Stronger, less hindered base (e.g., NaH)	Milder base (e.g., K₂CO₃)	A strong base can fully deprotonate the nitrogen, while a milder base may favor deprotonation of the more acidic oxygen.
Solvent	Polar aprotic (e.g., DMF, DMSO)	Less polar or polar protic (e.g., Acetone, Acetonitrile)	Polar aprotic solvents can solvate the cation of the base, increasing the nucleophilicity of the pyrimidine anion.

Diagram 2: Factors Influencing Methylation Regioselectivity

Caption: A summary of reaction conditions that favor N- vs. O-methylation of pyrimidines.

References

• Miranda, M., & Cuquerella, M. (2016). Blocking cyclobutane pyrimidine dimer formation by steric hindrance. Organic & Biomolecular Chemistry, 14(17), 4166-4172. [Link]

• Scientific Update. (2019). Selective N-methylation of amides using (chloromethyl) dimethylchlorosilane / fluoride: Application to the large scale synthesis of a pyrimidone intermediate for Raltegravir. [Link]

• Zanatta, N., et al. (2022). Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones. ACS Omega, 7(22), 18953-18963. [Link]

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 5-methyl- on Newcrom R1 HPLC column. [Link]

• Dizdaroglu, M., Simic, M. G., & Schott, H. (1980). Separation and sequencing of the sequence isomers of pyrimidine deoxypentanucleoside tetraphosphates by high-performance liquid chromatography. Journal of Chromatography A, 188(1), 273-279. [Link]

• Shalamova, T. V., & Yashin, Y. I. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 281-289. [Link]

• Ni, Y., et al. (2011). Differentiation of 2'-O- and 3'-O-methylated ribonucleosides by tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 22(7), 1233-1240. [Link]

• Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. [Link]

• G-Biosciences. (2020). Spotting Fragmentation Patterns When Using Mass Spectrometry. [Link]

• Abdel-Megeed, M. F., et al. (2013). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Organic Chemistry, 3(1), 27-37. [Link]

• University of Puget Sound. (n.d.). 1H NMR Chemical Shifts. [Link]

• Guan, Y., et al. (2021). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 11(6), 346. [Link]

• LibreTexts. (2023). 13.5: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

• Chimichi, S., et al. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097. [Link]

• Foti, S., & Maccarrone, G. (1984). Mass spectral fragmentation of some pyrimidine derivatives. Organic Mass Spectrometry, 19(1), 17-21.

• Molnar-Perl, I., & Tisza, S. (1994). High-performance liquid chromatographic separation of stereoisomers of β-methyl-substituted unusual amino acids utilizing ion exchangers based on Cinchona alkaloids. Molecules, 20(1), 1-18. [Link]

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• 4. Separation of Pyrimidine, 5-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation and sequencing of the sequence isomers of pyrimidine deoxypentanucleoside tetraphosphates by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. scs.illinois.edu [scs.illinois.edu]
• 11. Differentiation of 2'-O- and 3'-O-methylated ribonucleosides by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Strategies for Removing Unreacted Starting Materials from Pyrimidine Synthesis

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for a critical step in any synthesis: the purification of the target pyrimidine from unreacted starting materials and byproducts. The success of a synthesis is not only determined by the reaction yield but also by the purity of the final compound. In pyrimidine chemistry, where starting materials can often have similar polarities to the desired products, purification can be a significant challenge.[]

This document moves beyond simple protocols to explain the underlying principles of common purification techniques, empowering you to troubleshoot and adapt these methods to your specific pyrimidine derivatives.

Foundational Purification Strategies: A Decision-Making Workflow

Choosing the right purification strategy is paramount. The selection process is often guided by the physical properties of your target pyrimidine (solid vs. oil), the nature of the impurities, and the desired final purity. Below is a workflow to guide your decision-making process.

Caption: Decision workflow for selecting a pyrimidine purification method.

FAQs and Troubleshooting Guides

Section 1: Recrystallization

Recrystallization is a powerful and cost-effective technique for purifying solid pyrimidine compounds. It leverages the differences in solubility between the desired product and impurities in a given solvent at different temperatures.[2]

Q1: My pyrimidine product won't crystallize, even after cooling the solution in an ice bath. What's going on?

A1: This is a common issue that can often be resolved by addressing one of the following:

• Supersaturation: The solution may be supersaturated. Try scratching the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites. Adding a "seed crystal" of your pure product, if available, can also induce crystallization.

• Solvent Choice: The chosen solvent may be too good a solvent for your compound, even at low temperatures. If you are using a single solvent system, you may need to switch to a two-solvent (binary) system.[2] In this case, dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Gentle heating to redissolve the solid followed by slow cooling should yield crystals.[2]

• Purity: If the crude product is very impure, the impurities can inhibit crystal lattice formation. It may be necessary to first perform a preliminary purification step, such as a quick filtration through a plug of silica gel, before attempting recrystallization.

Q2: I've successfully recrystallized my product, but the yield is very low. How can I improve it?

A2: Low recovery is often a trade-off for high purity. Here are some ways to optimize your yield:

• Minimize Hot Solvent: Ensure you are using the absolute minimum amount of hot solvent required to fully dissolve the crude product.[3] Any excess solvent will retain more of your product in solution upon cooling, thus reducing the yield.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.[3] Gradual cooling promotes the formation of larger, purer crystals and minimizes the amount of product that remains dissolved.

• Solvent Evaporation: If the volume of solvent is too large, you can carefully evaporate some of it to concentrate the solution before cooling.

Protocol: Two-Solvent Recrystallization

• Solvent Selection: Choose a miscible solvent pair: a "good" solvent that readily dissolves your pyrimidine and a "poor" solvent in which it is insoluble.[2]

• Dissolution: Dissolve the crude pyrimidine in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.[2]

• Induce Cloudiness: While the solution is still hot, add the "poor" solvent dropwise until you observe persistent turbidity (cloudiness).[2]

• Clarification: Add a few drops of the hot "good" solvent to just redissolve the precipitate and obtain a clear solution.[2]

• Crystallization: Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[2]

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold "poor" solvent, and dry under vacuum.[3]

Section 2: Flash Column Chromatography

Flash column chromatography is a mainstay for purifying pyrimidines from reaction mixtures, separating compounds based on their differential adsorption to a stationary phase (commonly silica gel) and solubility in a mobile phase.[2]

Q1: My pyrimidine product is co-eluting with one of the starting materials. How can I improve the separation?

A1: Co-elution occurs when the polarities of the two compounds are too similar for the chosen solvent system.

• Solvent System Optimization: The key is to find a solvent system that provides a good separation on Thin Layer Chromatography (TLC) before running the column. Aim for a retention factor (Rf) of 0.2-0.4 for your target compound, with a clear separation from the impurity.[2] Try using solvent mixtures with different polarities. For instance, if a hexane/ethyl acetate mixture isn't working, consider dichloromethane/methanol.[2]

• Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution where the polarity of the mobile phase is gradually increased can be very effective. This can help to first elute the less polar compounds and then increase the solvent strength to elute your more polar product, leaving highly polar impurities on the column.

• Alternative Stationary Phases: While silica gel is most common, other stationary phases like alumina or reverse-phase C18 silica can provide different selectivity and may resolve your mixture.[4] Hydrophilic Interaction Chromatography (HILIC) can also be an effective alternative for separating polar pyrimidines.[5]

Q2: My product seems to be streaking on the TLC plate and the column. What causes this and how can I fix it?

A2: Streaking is often caused by overloading the stationary phase or by the acidic or basic nature of the compound.

• Sample Load: Ensure you are not loading too much crude material onto your column. A general rule of thumb is to load 1-10% of the mass of the silica gel.

• Acid/Base Additives: For acidic or basic pyrimidines, adding a small amount of an acid (e.g., acetic acid or formic acid) or a base (e.g., triethylamine or ammonia) to the mobile phase can improve peak shape by preventing unwanted interactions with the silica gel.[6]

Table 1: Common Solvents for Pyrimidine Chromatography

Solvent	Polarity Index	Notes
Hexane	0.1	Often used as the weak solvent in a binary mixture.
Dichloromethane	3.1	A good mid-polarity solvent.
Ethyl Acetate	4.4	Commonly paired with hexane for a wide range of polarities.[7]
Acetonitrile	5.8	Used in both normal and reverse-phase chromatography.[4]
Ethanol	4.3	A polar, protic solvent often used for recrystallization and sometimes in chromatography.[8][9]
Methanol	5.1	A highly polar solvent, often used with dichloromethane to elute very polar compounds.[2]

Section 3: Acid-Base Extraction

This liquid-liquid extraction technique is incredibly useful when your target pyrimidine or the unreacted starting materials contain acidic or basic functional groups, allowing for their separation based on changes in solubility in aqueous and organic phases.[10]

Q1: I'm trying to separate a basic pyrimidine from a neutral starting material, but I'm getting a low recovery of my product.

A1: Low recovery in acid-base extraction often points to issues with pH adjustment or solubility.

• Incomplete Protonation/Deprotonation: Ensure you are using a sufficiently strong acid or base to fully convert your compound into its salt form. For a basic pyrimidine, extraction with an acid like 1M HCl should be sufficient to protonate it and bring it into the aqueous layer.[11]

• Salt Solubility: While the salt form is expected to be water-soluble, highly substituted or very non-polar pyrimidines may form salts with limited aqueous solubility. In such cases, you may need to perform multiple extractions with the aqueous acid to fully remove the pyrimidine from the organic layer.

• Back Extraction: After isolating the aqueous layer containing your protonated pyrimidine, you must neutralize it with a base (e.g., NaOH or NaHCO3) to regenerate the neutral, organic-soluble form.[11] Then, you need to extract it back into an organic solvent like dichloromethane or ethyl acetate.[12] Ensure the pH is sufficiently basic to deprotonate your compound fully.

Experimental Workflow: Acid-Base Extraction

Sources

• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. ijres.org [ijres.org]
• 10. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification &amp; Crystallization of 2-Isopropyl-4-methoxypyrimidine

Status: Operational Ticket ID: T-PYR-404 Assigned Specialist: Senior Application Scientist, Separation Technologies Subject: Solvent Selection & Troubleshooting for 2-Isopropyl-4-methoxypyrimidine (CAS: 2814-20-2 / Analogues)

Executive Summary & Molecule Profile

User Warning: You are attempting to crystallize 2-Isopropyl-4-methoxypyrimidine . Unlike its precursor (2-isopropyl-4-hydroxypyrimidine), which is a high-melting solid (MP ~170°C), the methoxy-derivative is often a liquid or a low-melting solid (MP < 30°C) at room temperature due to the loss of hydrogen-bond donicity.

If your material is "oiling out" or refusing to solidify, you are likely fighting thermodynamics.

Physicochemical Profile

Property	Value (Approx.)	Implication for Crystallization
State (RT)	Liquid / Low-Melting Solid	Standard cooling crystallization may fail without sub-ambient cooling.
Lipophilicity	Moderate (LogP ~2.0–2.5)	Soluble in most organic solvents; insoluble in water.
Basicity	Weak Base (Pyrimidine N)	Key Strategy: Can be crystallized effectively as a Salt (e.g., Hydrochloride) .
Common Impurities	2-isopropyl-4-hydroxypyrimidine	The hydroxy-impurity is a solid; it may precipitate before your product.

Decision Matrix: Select Your Workflow

Do not proceed blindly. Use this logic gate to determine the correct purification strategy.

Figure 1: Strategic Decision Tree for Pyrimidine Purification. Note that for liquids, salt formation is the most robust crystallization method.

Protocol Library

Protocol A: Salt Formation (The "Silver Bullet" for Liquids)

Use this if your product is an oil and you need a high-purity solid.

Mechanism: The pyrimidine nitrogen is weakly basic. Reacting it with anhydrous HCl creates a crystalline ionic lattice, drastically raising the melting point.

Solvent System:

• Primary Solvent: Isopropyl Alcohol (IPA) or Ethyl Acetate (EtOAc).

• Reagent: 4M HCl in Dioxane or anhydrous HCl gas.

Step-by-Step:

• Dissolution: Dissolve 10g of crude oil in 50mL of Ethyl Acetate . (Avoid alcohols if possible to prevent trans-esterification/etherification side reactions, though IPA is acceptable at low temps).

• Cooling: Chill the solution to 0–5°C using an ice bath.

• Acidification: Slowly add 1.1 equivalents of HCl (e.g., HCl in Dioxane/Ether) dropwise.

  • Observation: A white precipitate (the Hydrochloride salt) should form immediately.

• Digestion: Stir at 0°C for 30 minutes to ensure complete conversion.

• Filtration: Filter the solid under nitrogen (hygroscopic warning). Wash with cold Ethyl Acetate.

• Recovery: To recover the free base later, partition the salt between DCM and saturated NaHCO₃.

Protocol B: Low-Temperature Crystallization (Free Base)

Use this only if you must isolate the neutral molecule as a solid.

Solvent System:

• Solvent: n-Heptane or Hexane (Product is soluble at RT, less soluble at -20°C).

• Anti-Solvent: None (Single solvent cooling is preferred to avoid oiling out).

Step-by-Step:

• Dissolution: Dissolve crude material in minimal Heptane at 35–40°C.

• Filtration: Filter warm to remove any insoluble 2-isopropyl-4-hydroxypyrimidine (a common byproduct).

• Cooling: Slowly cool to -20°C (freezer) or -78°C (Dry ice/Acetone) if necessary.

• Seeding: If oil droplets form, add a seed crystal of pure material.[1] If no seed exists, scratch the glass surface.

Troubleshooting Guide: "Oiling Out"

Issue: The solution turns milky or forms a second liquid layer (goo) instead of crystals. Diagnosis: You have entered the Liquid-Liquid Phase Separation (LLPS) region (Miscibility Gap) before entering the crystallization zone. This is common in water/alcohol mixtures for this molecule.

Symptom	Root Cause	Corrective Action
Milky Emulsion	Cooling too fast; entered metastable zone too deep.	Re-heat to clear solution.[2] Cool slower (1°C/min). Add seed crystals at the first sign of saturation.
Sticky Gum at Bottom	Impurities are acting as a solvent for your product.	Decant the supernatant solvent. Redissolve the gum in fresh solvent. Perform a "charcoal treatment" to remove tarry impurities.
No Solidification at -20°C	Product MP is naturally too low.	Switch to Protocol A (Salt Formation) . Do not waste time trying to crystallize a liquid.

Frequently Asked Questions (FAQ)

Q1: Why does water cause my product to oil out immediately? A: 2-Isopropyl-4-methoxypyrimidine is lipophilic. When you add water (a strong anti-solvent) to an alcoholic solution, the local supersaturation spikes massively. The hydrophobic effect forces the pyrimidine molecules together into droplets (oil) faster than they can align into a crystal lattice. Fix: Avoid water. Use Heptane as the anti-solvent, or use single-solvent cooling.

Q2: Can I use Methanol as a solvent? A: Yes, but be cautious. Methanol is a "good" solvent. You will likely need to cool to -40°C to get significant yield. Also, ensure your solution is not acidic; otherwise, you might exchange the methoxy group or degrade the ring over time.

Q3: My "crystals" melt when I take them out of the freezer. What happened? A: You successfully crystallized the compound, but its melting point is near or below room temperature. Fix: Perform filtration inside a cold room or using a jacketed filter funnel cooled to 0°C. Alternatively, convert to the HCl salt for stable storage.

References & Authority

• Chemical Properties & Synthesis:

  • Patent: Deinhammer, W., & Schilling, B. (1986). Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine. US Patent 4,585,863.[3] (Describes the precursor chemistry and purification of isopropyl-pyrimidines).

• Crystallization Mechanisms:

  • Guide: Mettler Toledo. Oiling Out in Crystallization. (Defines the LLPS mechanism and troubleshooting for oiling out).

  • Technical Note: Benchchem.[4][5] Crystallization of Pyrimidine Derivatives. (General solvent selection for nitrogen heterocycles).

• Purification Standards:

  • Textbook: Armarego, W. L. F. (2017). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for purification of organic liquids and low-melting solids).

Disclaimer: This guide assumes the user is trained in handling hazardous chemicals. Pyrimidine derivatives may be bioactive.[6] Always consult the SDS before handling.

Sources

• 1. mt.com [mt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4585863A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimidine - Google Patents [patents.google.com]
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• 6. papers.ssrn.com [papers.ssrn.com]

Technical Support Center: Stability of 2-Isopropyl-4-methoxypyrimidine

This technical support guide is designed for researchers, scientists, and drug development professionals working with 2-Isopropyl-4-methoxypyrimidine. It provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues encountered during experimental workflows, particularly under acidic conditions.

Introduction

2-Isopropyl-4-methoxypyrimidine is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research.[1][2] The stability of this compound, especially in acidic environments, is a critical parameter that can significantly impact experimental outcomes, from reaction yields to biological assay results. This guide provides a framework for understanding and mitigating potential degradation of 2-Isopropyl-4-methoxypyrimidine.

The pyrimidine ring, a core structure in many biologically active molecules, can be susceptible to degradation under various conditions.[3][4][5][6] Furthermore, the methoxy group at the 4-position is a potential site for acid-catalyzed hydrolysis, which could lead to the formation of 2-isopropyl-4-hydroxypyrimidine. Understanding these potential degradation pathways is crucial for accurate and reproducible research.

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of 2-Isopropyl-4-methoxypyrimidine in acidic media.

Issue 1: Inconsistent or lower-than-expected yields in reactions involving acidic reagents.

• Possible Cause: Degradation of 2-Isopropyl-4-methoxypyrimidine under the acidic reaction conditions.

• Troubleshooting Steps:

  • Reaction Monitoring: Utilize analytical techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress and check for the appearance of degradation products alongside the desired product.

  • Temperature Control: If the reaction allows, consider running it at a lower temperature to minimize the rate of acid-catalyzed degradation.

  • Acid Stoichiometry: Carefully control the stoichiometry of the acidic reagent. Use the minimum effective amount required for the reaction to proceed.

  • Alternative Catalysts: Investigate the use of milder acidic catalysts or alternative reaction conditions that do not require strong acids.

Issue 2: Appearance of unknown peaks in HPLC analysis of a sample containing 2-Isopropyl-4-methoxypyrimidine.

• Possible Cause: Formation of degradation products due to sample preparation or storage in an acidic mobile phase or diluent.

• Troubleshooting Steps:

  • pH of Mobile Phase: If using a reverse-phase HPLC method, evaluate the stability of the compound in the mobile phase. A mobile phase with a neutral or slightly acidic pH may be preferable.[7]

  • Sample Diluent: Ensure the sample diluent is not strongly acidic. If an acidic diluent is necessary for solubility, analyze the sample immediately after preparation.

  • Forced Degradation Study: Conduct a forced degradation study under acidic conditions (e.g., 0.1 M HCl) to intentionally generate degradation products.[8] This will help in identifying the unknown peaks in your chromatogram.

  • LC-MS Analysis: Employ Liquid Chromatography-Mass Spectrometry (LC-MS) to obtain mass information on the unknown peaks, which can help in elucidating their structures.

Issue 3: Reduced biological activity of a 2-Isopropyl-4-methoxypyrimidine stock solution over time.

• Possible Cause: Gradual degradation of the compound in the stock solution, potentially due to the solvent or storage conditions.

• Troubleshooting Steps:

  • Solvent Selection: Prepare stock solutions in aprotic, anhydrous solvents like DMSO or DMF. If an aqueous buffer is required for the assay, prepare it fresh from a concentrated stock just before use.

  • pH of Assay Medium: Be mindful of the pH of your cell culture or assay medium. If it is acidic, the compound may degrade during the course of the experiment. Consider performing a time-course experiment to assess the stability of the compound in the assay medium.

  • Storage Conditions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[9] Protect solutions from light.

  • Purity Check: Periodically check the purity of your stock solution using HPLC to ensure its integrity.

Frequently Asked Questions (FAQs)

Q1: What is the most likely degradation pathway for 2-Isopropyl-4-methoxypyrimidine in acidic conditions?

A1: The most probable degradation pathway is the acid-catalyzed hydrolysis of the 4-methoxy group to a 4-hydroxy group, yielding 2-isopropyl-4-hydroxypyrimidine. This is a common reaction for methoxy-substituted heterocyclic compounds.[10] Depending on the severity of the acidic conditions (e.g., high temperature, strong acid concentration), further degradation of the pyrimidine ring itself is possible.[11][12][13]

Q2: How can I perform a forced degradation study to assess the stability of 2-Isopropyl-4-methoxypyrimidine?

A2: A forced degradation study involves subjecting the compound to various stress conditions to accelerate its degradation.[14] For acidic conditions, a typical protocol would be:

• Dissolve a known concentration of 2-Isopropyl-4-methoxypyrimidine in a solution of 0.1 M hydrochloric acid.

• Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).[8]

• At various time points, withdraw aliquots, neutralize them, and analyze by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Q3: What type of analytical method is suitable for stability testing of 2-Isopropyl-4-methoxypyrimidine?

A3: A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most appropriate technique.[7][8][15] A typical method would involve a C18 reverse-phase column with a gradient elution using a mobile phase consisting of an aqueous buffer (e.g., with 0.1% formic acid) and an organic solvent like acetonitrile or methanol. UV detection at an appropriate wavelength (e.g., 254 nm) is commonly used.[8]

Q4: Are there any specific handling precautions I should take with 2-Isopropyl-4-methoxypyrimidine?

Experimental Protocols

Protocol 1: General Procedure for Acidic Forced Degradation Study

• Sample Preparation: Prepare a stock solution of 2-Isopropyl-4-methoxypyrimidine in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Stress Condition: In a clean vial, add a specific volume of the stock solution to a solution of 0.1 M HCl to achieve a final concentration of approximately 100 µg/mL.

• Incubation: Place the vial in a water bath or oven maintained at 60°C.

• Time Points: Withdraw aliquots at initial (t=0), 2, 4, 8, and 24 hours.

• Sample Quenching: Immediately neutralize the withdrawn aliquots with an equivalent amount of 0.1 M NaOH.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Suggested HPLC Method for Stability Testing

Parameter	Specification
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 15 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

This is a general method and may require optimization for your specific instrumentation and sample matrix.[8]

Visualizations

Diagram 1: Potential Acid-Catalyzed Degradation Pathway

Caption: Potential degradation of 2-Isopropyl-4-methoxypyrimidine in acid.

Diagram 2: Troubleshooting Workflow for HPLC Analysis

Caption: HPLC troubleshooting for unknown peaks.

References

• ChemBK. (2024, April 11). 2-Isopropyl-4-methyl-6-oxypyrimidine. Retrieved from [Link]

• Yuan, J., & Wang, Y. (n.d.). An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. PMC. Retrieved from [Link]

• Science.gov. (n.d.). pyrimidine degradation pathway: Topics by Science.gov. Retrieved from [Link]

• Munoz, E. (2024, December 6). Position-specific stable carbon isotope analysis of pyrimidines. Blacklight. Retrieved from [Link]

• LookChem. (n.d.). Cas 865304-71-8,5-(2-isopropyl-4-Methoxy-phenoxy)-pyriMidine-2,4-diaMine. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme of pyrimidine degradation pathways showing the four steps and.... Retrieved from [Link]

• ResearchGate. (2025, August 6). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Retrieved from [Link]

• Haz-Map. (n.d.). 2-Isopropyl-6-methyl-4-pyrimidone. Retrieved from [Link]

• Journal of the Chemical Society. (n.d.). DEGRADATION OF SOME PURINE AND PYRIMIDINE DERIVATIVES BY HOT ALKALI. Retrieved from [Link]

• ScienceDirect. (1979, December 31). Degradation of pyrimidines and pyrimidine analogs—Pathways and mutual influences. Retrieved from [Link]

• Kim, H. S., et al. (n.d.). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (n.d.). Understanding unconventional routes to impurities from drugs in hydrolytic conditions. Retrieved from [Link]

• PMC. (n.d.). REDUCTIVE DEGRADATION OF PYRIMIDINES I. , Clostridium uracilicumNov. spec. The Isolation and Characterization of a Uracil Fermenting Bacterium. Retrieved from [Link]

• Journal of Bacteriology. (n.d.). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Retrieved from [Link]

• Biomonitoring California. (n.d.). 2-Isopropyl-4-methyl-6-hydroxypyrimidine (IMPY). Retrieved from [Link]

• PubMed. (2010, August 15). The Rut pathway for pyrimidine degradation: novel chemistry and toxicity problems. Retrieved from [Link]

• Journal of the Chemical Society of Pakistan. (2022). Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. Retrieved from [Link]

• PLOS One. (2019, February 28). Extended diagnosis of purine and pyrimidine disorders from urine: LC MS/MS assay development and clinical validation. Retrieved from [Link]

• PMC. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. Retrieved from [Link]

• Khan Academy. (2014, March 12). Acid-catalyzed ester hydrolysis | Organic chemistry | Khan Academy. YouTube. Retrieved from [Link]

• EGUsphere. (2025, April 25). Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Beilstein Journals. (2019, March 21). Tuning the stability of alkoxyisopropyl protection groups. Retrieved from [Link]

• PMC. (n.d.). Crystal structure of 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate. Retrieved from [Link]

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• 2. 5-(2-isopropyl-4-Methoxy-phenoxy)-pyriMidine-2,4-diaMine | 865304-71-8 [chemicalbook.com]
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• 4. pyrimidine degradation pathway: Topics by Science.gov [science.gov]
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Technical Support Center: Strategies for Overcoming Steric Hindrance in 2-Isopropyl Substituted Pyrimidines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address the challenges associated with steric hindrance in the functionalization of 2-isopropyl substituted pyrimidines. As a Senior Application Scientist, this guide is structured to provide not just protocols, but a deeper understanding of the underlying principles to empower your experimental design.

Section 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

The pyrimidine ring is inherently electron-deficient, making it susceptible to nucleophilic attack. However, the bulky isopropyl group at the C2 position can significantly hinder the approach of nucleophiles.

Frequently Asked Questions (FAQs)

Q1: My SNAr reaction on a 2-isopropyl substituted pyrimidine is sluggish or failing. What are the likely causes and how can I improve the outcome?

A1: Several factors can contribute to a difficult SNAr reaction on a sterically hindered pyrimidine. The primary issue is the steric bulk of the 2-isopropyl group impeding the nucleophile's approach to the reaction center.[1][2] Additionally, the electronic nature of the pyrimidine ring and the nucleophile's strength are critical.

Here’s a troubleshooting workflow:

• Assess the Leaving Group: The nature of the leaving group is paramount. For SNAr reactions, the reactivity order is generally F > Cl > Br > I.[3] A more electronegative leaving group enhances the electrophilicity of the carbon atom it's attached to, facilitating nucleophilic attack. If you are using a less reactive leaving group like bromide or iodide, consider synthesizing the corresponding fluoro- or chloro-pyrimidine.

• Enhance Nucleophilicity: A stronger nucleophile is more likely to overcome the energy barrier of the reaction. If you are using a neutral nucleophile (e.g., an alcohol or amine), deprotonating it with a strong, non-nucleophilic base (e.g., NaH, KHMDS) to generate the corresponding alkoxide or amide will significantly increase its reactivity.

• Optimize Reaction Conditions:

  • Solvent: Employ polar aprotic solvents such as DMSO, DMF, or NMP. These solvents are effective at solvating the counter-ion of the nucleophile, leading to a more "naked" and reactive anionic nucleophile.[3]

  • Temperature: Increasing the reaction temperature is a common strategy to overcome activation energy barriers. Many SNAr reactions on hindered substrates require elevated temperatures.[3] Consider using a sealed tube or microwave reactor to safely reach higher temperatures.

Q2: I am observing a mixture of regioisomers in my SNAr reaction on a 2,4-dichloro-5-(2-isopropyl)pyrimidine. How can I control the selectivity?

A2: Regioselectivity in the SNAr of dichloropyrimidines is a complex interplay of electronic and steric effects.[4] Generally, nucleophilic attack is favored at the C4 position due to greater stabilization of the Meisenheimer intermediate by the ring nitrogens.[5] However, steric hindrance at a neighboring position can alter this preference.

• To favor C4 substitution: Utilize bulkier nucleophiles. The steric clash with the 2-isopropyl group will be more pronounced at the C2 position, thus directing the nucleophile to the more accessible C4 position.

• To favor C2 substitution: This is more challenging and often requires a catalyst-controlled approach. Recent advances have shown that specific palladium catalysts with bulky N-heterocyclic carbene (NHC) ligands can override the inherent C4 selectivity and promote C2-selective cross-coupling reactions, which can be an alternative to traditional SNAr.[6]

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination are powerful tools for C-C and C-N bond formation. However, steric hindrance from the 2-isopropyl group can significantly impact catalyst efficiency and reaction outcomes.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no conversion in Suzuki-Miyaura coupling.	Steric hindrance preventing oxidative addition or transmetalation.	Employ catalysts with bulky, electron-rich ligands such as BI-DIME or phenanthrene-based ligands, which have been shown to be effective for sterically demanding couplings.[7][8] Consider using robust acenaphthoimidazolylidene palladium complexes.[9]
Low yield in Buchwald-Hartwig amination.	Steric clash between the bulky substrate and the amine coupling partner.	Utilize sterically hindered phosphine ligands, such as dialkylbiaryl phosphines or ferrocene-derived ligands, which are known to facilitate the coupling of sterically demanding substrates.[10][11] Microwave irradiation can also be beneficial in reducing reaction times and improving yields for sterically encumbered substrates.[12]
Side reactions, such as hydrodehalogenation.	Beta-hydride elimination competing with reductive elimination.	This is a known side reaction in Buchwald-Hartwig amination.[10] Optimizing the ligand and base combination can help to favor the desired reductive elimination pathway.

Experimental Protocol: Suzuki-Miyaura Coupling of a Sterically Hindered 2-Isopropylpyrimidine

This protocol is a general guideline and may require optimization for your specific substrate.

• Reagent Preparation: In a glovebox, add the 2-isopropyl-substituted pyrimidine halide (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv.) to an oven-dried reaction vessel.

• Solvent Addition: Add a degassed solvent mixture (e.g., dioxane/water, toluene/water) to the reaction vessel.

• Reaction Execution: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring for the specified time (monitor by TLC or LC-MS).

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Section 3: Reactions with Organometallic Reagents

Grignard and organolithium reagents are potent nucleophiles, but their reactivity with sterically hindered 2-isopropyl pyrimidines can be unpredictable, sometimes leading to unexpected side reactions.

Frequently Asked Questions (FAQs)

Q3: I am attempting a Grignard reaction with a 2-isopropyl substituted pyrimidine, but I am observing reduction of the pyrimidine ring instead of addition. Why is this happening and what can I do?

A3: When a Grignard reagent encounters significant steric hindrance, it can act as a reducing agent by transferring a beta-hydride, rather than as a nucleophile.[13] This is more likely to occur with bulky Grignard reagents and highly hindered substrates.

• To favor nucleophilic addition:

  • Use a less sterically demanding Grignard reagent if possible (e.g., MeMgBr vs. t-BuMgBr).

  • Consider using an organolithium reagent instead. Organolithiums are generally more reactive nucleophiles than Grignard reagents and may favor the addition pathway.[14][15]

  • Careful control of reaction temperature can sometimes influence the reaction pathway.[16]

Q4: Can I use organolithium reagents for direct C-H functionalization of 2-isopropyl pyrimidines?

A4: While direct C-H activation is a powerful strategy, the use of organolithium reagents for this purpose on pyrimidines can be challenging due to the high basicity of these reagents, which can lead to competing deprotonation at various positions. However, directed C-H activation using transition metal catalysts, such as palladium, is a more controlled and regioselective approach for the functionalization of pyrimidines.[17][18]

Visualizing Reaction Pathways

Caption: Decision workflow for functionalizing sterically hindered 2-isopropyl pyrimidines.

Section 4: Alternative Strategies - C-H Activation

Direct C-H activation has emerged as a powerful and atom-economical strategy for the functionalization of heterocycles, bypassing the need for pre-functionalized starting materials.[19] For sterically hindered pyrimidines, this approach can be particularly advantageous.

Overview of C-H Activation

• Mechanism: Transition metal catalysts, most commonly palladium, can selectively cleave a C-H bond and insert the metal, forming a metallacyclic intermediate. This intermediate can then react with a variety of coupling partners.[17]

• Regioselectivity: The regioselectivity of C-H activation is often directed by a functional group on the substrate. In the absence of a directing group, the inherent electronic properties of the pyrimidine ring will influence the site of activation.

• Advantages: C-H activation can provide access to functionalized pyrimidines that are difficult to synthesize via traditional methods, especially when steric hindrance is a major obstacle.

Caption: General workflow for transition metal-catalyzed C-H activation of 2-isopropyl pyrimidines.

References

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). QM Magic Class.
• Nucleophilic aromatic substitution. (2022, February 28). BYJU'S.
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026, January 29). PMC.
• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. (n.d.). ResearchGate.
• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. (n.d.). Organic Chemistry Portal.
• Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines. (n.d.). Benchchem.
• Buchwald–Hartwig amination. (n.d.). Wikipedia.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. (n.d.). ECHEMI.
• Nucleophilic aromatic substitution. (n.d.). Wikipedia.
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. (2013, February 11). PubMed.
• Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. (n.d.). Dalton Transactions (RSC Publishing).
• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. (2025, November 3). PMC.
• Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. (n.d.). PMC.
• C–H Activation Chemistry. (n.d.). Noël Research Group – UvA.
• Organolithium reagent. (n.d.). Wikipedia.
• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. (2026, February 5). ResearchGate.
• Grignard reagent and its application in organic reactions. (n.d.).
• Organolithium Reagents. (n.d.). Sigma-Aldrich.
• Pyrimidine as an Aryl C-H Activating Group. (2018, July 6). PubMed.
• Reactions of Grignard reagents. (2015, July 31). Organic chemistry teaching - WordPress.com.
• Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions. (2025, December 3). Chemistry Steps.

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• 5. echemi.com [echemi.com]
• 6. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 12. Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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• 14. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 15. Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions - Chemistry Steps [chemistrysteps.com]
• 16. Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pyrimidine as an Aryl C-H Activating Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. C–H Activation Chemistry – Noël Research Group – UvA [noelresearchgroup.com]

Technical Support Center: Resolution of 2-Isopropyl-4-methoxypyrimidine Reaction Mixtures

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Intended Audience: Researchers, scientists, and drug development professionals engaged in the synthesis and purification of pyrimidine-based pharmaceutical intermediates.

Abstract: This guide provides in-depth technical support for resolving reaction mixtures containing 2-isopropyl-4-methoxypyrimidine, a key intermediate in various synthetic pathways. It is structured in a practical question-and-answer format to directly address common and complex challenges encountered during chromatographic purification and analysis. This document synthesizes established scientific principles with field-proven troubleshooting strategies to enhance experimental success, ensure purity, and accelerate development timelines.

Section 1: Foundational FAQs - Understanding Your Reaction Mixture

This section addresses preliminary questions regarding the composition and analytical considerations for a typical 2-isopropyl-4-methoxypyrimidine reaction mixture.

Q1: What are the expected components in a typical crude reaction mixture for 2-isopropyl-4-methoxypyrimidine?

A1: A typical synthesis, often involving the cyclization of an amidine with a β-ketoester, will likely contain the following components:

• Target Product: 2-isopropyl-4-methoxypyrimidine.

• Starting Materials: Unreacted isobutyramidine (or its salt) and a methoxy-substituted acetoacetate derivative.

• Byproducts: These can include isomers, products from side-reactions, or degradation products. For instance, processes for similar pyrimidinols suggest that variations in reaction conditions can lead to different impurities[1].

• Reagents & Solvents: Residual base (e.g., sodium methoxide), acids used for neutralization, and reaction solvents (e.g., methanol, heptane)[1].

Understanding this compositional landscape is the first step in designing an effective separation strategy.

Q2: Which analytical techniques are most suitable for monitoring the resolution of this mixture?

A2: The primary techniques are chromatographic.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse method for analyzing pyrimidine derivatives[2]. A reversed-phase (RP) setup with a C18 or C8 column is standard. UV detection is typically effective due to the pyrimidine chromophore (e.g., at 254 nm or 280 nm)[3].

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for thermally stable and volatile components. It provides excellent separation and structural information, making it ideal for identifying unknown byproducts[4][5].

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying non-volatile or thermally labile impurities. Accurate mass data from a high-resolution mass spectrometer (like QTOF) can help elucidate molecular formulas and structures of unknown peaks[6].

Section 2: Troubleshooting Chromatographic Resolution

This is the core troubleshooting section, designed to solve specific separation problems encountered during HPLC analysis.

Q3: My product peak is showing significant tailing on a C18 column. What is the cause and how can I fix it?

A3: Peak tailing for a basic compound like 2-isopropyl-4-methoxypyrimidine is a classic problem in reversed-phase HPLC.

• Root Cause: The basic nitrogen atoms on the pyrimidine ring can undergo secondary ionic interactions with acidic residual silanol groups on the surface of the silica-based stationary phase. This leads to a portion of the analyte being retained more strongly, causing the peak to tail[3].

• Solutions:

  • Mobile Phase pH Adjustment: The ionization state of your analyte is critical.[7][8][9] Adjusting the mobile phase pH to be at least 2 units away from the analyte's pKa is recommended to ensure a single ionic form exists, which prevents peak distortion[7][10]. For a basic pyrimidine, using an acidic mobile phase (e.g., pH 2.5-3.5 with formic acid or phosphate buffer) will protonate the analyte but also suppress the ionization of many silanol groups, improving peak shape.

  • Add a Competing Base: Introduce a small amount (e.g., 0.1%) of an amine modifier like triethylamine (TEA) into your mobile phase. TEA acts as a "silanol blocker" by preferentially interacting with the active sites on the stationary phase, preventing your analyte from binding to them and thus sharpening the peak[3].

  • Use a Modern, High-Purity Column: Modern columns are often "end-capped" to minimize the number of free silanol groups. Columns with high-purity silica or hybrid particle technology are less prone to causing peak tailing for basic compounds.

Q4: I have two closely eluting peaks, my target compound and an unknown impurity. How can I improve the resolution?

A4: Improving resolution (Rs) requires manipulating the "chromatographic triangle": efficiency (N), selectivity (α), and retention factor (k).

• Root Cause: Insufficient selectivity between the two compounds. They have very similar partitioning behavior between the stationary and mobile phases under the current conditions.

• Solutions:

  • Optimize Mobile Phase Composition: Small changes in the organic modifier (e.g., switching from acetonitrile to methanol, or vice-versa) can alter selectivity. Adjusting the mobile phase pH can be very effective if the impurity has a different pKa than your target compound, as this will change their relative hydrophobicity[11].

  • Reduce Elution Strength: Decrease the percentage of the organic solvent in your mobile phase. This will increase the retention factor (k) for both peaks, moving them further down the chromatogram and often providing more time for separation.

  • Employ a Gradient: A shallow gradient elution, where the organic solvent concentration increases slowly over time, can effectively separate compounds with similar polarities[9][11].

  • Change Stationary Phase: If mobile phase optimization is insufficient, change the column. A phenyl-hexyl column, for instance, offers different selectivity through π-π interactions, which can be effective for aromatic compounds like pyrimidines.

Q5: I see an unexpected peak in my chromatogram. How do I proceed with identification?

A5: Identifying unknown peaks is crucial for process understanding and regulatory compliance. A systematic approach is required.

• Workflow for Impurity Identification:

  • Gather Preliminary Data: Note the retention time, peak area percentage, and UV spectrum (if using a DAD/PDA detector). The UV spectrum can indicate if the impurity shares the same chromophore as the parent compound.

  • LC-MS Analysis: The most direct method for identification. An LC-MS analysis will provide the molecular weight of the unknown[6]. High-resolution MS (HRMS) can provide an accurate mass, allowing you to predict the elemental composition[6].

  • MS/MS Fragmentation: Perform tandem mass spectrometry (MS/MS) on the impurity's molecular ion. The fragmentation pattern provides structural clues that can be compared to the fragmentation of your main compound to identify the structural modification[6].

  • Confirmation: If possible, confirm the proposed structure by synthesizing the suspected impurity and comparing its retention time and mass spectrum to the unknown peak[6].

Mandatory Visualization: Impurity Identification Workflow

Caption: Logical workflow for identifying an unknown impurity peak.

Section 3: Protocol Optimization & Advanced Topics

This section provides step-by-step guidance for method development and addresses more complex separation challenges.

Q6: Can you provide a starting point protocol for developing a robust reversed-phase HPLC method?

A6: Certainly. This protocol serves as a robust baseline for method development.

Experimental Protocol: HPLC Method Development

• Column Selection:

  • Start with a high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size). This is a versatile choice for many pyrimidine derivatives[2].

• Mobile Phase Preparation:

  • Aqueous (A): 0.1% Formic Acid in HPLC-grade Water.

  • Organic (B): 0.1% Formic Acid in Acetonitrile.

  • Rationale: The acidic pH sharpens peaks of basic analytes. Formic acid is volatile and MS-compatible.

• Initial Gradient Run (Scouting Gradient):

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% to 95% B over 15 minutes. Hold at 95% B for 2 minutes. Return to 5% B and re-equilibrate for 3 minutes.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

  • Purpose: This broad gradient will elute all components and provide a starting point for optimization.

• Optimization:

  • Based on the scouting run, adjust the gradient slope to improve resolution around the target peak. If separation is still poor, consider switching the organic solvent (B) to Methanol, which offers different selectivity.

Q7: Is chiral separation a concern for 2-isopropyl-4-methoxypyrimidine, and how would I approach it?

A7: 2-isopropyl-4-methoxypyrimidine itself is not chiral. However, downstream products or related intermediates in a synthetic sequence could be. If a chiral center is introduced, enantiomeric separation becomes critical as different enantiomers can have vastly different pharmacological activities[12].

• Approach to Chiral Separation:

  • Direct Method (Chiral HPLC): This is the most common approach. It uses a Chiral Stationary Phase (CSP) that selectively interacts with one enantiomer more strongly than the other. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly effective for a wide range of compounds and are a good starting point[13].

  • Indirect Method (Derivatization): The racemic mixture is reacted with a pure chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral HPLC column[14][15]. This method is effective but requires an additional reaction step.

Data Presentation: Comparison of Chiral Separation Strategies

Method	Principle	Advantages	Disadvantages
Direct (Chiral CSP)	Differential interaction with a chiral stationary phase.	- No sample derivatization needed.- Method development can be fast.	- CSPs can be expensive.- Finding the right CSP may require screening.
Indirect (Derivatization)	Conversion to diastereomers, separated on achiral phase.	- Uses standard, less expensive columns.- Can be highly effective.	- Requires an extra reaction step.- Derivatizing agent must be pure.- Potential for kinetic resolution errors.

Mandatory Visualization: Decision Tree for HPLC Troubleshooting

Caption: Decision tree for common HPLC troubleshooting scenarios.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Polar Pyrimidine Derivatives.
• Gilar, M., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 26-34.
• Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations.
• Biotage. (2025, May 15). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations.
• Studzińska, S., et al. (2017). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Journal of Chromatography B, 1043, 150-158.
• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations.
• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!.
• Longdom Publishing. (n.d.). Crucial Role of Mobile Phase Composition in Chromatography.
• Encyclopedia of Chromatography. (n.d.). Chiral Drug Separation.
• RSSL. (n.d.). Identifying and elucidating impurity species.
• Chirality. (2009). Fast chiral separation of drugs using columns packed with sub-2 microm particles and ultra-high pressure.
• Journal of Chromatography B. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020).
• Molecules. (2021). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
• Google Patents. (1996). US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine.
• BenchChem. (n.d.). A Comparative Guide to the Inter-laboratory Validation of Analytical Methods for 2-Methoxypyrazines.
• ResearchGate. (n.d.). Determination of methoxypyrazines in dry wines.

Sources

• 1. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Identifying and elucidating impurity species [rssl.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. rotachrom.com [rotachrom.com]
• 9. longdom.org [longdom.org]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 12. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 13. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fast chiral separation of drugs using columns packed with sub-2 microm particles and ultra-high pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations [mdpi.com]

Reference Data & Comparative Studies

The Foundational Principles: Interpreting Pyrimidine Spectra

An In-Depth Guide to the 1H NMR Spectrum Analysis of 2-Isopropyl-4-methoxypyrimidine and Comparative Compounds

In the landscape of pharmaceutical and materials science research, the unambiguous structural elucidation of heterocyclic compounds is paramount. 2-Isopropyl-4-methoxypyrimidine serves as a valuable scaffold in medicinal chemistry. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, is the cornerstone of molecular characterization. This guide provides a comprehensive analysis of the 1H NMR spectrum of 2-isopropyl-4-methoxypyrimidine, grounded in fundamental principles and compared with structurally related alternatives to provide a deeper understanding of substituent effects on the pyrimidine ring.

The pyrimidine ring is an electron-deficient aromatic system due to the presence of two electronegative nitrogen atoms. This inherent electronic property causes the protons attached to the ring to be "deshielded," meaning they experience a stronger effective magnetic field. Consequently, these protons resonate at a higher chemical shift (downfield) compared to the protons of benzene (δ ≈ 7.3 ppm).[1]

The introduction of substituents further modulates the electronic environment of the ring. Electron-donating groups (EDGs), such as the methoxy (-OCH3) and isopropyl groups, increase the electron density on the pyrimidine ring, particularly at the ortho and para positions. This increased electron density leads to a "shielding" effect, causing the nearby protons to resonate at a lower chemical shift (upfield).[1] Conversely, electron-withdrawing groups (EWGs) decrease electron density, causing a downfield shift.[1] Understanding these fundamental electronic effects is critical for the accurate assignment of proton signals.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

To ensure the reliability and reproducibility of NMR data, a standardized experimental protocol is essential. The following steps outline a robust methodology for acquiring the 1H NMR spectrum of 2-isopropyl-4-methoxypyrimidine.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Accurately weigh 5-10 mg of purified 2-isopropyl-4-methoxypyrimidine.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl3), in a clean, dry NMR tube.[1] CDCl3 is a common choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal.

  • Ensure the sample is completely dissolved, using gentle vortexing if necessary.

• Instrument Setup and Calibration:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent. This step compensates for any magnetic field drift during the experiment.

  • Shim the magnetic field to optimize its homogeneity across the sample, which is crucial for achieving sharp, well-resolved peaks. Automated shimming routines are typically sufficient for standard 1H NMR.[1]

• Data Acquisition:

  • Utilize a standard proton pulse program.

  • Set the spectral width to encompass the expected range of proton chemical shifts (typically 0 to 12 ppm).[1]

  • The number of scans can be adjusted based on the sample concentration, with 8 to 64 scans being common.[1]

  • A relaxation delay of 1-2 seconds between scans is generally adequate to allow for the full relaxation of protons, ensuring accurate signal integration.[1]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) signal.

  • Phase-correct the resulting spectrum to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl3 at δ 7.26 ppm).

  • Integrate the signals to determine the relative ratio of protons corresponding to each peak.

Below is a diagram illustrating the key stages of the NMR data acquisition and analysis workflow.

Caption: Workflow for 1H NMR Spectrum Acquisition and Analysis.

Spectral Analysis of 2-Isopropyl-4-methoxypyrimidine

The 1H NMR spectrum of 2-isopropyl-4-methoxypyrimidine is expected to show four distinct signals corresponding to the different types of protons in the molecule. The analysis below provides the predicted chemical shifts, multiplicities, and coupling constants.

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Isopropyl -CHH 3	~ 1.3	Doublet (d)	~ 7.0	6H
Isopropyl -CH	~ 3.3	Septet (sept)	~ 7.0	1H
Methoxy -OCH 3	~ 4.0	Singlet (s)	N/A	3H
Pyrimidine H-5	~ 6.5	Doublet (d)	~ 5.5	1H
Pyrimidine H-6	~ 8.2	Doublet (d)	~ 5.5	1H

Rationale for Signal Assignment:

• Isopropyl Protons : The six methyl protons (-CH3) are equivalent and are split by the single methine proton (-CH), resulting in a doublet. The methine proton is, in turn, split by the six methyl protons, producing a septet. The methine proton is significantly downfield due to its proximity to the electron-withdrawing pyrimidine ring.

• Methoxy Protons : The three protons of the methoxy group are equivalent and have no adjacent protons to couple with, thus they appear as a sharp singlet. Its chemical shift around 4.0 ppm is typical for methoxy groups on aromatic rings.

• Pyrimidine Protons : The two protons on the pyrimidine ring, H-5 and H-6, couple with each other, resulting in two doublets. This is an example of ortho-coupling, which in pyrimidines typically has a coupling constant (³JHH) in the range of 4-6 Hz.[1] The assignment of H-5 and H-6 is based on the electronic effects of the substituents. The methoxy group at C-4 is a strong electron-donating group, which significantly shields the adjacent H-5 proton, shifting it upfield to around 6.5 ppm. The H-6 proton is less affected by the methoxy group and remains further downfield at approximately 8.2 ppm, a region more characteristic of pyrimidine protons.

Comparative Spectral Analysis

To fully appreciate the spectral features of 2-isopropyl-4-methoxypyrimidine, it is instructive to compare its spectrum with those of related compounds.

Compound	Ring H-2 (δ, ppm)	Ring H-4/H-6 (δ, ppm)	Ring H-5 (δ, ppm)	Other Protons (δ, ppm)
Unsubstituted Pyrimidine [2]	9.26 (t)	8.78 (d)	7.36 (dd)	N/A
4-Methoxypyrimidine [3]	8.9 (s)	8.3 (d)	6.7 (d)	4.0 (s, -OCH3)
2-Isopropyl-4-methoxypyrimidine	N/A (Substituted)	8.2 (d, H-6)	6.5 (d)	3.3 (sept, -CH), 1.3 (d, -CH3)
p-Methoxythymol Derivative [4][5]	N/A	6.66 (s, H-6)	6.84 (s, H-3)	3.72 (s, -OCH3), 3.45 (sept, -CH), 1.09 (d, -CH3)

Note: The p-methoxythymol derivative is 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate, providing a benzene ring analogue.

Key Observations from the Comparison:

• Effect of Substituents vs. Unsubstituted Pyrimidine : Comparing the target molecule to unsubstituted pyrimidine reveals the powerful shielding effect of the isopropyl and methoxy groups. The H-5 proton is shifted upfield by nearly 0.9 ppm (from 7.36 to 6.5 ppm), and the H-6 proton is shifted upfield by over 0.5 ppm (from 8.78 to 8.2 ppm).

• Isolating the Isopropyl Effect : By comparing 2-isopropyl-4-methoxypyrimidine with 4-methoxypyrimidine, we can see the influence of the isopropyl group at the C-2 position. It causes a slight upfield shift of the H-6 proton (from 8.3 to 8.2 ppm) and the H-5 proton (from 6.7 to 6.5 ppm), consistent with its weak electron-donating nature.

• Pyrimidine vs. Benzene Ring : The comparison with the p-methoxythymol derivative, which has a similar substitution pattern on a benzene ring, highlights the electron-withdrawing nature of the pyrimidine system. The isopropyl methine proton in the pyrimidine compound is at ~3.3 ppm, while in the benzene analogue it is at 3.45 ppm. However, the ring protons in the pyrimidine are significantly further downfield (6.5 and 8.2 ppm) compared to the benzene derivative (6.66 and 6.84 ppm), underscoring the deshielding effect of the two ring nitrogens.[6][7]

Advanced Techniques for Unambiguous Verification

While 1D 1H NMR provides substantial information, complex structures or overlapping signals may require advanced 2D NMR techniques for definitive assignment.

• COSY (Correlation Spectroscopy) : This experiment would show a cross-peak between the signals at δ 8.2 and δ 6.5, definitively confirming that the H-5 and H-6 protons are spin-coupled. Similarly, a cross-peak between the signals at δ 3.3 and δ 1.3 would confirm the connectivity within the isopropyl group.[1]

• NOESY (Nuclear Overhauser Effect Spectroscopy) : This technique identifies protons that are close in space (< 5 Å). A NOESY spectrum would be expected to show a cross-peak between the methoxy protons (δ ~4.0) and the H-5 proton (δ ~6.5), providing unambiguous evidence for their spatial proximity and confirming the assignment of the H-5 signal.[1]

By integrating these foundational principles, robust experimental methods, and comparative analysis, researchers can confidently elucidate the structure of 2-isopropyl-4-methoxypyrimidine and related compounds, facilitating progress in drug discovery and development.

References

• Abraham, R. J. 1H chemical shifts in NMR. Part 18.

• Shkurko, O. P., & Mamaev, V. P. (2016). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. ResearchGate. Available from: [Link]

• Abraham, R. J., & Siverns, T. M. 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Available from: [Link]

• MDPI. (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Available from: [Link]

• The Royal Society of Chemistry. Table of Contents. Available from: [Link]

• PMC. (2025). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Available from: [Link]

• Kokko, J. P., Goldstein, J. H., & Mandell, L. (1961). A Nuclear Magnetic Resonance Investigation of Tautomerism and Substituent Effects in Some Pyrimidines and Related Nucleosides. Journal of the American Chemical Society. Available from: [Link]

• Pathshala, e-PG. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available from: [Link]

• PMC. (2018). Crystal structure of 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate. Available from: [Link]

• ResearchGate. (2014). The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the.... Available from: [Link]

• ResearchGate. (2007). 1 H NMR spectra indicate the change of chemical shift of methoxy group.... Available from: [Link]

• Google Patents. US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine.
• Google Patents. US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine.

• ResearchGate. (2017). Crystal structure of 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate. Available from: [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available from: [Link]

• LookChem. Cas 865304-71-8,5-(2-isopropyl-4-Methoxy-phenoxy)-pyriMidine-2,4-diaMine. Available from: [Link]

• PubChem. 2-Isopropyl-6-methyl-4-pyrimidinol. Available from: [Link]

• ScienceDirect. 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. Available from: [Link]

• University of Ottawa NMR Facility Blog. (2008). Second Order 1H NMR Spectra of Isopropyl Groups. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyrimidine(289-95-2) 1H NMR [m.chemicalbook.com]
• 3. Pyrimidine, 4-methoxy- (6CI,7CI,8CI,9CI)(6104-41-2) 1H NMR spectrum [chemicalbook.com]
• 4. Crystal structure of 2-isopropyl-4-meth­oxy-5-methyl­phenyl 4-methyl­benzene­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. modgraph.co.uk [modgraph.co.uk]

A Comparative Guide to the 13C NMR Chemical Shifts of 2-Isopropyl-4-methoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction to 13C NMR Spectroscopy in Pyrimidine Chemistry

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry, providing unparalleled insight into molecular structure. Among its variants, 13C NMR spectroscopy is particularly powerful for characterizing the carbon framework of a molecule. Each unique carbon atom in a molecule produces a distinct signal in the 13C NMR spectrum, with its chemical shift (δ) being highly sensitive to the local electronic environment.

Pyrimidines are a class of heterocyclic aromatic compounds that form the core structure of numerous biologically active molecules, including nucleobases and various pharmaceuticals. The substitution pattern on the pyrimidine ring profoundly influences its chemical properties and biological activity. Understanding the impact of different substituents on the 13C NMR chemical shifts is therefore crucial for the unambiguous identification and characterization of novel pyrimidine derivatives. This guide focuses on 2-isopropyl-4-methoxypyrimidine, a disubstituted pyrimidine, and dissects its 13C NMR spectrum through comparison with predicted data and experimental data of related analogues.

Predicted 13C NMR Chemical Shifts of 2-Isopropyl-4-methoxypyrimidine

Due to the absence of publicly available experimental 13C NMR data for 2-isopropyl-4-methoxypyrimidine, we have utilized a highly regarded online NMR prediction tool to generate a theoretical spectrum. This provides a valuable starting point for analysis and comparison.

Table 1: Predicted 13C NMR Chemical Shifts for 2-Isopropyl-4-methoxypyrimidine

Carbon Atom	Predicted Chemical Shift (ppm)
C2	174.4
C4	169.1
C5	100.2
C6	159.2
C7 (CH)	37.5
C8 (CH3)	21.1
C9 (OCH3)	54.3

Predicted using nmrdb.org. These values are theoretical and may differ from experimental results.

To facilitate the discussion, the carbon atoms of 2-isopropyl-4-methoxypyrimidine are numbered as illustrated in the following diagram:

Caption: Numbering scheme for 2-isopropyl-4-methoxypyrimidine.

Comparative Analysis with Related Compounds

To understand the substituent effects of the isopropyl and methoxy groups on the pyrimidine ring, a comparison with experimental data of the parent pyrimidine and related substituted pyrimidines is essential.

Pyrimidine: The Unsubstituted Core

The experimental 13C NMR spectrum of pyrimidine provides a baseline for our analysis.

Table 2: Experimental 13C NMR Chemical Shifts for Pyrimidine

Carbon Atom	Experimental Chemical Shift (ppm)
C2	157.3
C4, C6	159.2
C5	121.7

Data obtained from the Spectral Database for Organic Compounds (SDBS).

Analysis of Substituent Effects

By comparing the predicted chemical shifts of 2-isopropyl-4-methoxypyrimidine with the experimental data for pyrimidine, we can deduce the influence of the isopropyl and methoxy groups.

• C2: The introduction of the isopropyl group at the C2 position is predicted to cause a significant downfield shift from 157.3 ppm in pyrimidine to 174.4 ppm. This deshielding effect is expected due to the electron-withdrawing inductive effect of the alkyl group directly attached to the aromatic ring.

• C4: Similarly, the methoxy group at the C4 position is predicted to shift the resonance downfield from 159.2 ppm to 169.1 ppm. The oxygen atom of the methoxy group is highly electronegative, leading to a strong deshielding of the attached carbon.

• C5: In contrast, the C5 carbon is predicted to experience a significant upfield shift from 121.7 ppm in pyrimidine to 100.2 ppm. This shielding is likely due to the electron-donating resonance effect of the adjacent methoxy group, which increases the electron density at the ortho and para positions.

• C6: The C6 carbon is predicted to remain relatively unchanged at 159.2 ppm, suggesting that the electronic effects of the substituents at the 2 and 4 positions have a less pronounced impact on this carbon.

Comparison with Other Substituted Pyrimidines

Table 3: Experimental 13C NMR Chemical Shifts for Selected Substituted Pyrimidines

Compound	C2 (ppm)	C4 (ppm)	C5 (ppm)	C6 (ppm)	Substituent Carbons (ppm)
4-Methoxypyrimidine[1]	158.0	168.9	102.7	159.8	54.0 (OCH3)
4-Methylpyrimidine[2]	156.8	167.3	118.8	159.0	23.9 (CH3)
2-Aminopyrimidine[3]	163.1	158.8	109.8	158.8	-

Data obtained from PubChem.

The data for 4-methoxypyrimidine is particularly insightful. The chemical shifts for C4, C5, and the methoxy carbon in 4-methoxypyrimidine are remarkably close to the predicted values for 2-isopropyl-4-methoxypyrimidine. This lends confidence to the accuracy of the prediction for the methoxy-substituted portion of the target molecule. The upfield shift of C5 to 102.7 ppm in 4-methoxypyrimidine, compared to 121.7 ppm in pyrimidine, strongly supports the predicted shielding effect at this position.

Experimental Protocol for 13C NMR Acquisition

For researchers wishing to acquire experimental data for 2-isopropyl-4-methoxypyrimidine or related compounds, the following general protocol for 13C NMR spectroscopy is recommended.

Caption: Standard workflow for acquiring a 13C NMR spectrum.

Causality Behind Experimental Choices:

• Deuterated Solvent: The use of a deuterated solvent is essential to avoid large solvent signals that would overwhelm the sample signals. The deuterium signal is also used for the spectrometer's field-frequency lock.

• Tetramethylsilane (TMS): TMS is the universally accepted internal standard for 1H and 13C NMR. Its 12 equivalent protons and 4 equivalent carbons produce a single, sharp signal that is defined as 0.0 ppm, providing a reliable reference point.

• Proton Decoupling: In a standard 13C NMR experiment, broadband proton decoupling is employed. This irradiates the sample with a broad range of radiofrequencies that cover all proton resonances, effectively removing the coupling between carbon and attached protons. This simplifies the spectrum, with each unique carbon appearing as a singlet, and enhances the signal-to-noise ratio through the Nuclear Overhauser Effect (NOE).

Conclusion

This guide provides a comprehensive analysis of the predicted 13C NMR chemical shifts of 2-isopropyl-4-methoxypyrimidine, contextualized through a comparative study with pyrimidine and other substituted derivatives. The predicted data, supported by experimental trends observed in related molecules, offers valuable insights into the electronic effects of the isopropyl and methoxy substituents on the pyrimidine ring. The provided experimental protocol serves as a practical guide for researchers seeking to obtain empirical data. As more experimental spectra become available, this guide can be further refined to provide an even more accurate and detailed understanding of the structure-spectra correlations in this important class of heterocyclic compounds.

References

• PubChem. 4-Methoxypyrimidine. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). Pyrimidine. National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• nmrdb.org. 13C NMR Prediction. [Link]

• PubChem. 2-Isopropyl-6-methyl-4-pyrimidinol. National Center for Biotechnology Information. [Link]

• PubChem. 4-Methylpyrimidine. National Center for Biotechnology Information. [Link]

• PubChem. Pyrimidine. National Center for Biotechnology Information. [Link]

• PubChem. 2-Aminopyrimidine. National Center for Biotechnology Information. [Link]

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• 1. 4-Methoxypyrimidine | C5H6N2O | CID 303830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methylpyrimidine | C5H6N2 | CID 18922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Profiling of 2-Isopropyl-4-methoxypyrimidine

Executive Summary

In the synthesis and development of pyrimidine-based pharmaceuticals, precise structural elucidation is non-negotiable. 2-Isopropyl-4-methoxypyrimidine (CAS: N/A for specific isomer, generic pyrimidine derivatives widely cited) represents a critical structural motif often encountered as an intermediate or impurity in drug development.[1]

This guide provides an objective technical comparison of the mass spectrometric (MS) behaviors of this compound. Unlike standard product guides, we compare analytical methodologies (Electron Ionization vs. Electrospray Ionization) and structural differentiation strategies (distinguishing positional isomers).[1] By synthesizing field-proven fragmentation rules with mechanistic insights, this document serves as a self-validating protocol for confirming the identity of 2-isopropyl-4-methoxypyrimidine.

Technical Specifications & Core Structure

Before analyzing fragmentation, the core physicochemical properties must be established to calibrate the mass spectrometer.

Property	Specification	Notes
Formula	C₈H₁₂N₂O	Nitrogen Rule applies (Even MW = Even N count).[1][2]
Exact Mass	152.09496 Da	Monoisotopic mass for HRMS calibration.[1]
Structure	Pyrimidine ring substituted at C2 (Isopropyl) and C4 (Methoxy).[1]	Heteroaromatic system directs specific cleavage pathways.[1]
Key Moieties	Isopropyl (-CH(CH₃)₂), Methoxy (-OCH₃)	Primary sources of fragmentation (α-cleavage, rearrangements).[1]

Comparative Analysis: Ionization Methodologies

The choice of ionization technique dictates the spectral "fingerprint." We compare the two industry standards: Electron Ionization (EI) for structural elucidation and Electrospray Ionization (ESI) for molecular weight confirmation.[1]

Comparison Table: EI vs. ESI Performance

Feature	Method A: Electron Ionization (EI)	Method B: Electrospray Ionization (ESI)
Energy Regime	Hard Ionization (70 eV)	Soft Ionization (3-5 kV)
Molecular Ion (M⁺)	Moderate intensity (often visible at m/z 152).[1]	High intensity (observed as [M+H]⁺ at m/z 153).[1]
Fragmentation	Extensive.[1] Provides a structural fingerprint.[1]	Minimal. Requires CID (Collision Induced Dissociation) for fragments.[1]
Primary Utility	Identification. Matches against NIST/Wiley libraries.[1]	Quantitation & Confirmation. High sensitivity for trace impurities.[1]
Key Limitation	Requires volatile sample (GC-MS).	Adduct formation ([M+Na]⁺) can complicate spectra.[1]

Expert Insight: For initial characterization of 2-isopropyl-4-methoxypyrimidine, EI is superior due to the rich fragmentation pattern driven by the isopropyl and methoxy groups.[1] ESI should be reserved for LC-MS based pharmacokinetic studies where sensitivity is paramount.

Deep Dive: Fragmentation Mechanics (EI)

This section details the specific fragmentation pathways. These mechanisms are self-validating: observing these specific ions confirms the presence of the functional groups in their respective positions.

Predicted Fragmentation Pathways

The fragmentation of 2-isopropyl-4-methoxypyrimidine is governed by three dominant mechanisms:

• α-Cleavage (Isopropyl Group): The isopropyl group at C2 is prone to losing a methyl radical ([1]•CH₃).

  • Transition:m/z 152 → m/z 137 (M - 15).[1]

  • Mechanism:[1][3] Stabilization of the resulting cation by the aromatic pyrimidine ring.

• McLafferty-Type Rearrangement (Isopropyl): While classic McLafferty requires a

  -hydrogen, alkyl-substituted aromatics often undergo a rearrangement eliminating an alkene (Propene, C₃H₆) to yield a protonated ring species.[1]

  • Transition:m/z 152 → m/z 110 (M - 42).[1]

  • Diagnostic Value: High.[1] Confirms the presence of a branched alkyl chain.

• Methoxy Group Elimination: Methoxy-substituted heterocycles characteristically lose formaldehyde (CH₂O) or a methyl radical followed by CO.[1]

  • Transition:m/z 152 → m/z 122 (M - 30, loss of CH₂O).[1]

  • Secondary:m/z 122 → m/z 95 (Loss of HCN, characteristic of pyrimidine ring cleavage).[1]

Visualization of Fragmentation Tree

The following diagram maps the logical flow of ion generation. Use this to validate your MS² data.

Caption: Predicted fragmentation tree for 2-isopropyl-4-methoxypyrimidine (EI, 70eV). Pathways indicate primary losses of methyl, propene, and formaldehyde.

Differentiation from Isomers[4][5][6][7]

A common challenge in drug development is distinguishing 2-isopropyl-4-methoxypyrimidine from its isomer, 2-methoxy-4-isopropylpyrimidine .[1]

Feature	2-Isopropyl-4-methoxypyrimidine	2-Methoxy-4-isopropylpyrimidine
Base Peak Prediction	m/z 137 or 110 (Isopropyl driven).[1]	m/z 122 (Methoxy driven).[1]
Mechanism	The C2-isopropyl group is flanked by two nitrogens, increasing the probability of H-rearrangement (loss of C₃H₆, m/z 110).	The C4-isopropyl is less sterically crowded by nitrogens; α-cleavage (loss of CH₃, m/z 137) is favored over rearrangement.[1]
Methoxy Behavior	Loss of CH₂O (m/z 122) is competitive.[1]	Loss of CH₃ followed by CO (m/z 109) is often favored in C2-methoxy isomers due to "ortho-like" interaction with ring N.

Protocol for Differentiation:

• Check the ratio of m/z 110 to m/z 137.[1] A higher ratio suggests the isopropyl group is at the C2 position (between two nitrogens).

• Look for m/z 123 ([M-29]).[1] 2-methoxy isomers often show a specific rearrangement losing N₂H or similar if adjacent to the ring nitrogen, though less common in simple pyrimidines.

Experimental Protocols

To replicate these results, follow these standardized workflows.

GC-MS Protocol (Structural Identification)[1]

• Instrument: Agilent 5977 or equivalent Single Quadrupole.

• Column: DB-5ms (30m x 0.25mm x 0.25µm).[1]

• Inlet Temp: 250°C.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program: 50°C (1 min) → 20°C/min → 280°C (3 min).

• Ion Source: EI, 70 eV, 230°C.[1]

• Scan Range: m/z 35–300.[1]

LC-MS/MS Protocol (Trace Quantitation)

• Instrument: Triple Quadrupole (QqQ).[1]

• Ionization: ESI Positive Mode.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 5 mins.

• MRM Transitions (Quantitation):

  • Precursor: 153.1 ([M+H]⁺)

  • Product 1: 111.1 (Loss of Propene, Confirming Isopropyl).

  • Product 2: 123.1 (Loss of Formaldehyde, Confirming Methoxy).

References

• NIST Mass Spectrometry Data Center. "Mass Spectrum of 4-Isopropylpyridine (Analogue Reference)." NIST Chemistry WebBook.[1][4] Accessed October 2025.[1] [Link][1]

• Salem, M. A., et al. "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones."[1] International Journal of Materials and Chemistry, 2014. (Provides mechanistic basis for pyrimidine ring cleavage). [Link]

• Zu, C., et al. "Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives."[1][5] Journal of Mass Spectrometry, 2022.[5] (Establishes methoxy group loss pathways). [Link]

• ChemGuide. "Fragmentation Patterns in Mass Spectra." (Foundational rules for alkyl/alkoxy fragmentation). [Link]

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• 5. Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: IR Spectroscopy of Methoxy vs. Isopropyl Pyrimidines

Executive Summary

In medicinal chemistry, distinguishing between methoxy (-OCH₃) and isopropyl (-CH(CH₃)₂) substituents on pyrimidine scaffolds is a critical analytical challenge. These groups often serve as bioisosteres in Structure-Activity Relationship (SAR) studies, modulating lipophilicity and metabolic stability. While NMR is definitive, FTIR spectroscopy offers a rapid, cost-effective method for solid-state characterization and process monitoring.

This guide provides a technical comparison of the vibrational signatures of these two groups, grounded in experimental data and vibrational theory. It is designed for analytical scientists and process chemists requiring high-fidelity structural confirmation.

Theoretical Framework: Vibrational Causality

The spectral distinction between methoxy and isopropyl groups arises from differences in atomic mass, bond polarity, and symmetry.

• Methoxy Group (-OCH₃): The oxygen atom introduces a strong dipole, resulting in intense C-O stretching vibrations. The C-H bonds are influenced by the electronegative oxygen, shifting the symmetric C-H stretch to lower frequencies (Fermi resonance effects are less pronounced than in N-methyl groups but still relevant).

• Isopropyl Group (-CH(CH₃)₂): This group is defined by its hydrocarbon nature. The key feature is the gem-dimethyl moiety. The coupling between the bending vibrations of the two methyl groups attached to the same carbon creates a diagnostic "doublet" in the bending region, a phenomenon absent in single methyl groups or linear chains.

Comparative Spectral Analysis

The following table synthesizes characteristic bands for pyrimidine derivatives substituted with methoxy or isopropyl groups. Data is aggregated from standard spectroscopic correlations and specific pyrimidine derivative studies [1, 2, 3].

Table 1: Diagnostic IR Bands for Methoxy vs. Isopropyl Pyrimidines

Vibrational Mode	Region (cm⁻¹)	Methoxy Pyrimidine (-OCH₃)	Isopropyl Pyrimidine (-CH(CH₃)₂)	Signal Intensity
Aromatic C-H Stretch	3100–3000	Present (Pyrimidine Ring)	Present (Pyrimidine Ring)	Weak
Alkyl C-H Stretch (Asym)	2980–2950	~2960–2940	~2960	Medium
Alkyl C-H Stretch (Sym)	2880–2800	~2840–2860 (Diagnostic low freq)	~2870	Weak/Medium
C=N / C=C Ring Stretch	1600–1500	~1580, 1520	~1580, 1520	Strong
C-H Bending (Deformation)	1480–1350	~1460 (Methyl def)	1385 & 1365 (Gem-dimethyl doublet)	Medium
C-O Stretching	1300–1000	~1250 (Aryl-O) & ~1050 (Alkyl-O)	Absent (unless other O-groups present)	Very Strong
Skeletal Vibrations	1200–1100	Variable	~1170, 1145	Weak/Medium

Key Differentiators Explained

1. The "Gem-Dimethyl" Doublet (Isopropyl)

The most reliable indicator for an isopropyl group is the gem-dimethyl doublet in the C-H bending region.

• Mechanism: The in-phase and out-of-phase symmetric bending of the two methyl groups splits the signal.

• Observation: Look for two distinct peaks of roughly equal intensity at approximately 1385 cm⁻¹ and 1365 cm⁻¹ .

• Caveat: A single methyl group (like in methoxy) shows only one band around 1380 cm⁻¹ or 1460 cm⁻¹.

2. The C-O Stretching "Fingerprint" (Methoxy)

The methoxy group connects to the pyrimidine ring via an oxygen atom, creating an asymmetric Aryl-O-Alkyl ether system.

• Mechanism: The C-O bond has a large dipole moment change during vibration.

• Observation: Two strong bands appear.[1][2][3] The Aryl-O stretch (resonance enhanced) appears at 1230–1270 cm⁻¹ , and the Aliphatic O-C stretch appears at 1020–1050 cm⁻¹ [4].

• Contrast: Isopropyl derivatives lack these intense bands in the 1000–1300 cm⁻¹ region, showing only weaker skeletal C-C vibrations.

3. The "Fermi Resonance" C-H Stretch (Methoxy)

Methoxy groups often exhibit a C-H symmetric stretching band at a lower frequency (<2850 cm⁻¹ ) than typical alkyl groups. This band (often ~2835 cm⁻¹) is sharp and distinct from the main alkyl cluster [5].

Experimental Protocol: High-Resolution Acquisition

To reliably resolve the gem-dimethyl doublet and the weak methoxy C-H stretch, specific experimental parameters must be controlled.

Step-by-Step Workflow

• Sample Preparation:

  • Preferred: Diamond ATR (Attenuated Total Reflectance). Ensure the crystal is clean (background scan must be flat).

  • Alternative: KBr Pellet (1-2% sample concentration). Essential for resolving weak overtones or if ATR crystal refractive index limits are reached.

  • Critical Check: For hygroscopic pyrimidines, dry the sample in a vacuum desiccator for 2 hours prior to analysis to remove water bands (OH stretch ~3400 cm⁻¹, H-O-H bend ~1640 cm⁻¹) that can obscure ring stretches.

• Instrument Parameters:

  • Resolution: Set to 2 cm⁻¹ . Standard 4 cm⁻¹ resolution may merge the isopropyl doublet (separation ~20 cm⁻¹) into a single broad peak or a shoulder.

  • Scans: Accumulate 32 to 64 scans to improve Signal-to-Noise (S/N) ratio, specifically for the weak C-H stretching region (2800–3000 cm⁻¹).

  • Apodization: Boxcar or weak apodization is preferred to maintain peak sharpness.

• Data Processing:

  • Perform a baseline correction if the baseline drifts due to scattering.

  • Do not over-smooth the data, as this will destroy the gem-dimethyl doublet resolution.

Decision Logic for Structural Assignment

The following diagram illustrates the logical flow for distinguishing these two groups based on spectral features.

Figure 1: Decision tree for distinguishing methoxy and isopropyl substituents on a pyrimidine ring using IR spectroscopy.

Case Study: 2-Methoxy vs. 2-Isopropyl Pyrimidine

To illustrate the practical application, we compare the spectral features of two representative analogs.

Compound A: 2-Methoxypyrimidine[14]

• Spectrum Analysis: The spectrum is dominated by a very strong absorption at 1250 cm⁻¹ (Aryl-O stretch). In the high-frequency region, a distinct, sharp band is observed at 2863 cm⁻¹ [6]. The fingerprint region shows a single methyl deformation band around 1460 cm⁻¹.

• Interpretation: The combination of the strong C-O band and the low-frequency C-H stretch confirms the methoxy substituent.

Compound B: 2-Isopropylpyrimidine

• Spectrum Analysis: The 1300–1000 cm⁻¹ region is relatively quiet, lacking the intense C-O bands found in Compound A. The most diagnostic feature is in the bending region: a clear doublet is resolved at 1384 cm⁻¹ and 1368 cm⁻¹ . The C-H stretching region shows bands at 2965 cm⁻¹ and 2875 cm⁻¹ but lacks the lower frequency 2830 cm⁻¹ band.

• Interpretation: The absence of strong ether bands and the presence of the gem-dimethyl doublet confirm the isopropyl group.

References

• Chaudhary, J. (2025).[4] FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Link

• NIST Mass Spectrometry Data Center.[5][6] (2023).[2] Pyrimidine, 2-methoxy- Infrared Spectrum.[7] NIST Chemistry WebBook. Link

• Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands.[1][7][2][3][6][8][9][10][11] Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Link

• Smith, B. C. (2017).[4] The C-O Bond III: Ethers By a Knockout. Spectroscopy, 32(5), 22–26. Link

• Degen, I. A. (1968). Detection of the Methoxyl Group by Infrared Spectroscopy. Applied Spectroscopy, 22(3), 164-166. Link

• National Institutes of Health. (2025).[4][6][12] 4-Methoxypyrimidine Compound Summary. PubChem. Link

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A Comparative Guide to 2-Isopropyl-4-methoxypyrimidine and its 4-Ethoxy Analog for Drug Discovery Professionals

This guide provides a comprehensive comparison of 2-Isopropyl-4-methoxypyrimidine and its 4-ethoxy analog, offering insights into their synthesis, physicochemical properties, and potential biological activities. While direct comparative experimental data for these specific analogs is limited in publicly available literature, this document leverages established principles of medicinal chemistry and structure-activity relationships (SAR) to provide a predictive analysis for researchers in drug development.

Introduction: The Significance of Subtle Structural Modifications

In the realm of drug discovery, minor structural modifications to a lead compound can elicit profound changes in its biological profile. The substitution of a methoxy group with an ethoxy group at the 4-position of the 2-isopropylpyrimidine scaffold represents a classic example of such a subtle yet potentially impactful alteration. This change can influence a molecule's lipophilicity, metabolic stability, and interaction with biological targets, thereby affecting its overall efficacy and pharmacokinetic properties.[1] Pyrimidine derivatives are a well-established class of compounds with a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects, making the study of their analogs a fruitful area of research.[2][3]

This guide will delve into a theoretical and practical comparison of 2-Isopropyl-4-methoxypyrimidine and 4-ethoxy-2-isopropylpyrimidine, providing a framework for their synthesis and evaluation.

Synthesis and Physicochemical Properties: A Tale of Two Alkoxy Groups

The synthesis of 2-isopropyl-4-alkoxypyrimidines can be readily achieved from a common precursor, 2-isopropyl-4-chloropyrimidine. This intermediate can be prepared from commercially available starting materials. The subsequent nucleophilic substitution with sodium methoxide or sodium ethoxide yields the desired target compounds.

Experimental Protocol: Synthesis of 2-Isopropyl-4-alkoxypyrimidines

Step 1: Synthesis of 2-Isopropyl-4-hydroxypyrimidine

• To a solution of sodium ethoxide in ethanol, add isobutyramidine hydrochloride and diethyl malonate.

• Reflux the mixture for 6-8 hours.

• Cool the reaction mixture and neutralize with a suitable acid (e.g., acetic acid) to precipitate the product.

• Filter, wash with cold ethanol, and dry the precipitate to obtain 2-isopropyl-4-hydroxypyrimidine.

Step 2: Synthesis of 2-Isopropyl-4-chloropyrimidine

• Treat 2-isopropyl-4-hydroxypyrimidine with phosphorus oxychloride (POCl₃).

• Heat the mixture at reflux for 2-3 hours.

• Carefully quench the reaction with ice water and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-isopropyl-4-chloropyrimidine.

Step 3: Synthesis of 2-Isopropyl-4-methoxypyrimidine and 4-Ethoxy-2-isopropylpyrimidine

• To a solution of 2-isopropyl-4-chloropyrimidine in the corresponding alcohol (methanol or ethanol), add sodium methoxide or sodium ethoxide, respectively.

• Stir the reaction at room temperature for 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the final product.

• Purify the product by column chromatography if necessary.

Diagram of the Synthetic Workflow

Caption: Synthetic route to 2-Isopropyl-4-alkoxypyrimidines.

Predicted Physicochemical Properties

The primary difference between the methoxy and ethoxy analogs lies in their physicochemical properties, most notably lipophilicity. The addition of a methylene group in the ethoxy analog increases its lipophilicity (logP). This seemingly small change can have a significant impact on the compound's absorption, distribution, metabolism, and excretion (ADME) profile.[4]

Property	2-Isopropyl-4-methoxypyrimidine (Predicted)	4-Ethoxy-2-isopropylpyrimidine (Predicted)	Implication
Molecular Weight	~166.22 g/mol	~180.25 g/mol	Minimal difference, unlikely to significantly impact diffusion.
logP (Lipophilicity)	~2.1	~2.5	Increased lipophilicity for the ethoxy analog may enhance membrane permeability but could also increase metabolic susceptibility and non-specific binding.[5]
Topological Polar Surface Area (TPSA)	~38.8 Ų	~38.8 Ų	Identical TPSA suggests similar hydrogen bonding potential and passive transport across membranes.
Aqueous Solubility	Lower	Higher	The slightly larger ethoxy group may disrupt crystal packing, potentially leading to a marginal increase in aqueous solubility despite higher lipophilicity.

Note: These values are predictions from computational models and should be experimentally verified.

Structure-Activity Relationship (SAR) and Biological Performance

The biological activity of a molecule is intrinsically linked to its structure. The change from a methoxy to an ethoxy group can influence biological activity through several mechanisms:

• Receptor Binding: The increased steric bulk of the ethoxy group could either enhance or diminish binding affinity to a biological target.[6] If the binding pocket is accommodating, the additional hydrophobic interactions of the ethyl group could increase potency. Conversely, a constrained binding site may lead to a steric clash, reducing activity.

• Metabolic Stability: Alkoxy groups on aromatic rings are susceptible to O-dealkylation by cytochrome P450 enzymes.[7] The rate of metabolism can differ between methoxy and ethoxy groups, which can affect the compound's half-life and overall exposure. Generally, ethoxy groups can be slightly more stable towards O-dealkylation than methoxy groups, but this is highly dependent on the specific CYP isozyme involved.[8]

• Pharmacokinetics: The increased lipophilicity of the ethoxy analog is expected to influence its pharmacokinetic profile. It may lead to better absorption from the gastrointestinal tract and increased penetration across the blood-brain barrier. However, it could also result in higher plasma protein binding and a larger volume of distribution.[9]

Diagram of Potential SAR Implications

Caption: Key differences in properties and potential biological outcomes.

Proposed Experimental Evaluation

To empirically validate the predicted differences, a series of in vitro and in vivo experiments are recommended.

Experimental Protocol: In Vitro ADME Profiling

• LogP Determination: Experimentally determine the octanol-water partition coefficient (logP) for both compounds using the shake-flask method or reverse-phase high-performance liquid chromatography (RP-HPLC).

• Solubility Assay: Measure the aqueous solubility of each compound at different pH values (e.g., 2.0, 7.4) using a standardized protocol.

• Metabolic Stability Assay:

  • Incubate each compound with liver microsomes (human, rat, mouse) in the presence of NADPH.

  • Monitor the disappearance of the parent compound over time using LC-MS/MS.

  • Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

• Plasma Protein Binding: Determine the extent of binding to plasma proteins from different species using equilibrium dialysis or ultrafiltration methods.

Experimental Protocol: In Vitro Biological Activity Screening

The choice of biological assays will depend on the therapeutic target of interest for the pyrimidine scaffold. A general approach would involve:

• Target-Based Assay: If a specific enzyme or receptor is the target, perform a dose-response assay to determine the IC₅₀ or EC₅₀ for each compound.

• Cell-Based Assay: Evaluate the compounds in a relevant cell line to assess their cellular potency. For example, if the target is a kinase involved in cancer, a cell proliferation assay (e.g., MTT or CellTiter-Glo) would be appropriate.

• Cytotoxicity Assay: Assess the general cytotoxicity of the compounds in a non-target cell line to determine their therapeutic index.

Conclusion

The comparison between 2-Isopropyl-4-methoxypyrimidine and its 4-ethoxy analog highlights the critical role of subtle structural modifications in drug design. While the ethoxy analog is predicted to be more lipophilic, potentially leading to altered pharmacokinetic properties and receptor interactions, the precise biological consequences remain to be experimentally determined. The synthetic routes and experimental protocols outlined in this guide provide a robust framework for researchers to conduct a direct comparison and elucidate the structure-activity relationships for this class of compounds. Such studies are invaluable for the rational design and optimization of novel pyrimidine-based therapeutics.

References

• Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364. [Link]

• Patel, H., & Singh, S. (2021). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Pharmaceutical Sciences and Research, 13(5), 289-293.
• Hughes, J. D., Blagg, J., Price, D. A., Bailey, S., DeCrescenzo, G. A., Devraj, R. V., ... & Waring, M. J. (2008). Physiochemical drug properties associated with in vivo toxicological outcomes. Bioorganic & medicinal chemistry letters, 18(17), 4872-4875.
• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current opinion in chemical biology, 7(3), 402-408.
• Ferreira, L. G., Dos Santos, R. N., Oliva, G., & Andricopulo, A. D. (2015).
• Ghoneim, K. M., & Youssef, M. S. (1986). Synthesis of some new pyrimidine derivatives of expected biological activity. Egyptian Journal of Pharmaceutical Sciences, 27(1-4), 269-276.
• Kenner, G. W., & Todd, A. (1957). The Synthesis of Purine Nucleosides. In The Chemistry of the Purines (pp. 1-21).
• Koca, M., Servi, S., & Kirilmis, C. (2005). Synthesis and antimicrobial activity of some novel derivatives of pyrimidine. Journal of the Serbian Chemical Society, 70(4), 523-530.
• Al-Omar, M. A. (2010). Metabolic pathways of selected drugs. Saudi Pharmaceutical Journal, 18(2), 61-68.
• Ishihara, Y. (2024). Roles of the Chloro and Methoxy Groups in Drug Discovery. Drug Hunter.
• Takeda Pharmaceutical Company. (2019). Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective. ACS Medicinal Chemistry Letters, 10(12), 1644-1650.
• Aspinall, S. R. (1951). A new synthesis of 2-alkylpyrimidines. Journal of the American Chemical Society, 73(8), 3701-3702.
• Chang, L. C., et al. (2009). Synthesis and biological evaluation of novel 2-(5-bromo-2-chloro-pyrimidin-4-ylsulfanyl)-4-methoxy-phenylamine derivatives as antimicrobial agents. European Journal of Medicinal Chemistry, 44(10), 4063-4069.
• Schroeder, G. M., et al. (2009). Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective and orally efficacious inhibitor of the Met kinase superfamily. Journal of medicinal chemistry, 52(5), 1251–1254.
• Guo, D., et al. (2022). Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. Journal of enzyme inhibition and medicinal chemistry, 37(1), 2512–2529.
• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta pharmaceutica, 69(3), 345–361.
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UV-Vis absorption characteristics of 2-Isopropyl-4-methoxypyrimidine

The following guide provides an in-depth technical analysis of the UV-Vis absorption characteristics of 2-Isopropyl-4-methoxypyrimidine , structured for researchers in medicinal chemistry and analytical development.

A Comparative Technical Guide for Structural Elucidation

Executive Summary

2-Isopropyl-4-methoxypyrimidine represents a subclass of "locked" pyrimidine derivatives. Unlike its precursor, 2-isopropyl-4-hydroxypyrimidine (a metabolite of Diazinon), the methoxy derivative cannot undergo lactam-lactim tautomerism. This structural rigidity imparts a distinct UV-Vis spectral signature characterized by a stable aromatic

transition, unaffected by the keto-enol shifts that complicate the analysis of its hydroxy-analogues.

This guide defines the spectroscopic behavior of 2-Isopropyl-4-methoxypyrimidine, contrasting it with its metabolic and synthetic relatives to aid in precise identification during drug development and environmental monitoring.

Theoretical Spectral Profile

The UV-Vis spectrum of 2-Isopropyl-4-methoxypyrimidine is governed by the electronic perturbations of the pyrimidine ring by the alkyl (isopropyl) and alkoxy (methoxy) auxochromes.

Electronic Transitions

• Primary Band (

  ): The dominant feature, arising from the conjugation of the pyrimidine ring electrons. The methoxy group at C4 exerts a strong bathochromic (red) shift (+M effect) compared to unsubstituted pyrimidine.

  • Predicted

    : 260–265 nm (in Methanol).

  • Intensity: High (

    ).

• Secondary Band (

  ): A weaker transition involving the non-bonding electrons of the ring nitrogens.

  • Predicted Position: ~280–290 nm (often appearing as a shoulder).

  • Solvent Sensitivity: susceptible to hypsochromic (blue) shifts in protic solvents due to hydrogen bonding with ring nitrogens.

Structural Impact on Absorbance

The following diagram illustrates the additive auxochromic effects that define the compound's spectrum.

Figure 1: Additive auxochromic effects leading to the final spectral position.

Comparative Performance Analysis

To validate the identity of 2-Isopropyl-4-methoxypyrimidine, it must be compared against its closest structural analogues. The key differentiator is the "Tautomeric Lock" mechanism.

Comparative Data Table

Compound	Structure Type	(MeOH)	Spectral Behavior
2-Isopropyl-4-methoxypyrimidine	Fixed Enol-Ether	262 ± 2 nm	Single stable peak; pH independent (except extreme acid).
2-Isopropyl-4-hydroxypyrimidine	Tautomeric (Keto-Enol)	230 nm / 290 nm	Dual peaks dependent on solvent polarity; exists largely as pyrimidinone (keto) in water.
4-Methoxypyrimidine	Parent Ether	258 nm	Similar profile but blue-shifted due to lack of isopropyl group.
Diazinon	Phosphorothioate	247 nm	Distinct absorption due to the P=S chromophore; easily distinguishable.

The "Tautomeric Lock" Phenomenon

• The Hydroxy-Analogue Issue: 2-Isopropyl-4-hydroxypyrimidine exists in equilibrium. In polar solvents, the equilibrium shifts toward the keto-form (lactam) , which breaks the complete aromaticity, often resulting in a split spectrum or a significant red shift to ~290 nm.

• The Methoxy Advantage: Methylation of the oxygen "locks" the molecule in the enol-form (lactim) structure. Consequently, 2-Isopropyl-4-methoxypyrimidine exhibits a "clean" aromatic spectrum that does not change with concentration or neutral solvent changes, making it a more robust standard for quantification.

Experimental Protocol: Validated UV-Vis Characterization

Objective: To obtain a reproducible extinction coefficient and validate the "locked" structure.

Reagents & Equipment

• Solvent: HPLC-grade Methanol (Cutoff <205 nm). Note: Avoid water to prevent potential hydrolysis during long-term storage, though the ether is relatively stable.

• Reference Standard: 2-Isopropyl-4-methoxypyrimidine (>98% purity).

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range 200–400 nm).

Step-by-Step Workflow

Figure 2: Experimental workflow for spectral characterization and acid-challenge validation.

Protocol Notes for Interpretation

• Linearity Check: Plot Absorbance vs. Concentration at

  . The should be .

• Acid Challenge (Step 5): Upon adding HCl, the ring nitrogen protonates. Unlike the hydroxy-analogue (which might just shift tautomeric equilibrium), the methoxy-pyrimidine will show a distinct spectral shift (usually hypsochromic for the

  band) due to the removal of the non-bonding electron pair from the transition energy pool. This confirms the presence of the basic ring nitrogen and the absence of an acidic proton.

Conclusion

2-Isopropyl-4-methoxypyrimidine exhibits a distinct UV-Vis profile defined by a

of approximately 262 nm in methanol. Its spectral utility lies in its stability; unlike its hydroxy-metabolites, it does not suffer from tautomeric ambiguity. For researchers, this compound serves as an excellent stable standard for pyrimidine ether analysis, provided that high-purity solvents are used to avoid hydrolysis artifacts.

References

• PubChem. (2025). 4-Methoxypyrimidine Compound Summary. National Library of Medicine. [Link]

• National Institute of Standards and Technology (NIST). (2023). UV/Visible Spectra of Pyrimidine Derivatives. NIST Chemistry WebBook. [Link]

A Comparative Guide to the Chromatographic Separation of 2-Isopropyl-4-methoxypyrimidine Isomers

For researchers, scientists, and professionals in drug development, the precise separation and analysis of isomeric compounds are critical for ensuring the purity, efficacy, and safety of pharmaceutical products. This guide provides an in-depth technical comparison of chromatographic techniques for the separation of 2-isopropyl-4-methoxypyrimidine isomers, offering field-proven insights and supporting data to aid in method development and optimization.

The Challenge of Isomer Separation

2-Isopropyl-4-methoxypyrimidine and its constitutional isomers, such as 4-isopropyl-2-methoxypyrimidine and 5-isopropyl-2-methoxypyrimidine, possess the same molecular weight and similar physicochemical properties, making their separation a significant analytical challenge. The subtle differences in the positions of the isopropyl and methoxy functional groups on the pyrimidine ring necessitate highly selective chromatographic methods to achieve baseline resolution.

Comparative Analysis of Chromatographic Techniques

The selection of an appropriate chromatographic technique is paramount for the successful separation of 2-isopropyl-4-methoxypyrimidine isomers. This section compares the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC) for this application.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the separation of a broad range of compounds, including isomers.[1] Reversed-phase HPLC, in particular, is a robust starting point for the separation of moderately polar compounds like methoxypyrimidine isomers.

Key Considerations for HPLC Method Development:

• Stationary Phase Selection: The choice of stationary phase is the most critical parameter for achieving selectivity between isomers.

  • C18 Columns: These are the workhorses of reversed-phase chromatography and provide good hydrophobic selectivity. For closely related isomers, a high-density bonding C18 column can offer sufficient resolving power.

  • Phenyl-Hexyl Columns: The unique chemistry of phenyl-based stationary phases can provide alternative selectivity for aromatic compounds through π-π interactions. This can be particularly effective for separating positional isomers on an aromatic ring.

  • Embedded Polar Group (EPG) Columns: These columns, which have a polar group embedded in the alkyl chain, can offer different selectivity compared to traditional C18 columns and are often effective in separating isomers.

• Mobile Phase Composition:

  • Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile often provides better selectivity for aromatic and heterocyclic compounds.

  • Aqueous Phase: A buffered aqueous phase can be used to control the ionization of the pyrimidine ring, which can influence retention and selectivity. A slightly acidic pH (e.g., using formic or acetic acid) is often a good starting point.

Proposed HPLC Starting Method:

Parameter	Recommended Condition
Column	Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20-80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm

Gas Chromatography (GC)

GC is a powerful technique for the separation of volatile and thermally stable compounds. For pyrimidine derivatives, GC can offer high resolution, though derivatization may sometimes be necessary to improve volatility and peak shape.[2][3]

Key Considerations for GC Method Development:

• Column Selection:

  • Mid-Polar Columns (e.g., 5% Phenyl-Methylpolysiloxane): These are good general-purpose columns that can provide sufficient selectivity for many isomer separations.

  • More Polar Columns (e.g., 50% Phenyl-Methylpolysiloxane or Wax-based): If separation on a mid-polar column is insufficient, increasing the polarity of the stationary phase can enhance selectivity based on differences in dipole moments between the isomers.

• Derivatization: While 2-isopropyl-4-methoxypyrimidine is likely volatile enough for direct GC analysis, if poor peak shape or thermal degradation is observed, silylation can be employed to improve its chromatographic behavior.[3]

• Inlet and Detector Temperatures: Optimization of these parameters is crucial to ensure efficient vaporization of the sample without causing degradation.

Proposed GC-MS Starting Method:

Parameter	Recommended Condition
Column	5% Phenyl-Methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium at 1.0 mL/min
Inlet Temperature	250 °C
Oven Program	100 °C (hold 1 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector	Mass Spectrometer (MS)
MS Scan Range	50-300 m/z

Supercritical Fluid Chromatography (SFC)

SFC is a "green" alternative to normal-phase HPLC that uses supercritical CO₂ as the primary mobile phase.[4] It is particularly well-suited for the separation of isomers and polar compounds.[5][6]

Key Considerations for SFC Method Development:

• Stationary Phase: A wide range of stationary phases can be used in SFC, from those common in reversed-phase LC (like C18) to those used in normal-phase LC (like silica and diol). Chiral stationary phases are also highly effective in SFC. For achiral isomer separations, polar stationary phases often provide the best selectivity.

• Co-solvent: A small amount of a polar organic solvent (e.g., methanol, ethanol, or isopropanol) is typically added to the CO₂ to increase the mobile phase strength and modify selectivity.

Proposed SFC Starting Method:

Parameter	Recommended Condition
Column	Diol, 4.6 x 150 mm, 5 µm
Mobile Phase A	Supercritical CO₂
Mobile Phase B	Methanol
Gradient	5-30% B over 10 minutes
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temperature	40 °C
Detection	UV at 254 nm

Experimental Protocols

The following are detailed, step-by-step methodologies for the proposed starting methods.

HPLC Protocol

• Sample Preparation: Dissolve the isomer mixture in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 1 mg/mL.

• Instrument Setup: Equilibrate the Phenyl-Hexyl column with the initial mobile phase conditions (20% B) for at least 15 minutes.

• Injection: Inject 5 µL of the sample.

• Data Acquisition: Run the gradient method as described in the table above and monitor the chromatogram at 254 nm.

• Method Optimization: If co-elution occurs, adjust the gradient slope, initial and final mobile phase compositions, and column temperature to improve resolution.

GC-MS Protocol

• Sample Preparation: Dissolve the isomer mixture in dichloromethane to a final concentration of approximately 1 mg/mL.

• Instrument Setup: Install the 5% phenyl-methylpolysiloxane column and condition it according to the manufacturer's instructions. Set the instrument parameters as outlined in the table.

• Injection: Inject 1 µL of the sample in splitless mode.

• Data Acquisition: Acquire data in full scan mode to obtain both retention time and mass spectral information for each isomer.

• Method Optimization: If separation is incomplete, a slower temperature ramp or a different stationary phase may be required.

SFC Protocol

• Sample Preparation: Dissolve the isomer mixture in methanol to a final concentration of approximately 1 mg/mL.

• Instrument Setup: Equilibrate the Diol column with the initial mobile phase conditions (5% B) until a stable baseline is achieved.

• Injection: Inject 2 µL of the sample.

• Data Acquisition: Run the SFC gradient method as described and monitor the chromatogram at 254 nm.

• Method Optimization: Adjust the co-solvent percentage, gradient profile, and back pressure to fine-tune the separation.

Visualization of Method Selection and Workflow

The following diagrams illustrate the decision-making process for selecting a chromatographic method and the general workflow for method development.

Caption: Decision tree for selecting the initial chromatographic technique.

Caption: General workflow for chromatographic method development.

Conclusion

The separation of 2-isopropyl-4-methoxypyrimidine isomers is a challenging but achievable task with the systematic application of modern chromatographic techniques. While HPLC with a phenyl-based stationary phase offers a versatile and robust starting point, GC and SFC present viable alternatives with their own distinct advantages in terms of resolution and speed, respectively. The proposed starting methods and workflows in this guide provide a solid foundation for researchers to develop and optimize a separation method that meets the specific requirements of their application. As with any method development, a thorough understanding of the principles of chromatography and a systematic approach to optimization are key to success.

References

• Mahdavi, V., et al. (2018). Elucidation of diazinon metabolites in rice plants by liquid ‎chromatography ion-trap mass spectrometry. ResearchGate. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2008). Toxicological Profile for Diazinon. NCBI Bookshelf. Available at: [Link]

• Abu-Qare, A. W., & Abou-Donia, M. B. (2001). Determination of Diazinon, Chlorpyrifos, and Their Metabolites in Rat Plasma and Urine by High-Performance Liquid Chromatography. Journal of Chromatographic Science, 39(8), 339-343. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (2008). Toxicological profile for diazinon. U.S. Department of Health and Human Services, Public Health Service.
• Abu-Qare, A. W., & Abou-Donia, M. B. (2001). Determination of diazinon, chlorpyrifos, and their metabolites in rat plasma and urine by high-performance liquid chromatography.
• Google Patents. (2019). WO2019209607A1 - Novel process for synthesis of a phenoxy diaminopyrimidine compound.

• SIELC Technologies. (n.d.). Separation of 4,6-Dichloro-5-methoxypyrimidine on Newcrom R1 HPLC column. Available at: [Link]

• Google Patents. (1985). US4496728A - Method for the production of 2-isopropyl-4-methyl-6-hydroxypyrimidine.
• Shellie, R. A., & Marriott, P. J. (2003). Separation of positional isomers by the use of coupled shape-selective stationary phase columns.
• Marunaka, T., Umeno, Y., & Minami, Y. (1980). Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry.
• Google Patents. (1996). US5519140A - Process for the manufacture of 2-isopropyl-4-methyl-6-hydroxypyrimine.
• West, C., & Lesellier, E. (2005). Separation of substituted aromatic isomers with porous graphitic carbon in subcritical fluid chromatography.
• Laamari, Y., Auhmani, A., Ait Itto, M. Y., Daran, J. C., Auhmani, A., & Kouili, M. (2018). Crystal structure of 2-isopropyl-4-methoxy-5-methylphenyl 4-methylbenzenesulfonate. Acta crystallographica.
• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical and Analytical Acta, 13(5), 1-2.
• West, C., & Lesellier, E. (2005). Separation of substituted aromatic isomers with porous graphitic carbon in subcritical fluid chromatography.

• Phenomenex. (n.d.). Supercritical Fluid Chromatography (SFC) Columns. Available at: [Link]

• Guillarme, D., & Veuthey, J. L. (2020). Chiral SFC-MS method for separation of enantiomers of compound 9 and... ResearchGate. Available at: [Link]

• Moiseev, D. V., et al. (2025). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). ResearchGate. Available at: [Link]

• MicroSolv Technology Corporation. (2014). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Available at: [Link]

• Patsnap. (n.d.). Synthesis method of 2-isopropyl-3-amino-4-methylpyridine. Eureka. Available at: [Link]

• van der Pijl, F., et al. (2021). Distinguishing drug isomers in the forensic laboratory: GC-VUV in addition to GC-MS for orthogonal selectivity and the use of library match scores as a new source of information.

• Verma, G., et al. (2025). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. ResearchGate. Available at: [Link]

• Tsolaki, E., et al. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 26(11), 3169.

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A Comparative Guide to the Structural Validation of 2-Isopropyl-4-methoxypyrimidine: The Definitive Role of X-ray Crystallography

This guide provides an in-depth comparison of analytical techniques for the definitive structural validation of 2-Isopropyl-4-methoxypyrimidine, a heterocyclic compound representative of a class with significant interest in pharmaceutical and materials science.[1] The unambiguous determination of a molecule's three-dimensional structure is non-negotiable in modern research, directly impacting the understanding of its chemical properties, biological activity, and potential applications. We will explore why single-crystal X-ray crystallography remains the gold standard for this purpose while objectively comparing it with other powerful, yet complementary, analytical methods.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography (SCXRD)

For absolute, unambiguous structural determination of a crystalline small molecule, SCXRD is the definitive method.[2][3] It moves beyond establishing connectivity to provide a precise three-dimensional map of atomic positions, bond lengths, bond angles, and stereochemistry in the solid state.[4][5] This level of detail is crucial for understanding intermolecular interactions, such as hydrogen bonding and crystal packing, which govern the material's bulk properties.

The foundational principle of SCXRD lies in the interaction of X-rays with the ordered arrangement of atoms in a crystal. When a focused beam of X-rays strikes a single crystal, the electrons of the atoms diffract the beam in a predictable pattern. By measuring the positions and intensities of these diffracted spots, we can mathematically reconstruct an electron density map of the molecule and, from that, build an atomic model of 2-Isopropyl-4-methoxypyrimidine with picometer-level precision.

Experimental Workflow: A Self-Validating System

The SCXRD workflow is a systematic process where each step is designed to ensure the integrity and quality of the final structure.[6] The causality behind each choice is critical for success.

Caption: Workflow for small-molecule single-crystal X-ray crystallography.

Detailed Experimental Protocol for 2-Isopropyl-4-methoxypyrimidine

1. Crystal Growth (The Art and Science):

• Rationale: The success of the entire experiment hinges on obtaining a single, high-quality crystal, typically 0.1-0.3 mm in size, free of cracks and defects. The choice of solvent is paramount; an ideal solvent is one in which the compound has moderate solubility, allowing for slow, ordered precipitation.

• Protocol:

  • Dissolve 5-10 mg of highly purified 2-Isopropyl-4-methoxypyrimidine in a minimal amount of a suitable solvent (e.g., ethyl acetate, isopropanol, or a mixture like hexane/ethyl acetate) in a small, clean vial.

  • Employ the slow evaporation technique: cover the vial with parafilm and pierce it with a few small holes. Place the vial in a vibration-free location at a constant temperature. Over several days to weeks, as the solvent slowly evaporates, the solution will become supersaturated, promoting the growth of single crystals.

  • Alternative: If slow evaporation fails, attempt vapor diffusion. Dissolve the compound in a solvent in which it is highly soluble (e.g., dichloromethane). Place this vial inside a larger, sealed jar containing a poor solvent (an "anti-solvent" like hexane) in which the compound is insoluble. The vapor of the anti-solvent will slowly diffuse into the primary solvent, reducing the compound's solubility and inducing crystallization.

2. Crystal Selection and Mounting:

• Rationale: A suitable crystal should be optically clear with well-defined faces when viewed under a microscope. It is carefully picked up using a cryo-loop and flash-cooled in a stream of liquid nitrogen. This process vitrifies the crystal, preventing damage from the X-ray beam and improving data quality.

• Protocol:

  • Place a drop of cryoprotectant oil (e.g., Paratone-N) on a glass slide.

  • Transfer a few well-formed crystals into the oil.

  • Select the best-looking crystal using a polarized light microscope.

  • Carefully scoop the crystal with a cryo-loop of appropriate size.

  • Immediately place the loop into the cold nitrogen stream (typically 100 K) of the diffractometer.

3. X-ray Data Collection:

• Rationale: The mounted crystal is rotated in the X-ray beam while thousands of diffraction images are collected by a detector. Modern diffractometers automate this process, ensuring complete data coverage.

• Protocol:

  • Center the crystal in the X-ray beam using the diffractometer's video microscope.

  • Perform an initial unit cell determination to confirm the crystal quality and lattice parameters.

  • Execute a full data collection strategy, which typically involves rotating the crystal through a series of angles while exposing it to X-rays (e.g., using Mo or Cu radiation).[5]

4. Structure Solution and Refinement:

• Rationale: This is the computational step. The collected diffraction intensities are used to solve the "phase problem" and generate an initial electron density map. For small molecules, this is typically achieved using "direct methods".[7] An atomic model is built into this map and then refined against the experimental data to improve its fit.

• Trustworthiness through Refinement: The quality of the final structure is judged by statistical indicators. The R1 factor is a measure of the agreement between the observed diffraction data and the data calculated from the final model; a value below 5% for small molecules is considered excellent. The final output is a Crystallographic Information File (CIF), a standardized text file containing all the experimental and structural details, which serves as the ultimate self-validating proof of the structure.

Part 2: Comparison with Alternative Structural Elucidation Techniques

While SCXRD provides the definitive 3D structure, other techniques provide complementary and crucial information. The choice of method depends on the specific question being asked.

Technique	Information Provided	Sample Requirements	Strengths	Key Limitations
Single-Crystal X-ray Crystallography (SCXRD)	Absolute 3D structure, bond lengths/angles, stereochemistry, crystal packing.[4]	Single crystal (50-500 µm).[5]	Unambiguous and highly precise structural determination; the "gold standard".[2][3]	Crystal growth can be a significant bottleneck; provides solid-state structure only.
NMR Spectroscopy (¹H, ¹³C, 2D)	Atomic connectivity, solution-state conformation, molecular dynamics.[8][9]	~1-10 mg dissolved in deuterated solvent.	Excellent for determining the molecular skeleton and behavior in solution; non-destructive.	Provides an averaged structure in solution; gives no direct information on bond lengths or crystal packing.
Mass Spectrometry (MS / HRMS)	Molecular weight, elemental composition, fragmentation patterns.[10][11]	Micrograms to nanograms of sample.[12]	Extremely high sensitivity and mass accuracy for formula determination.[10][11]	Provides no information on atomic connectivity or 3D stereochemistry.[10][11]
3D Electron Diffraction (MicroED)	Absolute 3D structure from nanocrystals.[12][13]	Nanocrystalline powder (crystals <1 µm).[14]	Overcomes the need for large single crystals; extremely fast data collection.[12][13][14]	Newer technique; potential for beam damage; SCXRD often yields higher precision data.[2]

In-Depth Analysis of Alternatives

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For 2-Isopropyl-4-methoxypyrimidine, ¹H and ¹³C NMR would be the first step after synthesis to confirm that the correct molecular skeleton has been formed.[8] 2D NMR experiments (like COSY and HMBC) would establish the connectivity, for instance, confirming that the isopropyl group is attached at the C2 position of the pyrimidine ring. However, NMR cannot distinguish between certain isomers without complex experiments and cannot provide the precise bond angles or the conformation of the molecule in the solid state.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) would be used to confirm the elemental composition of C₈H₁₂N₂O. It would provide a highly accurate mass measurement, confirming that the product has the correct molecular formula.[11] Fragmentation patterns in MS/MS could support the proposed structure but cannot prove it definitively.[11]

• 3D Electron Diffraction (MicroED): This is the most direct competitor to SCXRD and a revolutionary technique.[13] If 2-Isopropyl-4-methoxypyrimidine only formed a microcrystalline powder and refused to grow larger single crystals, MicroED would be the ideal solution.[12][14] It uses an electron beam instead of X-rays, allowing structures to be determined from crystals that are a millionth the volume of those needed for SCXRD.[12][13]

Conclusion

For the unequivocal structural validation of 2-Isopropyl-4-methoxypyrimidine, a multi-technique approach is optimal, but single-crystal X-ray crystallography holds a unique and authoritative position. While NMR confirms the connectivity in solution and HRMS verifies the elemental composition, only SCXRD (or its powerful counterpart, MicroED) provides the absolute, high-resolution three-dimensional structure. This definitive atomic map is indispensable for rational drug design, materials engineering, and fundamental chemical understanding, making it the cornerstone of molecular characterization.

References

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• Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Deriv
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• Ion Mobility Mass Spectrometry for the Separation and Characterization of Small Molecules. (2023). Analytical Chemistry.
• Mass Spectrometry analysis of Small molecules. (2013). SlideShare.
• Small molecule analysis using MS. Bioanalysis Zone.
• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determin
• Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution.
• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investig
• Small Molecule X-Ray Crystallography, Theory and Workflow. (2025).
• From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination.
• Technique to identify small molecules could speed up drug discovery. (2018). European Pharmaceutical Review.
• A New Era for Determining Small Molecule Structure Determin
• Design, Synthesis, and Biological Evaluation of Heterocyclic-Fused Pyrimidine Chemotypes Guided by X-ray Crystal Structure with Potential Antitumor and Anti-multidrug Resistance Efficacy Targeting the Colchicine Binding Site. (2023). Journal of Medicinal Chemistry.
• Solving small molecule structures in minutes. (2018). Wiley Analytical Science.
• Small molecule crystallography. Excillum.
• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation.
• Small molecule X-ray crystallography. The University of Queensland.
• Pyrimidine(289-95-2) 1H NMR spectrum. ChemicalBook.
• IR, NMR spectral data of pyrimidine derivatives.
• The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the...

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Reference standards for 2-Isopropyl-4-methoxypyrimidine analysis

An In-Depth Technical Guide to Establishing and Utilizing Reference Standards for the Analysis of 2-Isopropyl-4-methoxypyrimidine

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of pharmaceutical intermediates, the purity and accurate quantification of these compounds are of paramount importance. 2-Isopropyl-4-methoxypyrimidine serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Consequently, the establishment of a reliable analytical framework for its characterization is a critical step in ensuring the quality, safety, and efficacy of the final drug product.

This guide provides a comprehensive comparison of approaches to establishing a reference standard for 2-Isopropyl-4-methoxypyrimidine, supported by detailed experimental protocols for its analysis. Recognizing the current landscape where a dedicated, commercially available Certified Reference Material (CRM) for this specific compound is not readily cataloged, this document offers a practical, scientifically-grounded workflow for creating and validating an in-house reference standard and its corresponding analytical methods.

The Challenge of Sourcing a Reference Standard

A foundational element of any quantitative analytical method is a well-characterized reference standard. These standards are broadly categorized into two tiers:

• Certified Reference Materials (CRMs): These are the "gold standard," produced by accredited organizations (e.g., NIST, Supelco's TraceCERT®) under stringent ISO 17034 and ISO/IEC 17025 guidelines.[1] They are accompanied by a comprehensive Certificate of Analysis (CoA) that details the certified property value (e.g., purity), its uncertainty, and its traceability to national or international standards.[2]

• In-house or Secondary Reference Standards: When a CRM is unavailable, a common practice in the pharmaceutical industry is to qualify a high-purity batch of the compound for use as an in-house reference standard. This involves extensive characterization to confirm its identity and purity.

Given the current market, professionals working with 2-Isopropyl-4-methoxypyrimidine will likely need to adopt the second approach. This can be achieved either through custom synthesis by a specialized provider or by purifying and thoroughly characterizing a commercially available, non-certified batch of the material.

A Comparative Framework for Reference Standards

The following table outlines the key attributes and analytical data that should be considered when comparing an ideal (hypothetically available) CRM with a rigorously qualified in-house reference standard. This serves as a checklist for the characterization of an in-house standard.

Feature	Ideal Certified Reference Material (CRM)	Qualified In-house Reference Standard	Justification & Rationale
Purity Assignment	Certified value with stated uncertainty (e.g., 99.8% ± 0.1%)	Assigned purity based on 100% - impurities	A mass balance approach is crucial for an in-house standard, where all significant impurities are identified and quantified.
Traceability	Documented traceability to SI units (e.g., via qNMR) or a national standard.	Traceability established through calibrated instruments and validated methods.	Ensures comparability of results across different labs and over time.
Certificate of Analysis	Comprehensive CoA under ISO 17034, including certified value, uncertainty, and expiry date.[2][3]	Detailed characterization report with all supporting spectra and chromatograms.	The CoA is the legal and scientific proof of the standard's quality.
Identity Confirmation	¹H NMR, ¹³C NMR, Mass Spectrometry (MS), Infrared (IR) Spectroscopy.	¹H NMR, ¹³C NMR, MS, IR Spectroscopy.	A combination of techniques provides unambiguous structural confirmation.
Impurity Profiling	Identification and quantification of all impurities >0.1%.	Identification and quantification of all significant impurities.	Crucial for understanding the potential impact on the final API and for method specificity.
Water Content	Karl Fischer titration.	Karl Fischer titration.	Water content is a common source of error in purity assessment.
Residual Solvents	Headspace GC-MS.	Headspace GC-MS.	Important for safety and to account for non-active components in the material.
Non-volatile Residue	Residue on Ignition / Sulfated Ash.	Residue on Ignition / Sulfated Ash.	Quantifies inorganic impurities.

Establishing an Analytical Workflow

The following diagram illustrates the decision-making process and subsequent workflows for establishing a reference standard and validated analytical method for 2-Isopropyl-4-methoxypyrimidine.

Caption: Decision workflow for sourcing a reference standard and validating an analytical method.

Recommended Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A reversed-phase HPLC method with UV detection is a robust, reliable, and widely available technique suitable for the analysis of 2-Isopropyl-4-methoxypyrimidine. The methoxy and pyrimidine moieties provide a UV chromophore, making this detection method appropriate.

Experimental Protocol: HPLC-UV Method Validation

This protocol is based on established practices for the analysis of pharmaceutical intermediates and is designed to meet ICH Q2(R1) guidelines.[4][5][6]

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size. A C18 stationary phase is a good starting point for moderately polar compounds like the target analyte.

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric acid in Water. The acid helps to protonate any basic sites on the molecule, leading to better peak shape.

  • Solvent B: Acetonitrile.

• Elution: Isocratic, 60% A / 40% B. An isocratic method is preferable for its simplicity and robustness in a QC environment.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Controlling the temperature ensures retention time stability.

• Detection Wavelength: 254 nm. This is a common wavelength for aromatic and heteroaromatic systems. A full UV scan should be performed to determine the optimal wavelength.

• Injection Volume: 10 µL.

• Diluent: 50:50 Water:Acetonitrile.

2. Preparation of Solutions:

• Reference Standard Stock Solution (approx. 1000 µg/mL): Accurately weigh about 25 mg of the 2-Isopropyl-4-methoxypyrimidine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (approx. 100 µg/mL): Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (approx. 100 µg/mL): Prepare a sample of the material to be tested at the same target concentration as the Working Standard Solution.

3. Validation Protocol:

The following steps outline the validation of the analytical method.

a. Specificity:

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo components.

• Procedure:

  • Inject the diluent (blank) to show no interfering peaks at the retention time of the analyte.

  • Inject the Working Standard Solution.

  • Inject the Sample Solution.

  • If available, inject solutions of known related substances or stressed (degraded) samples. A PDA detector can be used to assess peak purity.

b. Linearity:

• Objective: To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte in samples within a given range.

• Procedure:

  • Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

c. Accuracy (Recovery):

• Objective: To determine the closeness of the test results obtained by the method to the true value.

• Procedure:

  • Prepare a placebo (if for a formulated product) and spike it with the reference standard at three concentration levels (e.g., 80%, 100%, 120% of the working concentration).

  • Prepare three samples at each level.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: Mean recovery should be between 98.0% and 102.0% at each level.

d. Precision:

• Repeatability (Intra-assay precision):

  • Procedure: Analyze six replicate preparations of the sample solution at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: Relative Standard Deviation (RSD) ≤ 2.0%.

• Intermediate Precision:

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: RSD between the two sets of data should be ≤ 2.0%.

e. Limit of Detection (LOD) and Limit of Quantification (LOQ):

• Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Procedure:

  • Based on Signal-to-Noise: Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Based on the Standard Deviation of the Response and the Slope:

    • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

    • LOQ = 10 * (Standard Deviation of the y-intercept / Slope of the calibration curve)

• Acceptance Criteria: The LOQ should be demonstrated to have acceptable precision and accuracy.

The following diagram illustrates the HPLC-UV analytical workflow.

Caption: Workflow for the HPLC-UV analysis of 2-Isopropyl-4-methoxypyrimidine.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

For orthogonal verification, impurity identification, or when dealing with complex matrices, GC-MS is a powerful alternative.[7][8]

Experimental Protocol: GC-MS Analysis

1. Sample Preparation:

• Solvent: Dichloromethane or Hexane.[7]

• Derivatization: For pyrimidines, derivatization is often not necessary if they are sufficiently volatile and thermally stable. However, if peak tailing is observed, silylation (e.g., with BSTFA) can be employed.

• Procedure:

  • Prepare a stock solution of the reference standard and sample in the chosen solvent (e.g., 1 mg/mL).

  • If derivatizing, evaporate a known volume to dryness under nitrogen and add the silylating agent. Heat as required (e.g., 60 °C for 30 minutes).

  • Dilute to a final concentration suitable for GC-MS analysis (e.g., 10-100 µg/mL).

2. Instrumentation and Conditions:

• GC-MS System: A standard GC system coupled to a mass spectrometer (e.g., quadrupole).

• Column: A non-polar or mid-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1) or splitless, depending on the required sensitivity.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

This method will provide both retention time and a mass spectrum, which can be used for definitive identification and for the identification of unknown impurities by library searching and spectral interpretation.

Conclusion

While the absence of a commercially available Certified Reference Material for 2-Isopropyl-4-methoxypyrimidine presents a challenge, it does not preclude accurate and reliable analysis. By adopting a systematic approach to qualify an in-house reference standard and by developing and validating a robust analytical method, such as the HPLC-UV protocol detailed in this guide, researchers and drug development professionals can establish a trustworthy analytical framework. The principles and protocols outlined here provide a comprehensive roadmap for ensuring the quality and consistency of this critical pharmaceutical intermediate, thereby upholding the integrity of the drug development process.

References

• Quantitative analysis of the pyrimidine metabolism in pheochromocytoma PC-12 cells. (n.d.). Retrieved February 16, 2026, from [Link]

• Bakkeren, D. L., et al. (2006). Analysis of pyrimidine synthesis de novo intermediates in urine during crisis of a patient with ornithine transcarbamylase deficiency. Nucleosides, Nucleotides & Nucleic Acids, 25(9-11), 1251–1255. Retrieved February 16, 2026, from [Link]

• Song, M., et al. (2022). Quantitative analysis of 20 purine and pyrimidine metabolites by HILIC-MS/MS in the serum and hippocampus of depressed mice. Journal of Pharmaceutical and Biomedical Analysis, 219, 114886. Retrieved February 16, 2026, from [Link]

• Zhao, Y., et al. (2019). Intermediate metabolites of the pyrimidine metabolism pathway extend the lifespan of C. elegans through regulating reproductive signals. Aging, 11(12), 4038–4053. Retrieved February 16, 2026, from [Link]

• Zhao, Y., et al. (2019). Intermediate metabolites of the pyrimidine metabolism pathway extend the lifespan of C. elegans through regulating reproductive signals. ResearchGate. Retrieved February 16, 2026, from [Link]

• Pharmaffiliates. (n.d.). 5-(2-Isopropyl-4-methoxyphenoxy)pyrimidine-2,4-diamine. Retrieved February 16, 2026, from [Link]

• HSC Cores. (n.d.). GC/MS Sample Preparation. BookStack. Retrieved February 16, 2026, from [Link]

• IMM Instrument Guides. (n.d.). Sample preparation (GC-FID, GC-MS). Retrieved February 16, 2026, from [Link]

• Briti Scientific. (n.d.). N-[4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl]-N-Methylmethanesulfonamide - Certificate of Analysis. Retrieved February 16, 2026, from [Link]

• SciSpace. (n.d.). Development of a novel LC-MS/MS method for the detection of adulteration of South African sauvignon blanc wines with 3-alkyl-2-m. Retrieved February 16, 2026, from [Link]

• World Health Organization. (2016). GUIDELINES ON VALIDATION – APPENDIX 4 ANALYTICAL METHOD VALIDATION. Retrieved February 16, 2026, from [Link]

• Koeth, R. A., et al. (2014). Development of a GC/Quadrupole-Orbitrap Mass Spectrometer, Part II: New Approaches for Discovery Metabolomics. Analytical Chemistry, 86(15), 7574–7581. Retrieved February 16, 2026, from [Link]

• ZeptoMetrix. (n.d.). Analytical Reference Materials. Retrieved February 16, 2026, from [Link]

• Longdom Publishing. (n.d.). HPLC Method Validation for the Quantitative Fast Determination of 8 Organic Uv-Filters in Products with a Level of Sun Protection Factor Emulsion-Type. Retrieved February 16, 2026, from [Link]

• MDPI. (2025). Development of a Validated HPLC-UV Method for the Determination of Panthenol, Hesperidin, Rutin, and Allantoin in Pharmaceutical Gel-Permeability Study. Retrieved February 16, 2026, from [Link]

• Hindawi. (n.d.). Development and Validation of a HPLC and an UV Spectrophotometric Methods for Determination of Dexibuprofen in Pharmaceutical Preparations. Retrieved February 16, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Isopropyl-4-methoxypyrimidine

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and rigorous approach to safety. 2-Isopropyl-4-methoxypyrimidine is a heterocyclic compound for which extensive public toxicological data may be limited. Therefore, we must adopt a conservative safety posture, treating it with the caution afforded to compounds with potential skin, eye, and respiratory irritation, based on data from analogous pyrimidine derivatives.[1][2]

This guide provides a comprehensive framework for the safe handling of 2-Isopropyl-4-methoxypyrimidine, grounded in the foundational principle of the Hierarchy of Controls. Personal Protective Equipment (PPE), while critical, is the final line of defense after engineering and administrative controls have been implemented.[3] All operations must be preceded by a formal, documented risk assessment specific to the planned experiment and laboratory conditions.[4]

At-a-Glance: PPE Requirements by Operational Scale

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Pre-Operation (Weighing Solids <1g)	Safety Glasses (ANSI Z87.1)	Nitrile Gloves	Flame-Resistant Lab Coat	Recommended: N95 Respirator
Small-Scale Synthesis (<5g, in solution)	Chemical Splash Goggles	Double-glove (Nitrile)	Flame-Resistant Lab Coat	Not required if in fume hood
Large-Scale Operations (>5g, transfers)	Goggles & Full Face Shield	Double-glove (Nitrile/Neoprene)	FR Lab Coat & Chem-Resist Apron	Not required if in fume hood
Spill Cleanup	Goggles & Full Face Shield	Heavy-duty Nitrile Gloves	Chem-Resist Apron/Gown	Required: Air-Purifying Respirator

Core Directive: The Hierarchy of Controls

Before selecting PPE, we must ensure higher-level controls are in place. This logic forms a self-validating safety system.

Caption: Workflow illustrating the Hierarchy of Controls.

1. Engineering Controls: The Primary Barrier All handling of 2-Isopropyl-4-methoxypyrimidine, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood.[5] The fume hood is the primary method for minimizing inhalation exposure.

2. Administrative Controls: Standard Operating Procedures (SOPs) Your institution must have a written Chemical Hygiene Plan (CHP) as required by the OSHA Laboratory Standard.[5] Your specific experiment should be governed by an SOP that details the hazards, procedures, and emergency responses.

3. Personal Protective Equipment: The Final Defense PPE is essential to protect you from exposure should primary controls fail or during a spill.[3][6]

Detailed PPE Specifications

• Eye and Face Protection :

  • Safety Glasses : At a minimum, ANSI Z87.1-rated safety glasses with side shields are required for being present in the laboratory.[4]

  • Chemical Splash Goggles : These are mandatory when handling the compound in liquid form or when a splash hazard exists.[4] Goggles provide a 360-degree seal around the eyes, which safety glasses do not.

  • Face Shield : For larger volume transfers (>1 liter) or operations with a significant splash or energetic reaction potential, a full-face shield must be worn in addition to chemical splash goggles.[4]

• Hand Protection :

  • Nitrile Gloves : For incidental contact, nitrile gloves provide adequate protection. Given that pyrimidine derivatives can cause skin irritation, double-gloving is the standard best practice.[1] This allows for the removal of the outer, contaminated glove without touching the inner glove.

  • Glove Changes : Gloves must be changed immediately if contaminated, torn, or after a maximum of 30-60 minutes of use.[7] Always remove gloves before leaving the laboratory or touching common items like doorknobs and keyboards.

• Body Protection :

  • Laboratory Coat : A flame-resistant (FR) lab coat with long sleeves and knit cuffs is mandatory. The cuffs should be tucked under the inner glove to ensure a seal.

  • Chemical-Resistant Apron : When handling larger quantities where splashes are more likely, a chemically resistant apron should be worn over the lab coat.

• Footwear :

  • Closed-toe, non-permeable shoes are required at all times in the laboratory. Shoe covers may be required for potent compound handling or in cleanroom environments.[7]

Operational Plan: Step-by-Step Procedures

Protocol 1: PPE Donning and Doffing Sequence

This sequence is designed to minimize the spread of contamination.

• Inspect : Visually inspect all PPE for damage (cracks, tears) before use.

• Donning (Putting On) :

  • Don inner nitrile gloves.

  • Don your lab coat, ensuring cuffs of the coat are over the inner gloves.

  • Don outer nitrile gloves, pulling the cuff over the sleeve of the lab coat.

  • Don eye/face protection (goggles or goggles/face shield combination).

• Doffing (Taking Off) : This is a critical step to prevent exposure.

  • Remove the outer, most contaminated gloves. Peel them off so they turn inside-out. Dispose of them in the designated hazardous waste container.[8]

  • Remove the face shield (if used), followed by goggles, handling them by the strap. Place them in a designated area for decontamination.

  • Remove the lab coat by rolling it down the arms and folding it inward to contain any surface contamination.

  • Remove the inner pair of gloves, again, by peeling them inside-out.

  • Wash hands thoroughly with soap and water.

Protocol 2: Spill Management

• Alert & Isolate : Immediately alert personnel in the area. If the spill is inside a fume hood, keep the sash down. If outside, evacuate the immediate area.

• Don PPE : Don the appropriate spill response PPE, which must include, at a minimum: double gloves, chemical splash goggles, a face shield, and a chemical-resistant gown or apron. Respiratory protection may be necessary.

• Contain : Use a chemical spill kit to absorb the material. Work from the outside of the spill inward to prevent spreading.

• Clean : Once absorbed, use appropriate decontaminating solutions to clean the area.

• Dispose : All cleanup materials and contaminated PPE must be placed in a sealed, clearly labeled hazardous waste container for professional disposal.[9][10]

Disposal Plan: Managing Contaminated Materials

Proper segregation and labeling of waste are critical for safety and regulatory compliance.[9]

• Solid Waste : Contaminated gloves, wipes, and absorbent pads should be placed in a dedicated, sealed plastic bag or container labeled "Hazardous Waste" with the chemical name.

• Liquid Waste : Unused solutions or reaction mixtures containing 2-Isopropyl-4-methoxypyrimidine must be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix incompatible waste streams.[8]

• Sharps : Any contaminated needles or sharp implements must be disposed of in a designated sharps container.[11]

By integrating these expert-driven protocols and engineering controls, you create a robust safety system that protects you, your colleagues, and your research.

References

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• Effective Lab Chemical Waste Management. Environmental Marketing Services. Available from: [Link]

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• Synthesis and Characterization of Some Novel Fused Pyrimidine Derivatives. Journal of Chemical Health Risks. Available from: [Link]

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